Picaridin-d3

Core Science & Biosynthesis

Picaridin-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Picaridin-d3, a deuterated isotopologue of the common insect repellent Picaridin (also known as Icaridin). This document covers its chemical structure, physicochemical properties, and its primary application as an internal standard in analytical chemistry. Furthermore, it delves into the mechanism of action of its non-deuterated parent compound, Picaridin, offering insights into its interaction with insect olfactory systems.

Core Chemical and Physical Properties

Picaridin-d3 is specifically designed for use in quantitative analysis, primarily as an internal standard for the quantification of Picaridin in various matrices using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The deuterium (B1214612) labeling provides a distinct mass difference, allowing it to be differentiated from the non-labeled analyte while maintaining nearly identical chemical and physical behaviors.

Chemical Identification

Identifier	Value
Formal Name	2-(2-hydroxyethyl)-1-piperidinecarboxylic acid, 1-methyl-d3-propyl ester
Synonyms	Icaridin-d3, KBR 3023-d3, Bayrepel-d3
CAS Number	2928067-33-6[1] (Unlabeled: 119515-38-7[2][3])
Molecular Formula	C₁₂H₂₀D₃NO₃
SMILES	O=C(N1C(CCO)CCCC1)OC(C([2H])([2H])[2H])CC
InChI Key	QLHULAHOXSSASE-BMSJAHLVSA-N

Physicochemical Data

Property	Value
Molecular Weight	232.3 g/mol [1][3][4]
Appearance	An oil[1][4]
Purity	≥99% deuterated forms (d₁-d₃)[1][4]
Solubility	Slightly soluble in Chloroform and Methanol[1][4]
Storage Conditions	-20°C[4]
Stability	≥ 4 years (under specified storage)[4]

Mechanism of Action (Picaridin)

While Picaridin-d3's primary role is analytical, the biological activity of its parent compound, Picaridin, is central to its relevance. Picaridin functions as a broad-spectrum arthropod repellent that interferes with an insect's ability to sense its host.[2][5] It achieves this by modulating the activity of odorant receptors (ORs) in insects like mosquitoes.[1][5]

Key interactions include:

• Inhibition of Odorant Receptors : In the mosquito Aedes aegypti, Picaridin inhibits odorant receptors AaOR2 and AaOR8 when they are activated by their specific odorants, indole (B1671886) and octenol, respectively.[1][4]

• Binding to Odorant Binding Proteins : Studies on Anopheles gambiae have shown that Picaridin binds to the odorant binding protein AgamOBP1 at the same site as DEET, as well as a secondary site.[6]

• Olfactory Masking : Research suggests Picaridin may also work by reducing the volatility of attractive human skin odorants, effectively "masking" the host from the insect.[6]

This mechanism disrupts the normal olfactory signaling pathway, preventing the insect from recognizing cues from its host.

Caption: Simplified signaling pathway of Picaridin's repellent action on mosquito odorant receptors.

Experimental Protocols

Quantification of Picaridin using Picaridin-d3 as an Internal Standard

This section outlines a general methodology for the quantification of Picaridin in a sample (e.g., plasma, formulation) using LC-MS/MS. Picaridin-d3 serves as the internal standard (IS) to correct for variations in sample preparation and instrument response.

Objective: To accurately determine the concentration of Picaridin in a sample.

Materials:

• Picaridin analytical standard

• Picaridin-d3 (Internal Standard)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Sample matrix (e.g., plasma, lotion base)

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reverse-phase HPLC column

Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve Picaridin and Picaridin-d3 in acetonitrile to prepare individual stock solutions (e.g., 1 mg/mL). Store at -20°C.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Prepare a series of working solutions of Picaridin by serial dilution of the stock solution with ACN/water (50:50).

  • Spike a known volume of the sample matrix with the Picaridin working solutions to create calibration standards at various concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • To an aliquot of the unknown sample, calibration standard, or QC sample, add a fixed amount of the Picaridin-d3 internal standard solution.

  • Perform a protein precipitation by adding 3 volumes of cold acetonitrile.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start at 5% B, ramp to 95% B).

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Analysis Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the specific precursor-to-product ion transitions for Picaridin (e.g., m/z 230.2 → 114.1) and Picaridin-d3 (e.g., m/z 233.2 → 114.1). Note: Exact transitions should be optimized experimentally.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (Picaridin Peak Area / Picaridin-d3 Peak Area) against the nominal concentration of the calibration standards.

  • Apply a linear regression model to the calibration curve.

  • Determine the concentration of Picaridin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Experimental workflow for quantification using an internal standard (IS) like Picaridin-d3.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Picaridin Technical Fact Sheet [npic.orst.edu]
• 3. scbt.com [scbt.com]
• 4. Picaridin-d3 - Lifeasible [lifeasible.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Picaridin - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Synthesis of Picaridin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for Picaridin-d3, an isotopically labeled internal standard for the quantification of the insect repellent Picaridin. This document details the synthetic route, experimental protocols, and relevant quantitative data, designed to assist researchers in the preparation and characterization of this important analytical standard.

Introduction

Picaridin (Icaridin), chemically known as 2-(2-hydroxyethyl)-1-piperidinecarboxylic acid 1-methylpropyl ester, is a widely used insect repellent.[1][2] Picaridin-d3, with a deuterium-labeled methyl group on the sec-butyl moiety, serves as an ideal internal standard for chromatographic and mass spectrometric analysis of Picaridin, enabling accurate quantification in various matrices.[3] This guide outlines a feasible three-stage synthesis pathway for Picaridin-d3.

Synthesis Pathway Overview

The synthesis of Picaridin-d3 can be accomplished in three primary stages:

• Synthesis of 2-(2-hydroxyethyl)piperidine: Catalytic hydrogenation of 2-pyridineethanol.

• Synthesis of sec-Butyl-d3-chloroformate: Reaction of sec-butanol-1,1,1-d3 (B585219) with a phosgene (B1210022) equivalent.

• N-Acylation to form Picaridin-d3: Coupling of 2-(2-hydroxyethyl)piperidine with sec-butyl-d3-chloroformate.

A schematic representation of this pathway is provided below.

Figure 1: Overall synthesis pathway for Picaridin-d3.

Experimental Protocols

The following sections provide detailed methodologies for each stage of the synthesis.

Stage 1: Synthesis of 2-(2-Hydroxyethyl)piperidine

This procedure is adapted from established methods for the hydrogenation of pyridine (B92270) derivatives.[4][5][6]

Reaction:

Figure 2: Hydrogenation of 2-pyridineethanol.

Materials:

• 2-Pyridineethanol

• Ruthenium on carbon (5%) or Palladium on carbon (5%)

• Solvent (e.g., isopropanol, water, or methanol)

• Hydrogen gas

Procedure:

• In a high-pressure autoclave, a solution of 2-pyridineethanol in a suitable solvent is prepared.

• The catalyst (e.g., 5% Ru/C or 5% Pd/C) is added to the solution. The catalyst loading can be between 1-10% by weight relative to the starting material.

• The autoclave is sealed and purged with nitrogen gas, followed by hydrogen gas.

• The reaction mixture is stirred and heated to a temperature between 80-120 °C under a hydrogen pressure of 500-1000 psi.

• The reaction is monitored by a suitable technique (e.g., GC or TLC) until the starting material is consumed.

• After cooling to room temperature, the autoclave is carefully depressurized.

• The reaction mixture is filtered to remove the catalyst.

• The solvent is removed under reduced pressure to yield crude 2-(2-hydroxyethyl)piperidine.

• The crude product can be purified by vacuum distillation.

Expected Yield: High yields (often >95%) and selectivity are reported for this type of hydrogenation.[4]

Stage 2: Synthesis of sec-Butyl-d3-chloroformate

Reaction:

Figure 3: Synthesis of sec-butyl-d3-chloroformate.

Materials:

• sec-Butanol-1,1,1-d3

• Triphosgene (bis(trichloromethyl) carbonate)

• Pyridine

• Anhydrous solvent (e.g., dichloromethane (B109758) or toluene)

Procedure:

• A solution of triphosgene in an anhydrous solvent is prepared in a flask equipped with a dropping funnel and a nitrogen inlet.

• The solution is cooled to 0 °C in an ice bath.

• A solution of sec-butanol-1,1,1-d3 and pyridine in the same anhydrous solvent is added dropwise to the triphosgene solution with stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours.

• The reaction progress is monitored by TLC or GC.

• Upon completion, the reaction mixture is filtered to remove pyridinium (B92312) hydrochloride.

• The filtrate is carefully concentrated under reduced pressure to yield crude sec-butyl-d3-chloroformate.

• The crude product can be purified by vacuum distillation. Caution: Chloroformates are toxic and moisture-sensitive. This reaction should be performed in a well-ventilated fume hood under anhydrous conditions.

Stage 3: Synthesis of Picaridin-d3

This final step involves the N-acylation of 2-(2-hydroxyethyl)piperidine with the deuterated chloroformate. The following protocol is adapted from general N-acylation procedures and a patent for the synthesis of unlabeled Picaridin.[8][9]

Reaction:

Figure 4: Final N-acylation to yield Picaridin-d3.

Materials:

• 2-(2-Hydroxyethyl)piperidine

• sec-Butyl-d3-chloroformate

• Base (e.g., sodium hydroxide (B78521) solution or sodium carbonate)

• Solvent (e.g., dichloromethane or toluene)

• Saturated brine solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2-(2-hydroxyethyl)piperidine in the chosen organic solvent in a reaction flask.

• Add an aqueous solution of the base (e.g., 45% NaOH solution) to the flask.

• Cool the mixture to a suitable temperature (e.g., 0-10 °C).

• Slowly add sec-butyl-d3-chloroformate to the reaction mixture with vigorous stirring, maintaining the temperature.

• After the addition is complete, allow the reaction to warm to room temperature and continue stirring for several hours.

• Monitor the reaction by TLC or GC-MS until completion.

• Transfer the reaction mixture to a separatory funnel and wash the organic layer sequentially with water and saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude Picaridin-d3.

• The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Expected Yield: A patent for the synthesis of unlabeled Icaridin reports a yield of 87% for the final coupling and purification step.[8]

Quantitative Data

The following table summarizes the key quantitative data for Picaridin-d3.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀D₃NO₃	[3]
Molecular Weight	232.3 g/mol	[3]
Purity (Deuterated)	≥99% deuterated forms (d₁-d₃)	[3]
Appearance	Colorless to pale yellow liquid	[10]
Boiling Point	296 °C (for unlabeled Picaridin)	[2]

Spectroscopic Data (Expected)

Detailed spectroscopic data for Picaridin-d3 is not widely published. However, the following are the expected key features based on the structure and data from unlabeled Picaridin.

• ¹H NMR: The spectrum will be similar to that of unlabeled Picaridin, with the notable absence of the methyl triplet corresponding to the terminal methyl group of the sec-butyl chain. The adjacent methylene (B1212753) and methine protons will show simplified splitting patterns due to the absence of coupling to the deuterated methyl group.

• ¹³C NMR: The spectrum will be very similar to unlabeled Picaridin. The signal for the deuterated methyl carbon will be a multiplet due to carbon-deuterium coupling and will have a significantly lower intensity. The chemical shift of the adjacent carbon may also be slightly affected.

• Mass Spectrometry: The molecular ion peak in the mass spectrum will be observed at m/z = 233.3 (for [M+H]⁺), which is 3 mass units higher than that of unlabeled Picaridin. The fragmentation pattern is expected to be similar to Picaridin, with fragments containing the deuterated sec-butyl group showing a corresponding mass shift.

Conclusion

This technical guide provides a detailed pathway for the synthesis of Picaridin-d3. By following the outlined experimental protocols, researchers can successfully prepare this valuable isotopically labeled standard for use in quantitative analytical studies. While some specific experimental details and comprehensive spectroscopic data for the deuterated compound are not extensively available in the public domain, the information provided herein, adapted from the synthesis of the unlabeled analog and general chemical principles, offers a robust framework for its successful synthesis and characterization.

References

• 1. Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Item - 1H-NMR and 13C-NMR chemical shift data of compounds 1 and 6 (δ in ppm, J in Hz). - Public Library of Science - Figshare [plos.figshare.com]
• 3. caymanchem.com [caymanchem.com]
• 4. US6258955B1 - Process for preparing 2-piperidineethanol compounds - Google Patents [patents.google.com]
• 5. DE69929808T2 - PROCESS FOR PREPARING 2-PIPERIDINETHANOL DERIVATIVES - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. sec-Butyl Chloroformate-D3 | LGC Standards [lgcstandards.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]

A Technical Guide to the Isotopic Purity and Enrichment of Picaridin-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picaridin-d3, the deuterated analog of the widely used insect repellent Picaridin, serves as an essential internal standard for the quantitative analysis of Picaridin in various matrices.[1][2] Its efficacy in analytical methods, particularly those employing mass spectrometry, is fundamentally dependent on its isotopic purity and the precise characterization of its isotopic enrichment. This technical guide provides an in-depth overview of the synthesis, analytical methodologies for purity and enrichment determination, and relevant biological pathways associated with Picaridin-d3.

Isotopic Purity and Enrichment Data

The isotopic purity of Picaridin-d3 is a critical parameter that defines its quality as an internal standard. Commercial suppliers typically provide a general specification for isotopic enrichment. A comprehensive analysis, however, involves the quantification of the different deuterated species (d-isotopologues). While a specific certificate of analysis with a detailed isotopologue distribution for a particular batch of Picaridin-d3 is not publicly available, the following table represents a typical specification for a high-quality standard.

Table 1: Representative Isotopic Purity Specifications for Picaridin-d3

Parameter	Specification	Analytical Method	Significance
Chemical Purity	≥95%	HPLC, GC-MS	Ensures the measured mass is primarily Picaridin and not chemical impurities.
Isotopic Enrichment	≥99 atom % D	Mass Spectrometry, NMR	Indicates the percentage of deuterium (B1214612) at the labeled positions.
d0 Isotopologue	≤1%	Mass Spectrometry	Minimizes interference with the non-deuterated analyte signal.
d1-d3 Isotopologues	≥99%	Mass Spectrometry	Confirms the high abundance of the desired deuterated species.[1][2]

Table 2: Hypothetical Isotopic Distribution of Picaridin-d3

Isotopologue	Molecular Mass ( g/mol )	Relative Abundance (%)
d0 (non-deuterated)	229.32	< 1
d1	230.33	< 2
d2	231.33	< 5
d3	232.34	> 92

Note: The data in Table 2 is representative and should be confirmed by a lot-specific Certificate of Analysis.

Synthesis of Picaridin-d3

A potential synthetic approach would involve the use of a deuterated starting material, such as 1-bromo-2-butanol-d3, which can be prepared from the corresponding deuterated precursors. This deuterated alcohol would then be reacted with the appropriate piperidine-based precursor to form the final Picaridin-d3 molecule.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity and enrichment of Picaridin-d3 relies on two primary analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating Picaridin-d3 from its non-deuterated counterpart and other impurities, followed by mass analysis to determine the relative abundance of each isotopologue.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Picaridin-d3 in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to create a range of concentrations for calibration.

• Instrumentation:

  • A gas chromatograph equipped with a capillary column (e.g., DB-5ms or equivalent) coupled to a mass spectrometer with an electron ionization (EI) source.

• GC-MS Parameters (Representative):

  • Injector Temperature: 250 °C

  • Oven Program: Initial temperature of 100 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Scan Range: m/z 50-300.

• Data Analysis:

  • Identify the chromatographic peak corresponding to Picaridin.

  • Extract the mass spectrum for this peak.

  • Determine the relative abundances of the molecular ions corresponding to the d0 (m/z 229), d1 (m/z 230), d2 (m/z 231), and d3 (m/z 232) isotopologues.

  • Calculate the percentage of each isotopologue to determine the isotopic purity and enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the structural integrity of the molecule and the specific sites of deuteration. Both ¹H NMR and ²H NMR can be employed.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of Picaridin-d3 in a suitable deuterated solvent (e.g., chloroform-d, DMSO-d6) in a 5 mm NMR tube.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Analysis:

  • Acquire a standard proton NMR spectrum.

  • The degree of deuteration can be estimated by comparing the integral of the residual proton signal at the deuterated position with the integrals of protons at non-deuterated positions. A significant reduction in the integral of the methyl protons of the sec-butyl group would indicate successful deuteration.

• ²H NMR Analysis:

  • Acquire a deuterium NMR spectrum.

  • A signal corresponding to the deuterium at the methyl group of the sec-butyl ester should be observed, confirming the position of the label. The absence of other deuterium signals confirms the specificity of the labeling.

Signaling Pathways and Experimental Workflows

Picaridin's Mechanism of Action

Picaridin functions as an insect repellent by interacting with the insect's olfactory system. It is known to modulate the activity of odorant receptors (ORs), which are crucial for host detection by insects like mosquitoes.[4][5]

Caption: Picaridin's interaction with insect odorant receptors.

Metabolic Pathway of Picaridin

In vivo, Picaridin undergoes metabolism, primarily through oxidation. Understanding this pathway is crucial for pharmacokinetic and toxicological studies. In rats, Picaridin is metabolized via hydroxylation of the piperidine (B6355638) ring or the sec-butyl group, and oxidation of the hydroxyethyl (B10761427) side chain.[6]

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity | PLOS One [journals.plos.org]
• 6. Picaridin Technical Fact Sheet [npic.orst.edu]

Picaridin-d3: An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Picaridin-d3 is the deuterated form of Picaridin, a widely used insect repellent.[1] In the field of drug development and clinical research, deuterated compounds like Picaridin-d3 serve as indispensable tools, primarily as internal standards in bioanalytical assays.[2] The substitution of hydrogen atoms with deuterium (B1214612), a stable, non-radioactive isotope of hydrogen, results in a molecule with a higher molecular weight but nearly identical chemical properties to the parent compound. This characteristic allows for its use in isotope dilution mass spectrometry, a powerful technique for the accurate quantification of Picaridin in complex biological matrices such as plasma and urine. This guide provides a comprehensive overview of the physical and chemical properties of Picaridin-d3, its applications, and detailed experimental protocols for its use.

Core Physical and Chemical Properties

Picaridin-d3 is a colorless oil that is slightly soluble in chloroform (B151607) and methanol.[2][3] While specific physical property data for Picaridin-d3 is not extensively published, the physical and chemical properties are expected to be very similar to those of its non-deuterated counterpart, Picaridin. The primary difference is the higher molecular weight due to the presence of three deuterium atoms.

Table 1: Chemical Identification of Picaridin-d3

Identifier	Value
Chemical Name	2-(2-Hydroxyethyl)-1-piperidinecarboxylic Acid 1-Methyl-d3-propyl Ester[1]
Synonyms	Icaridin-d3, KBR 3023-d3, Bayrepel-d3[1][4]
CAS Number	2928067-33-6[2]
Molecular Formula	C₁₂H₂₀D₃NO₃[1]
Molecular Weight	232.33 g/mol [1]
Isotopic Purity	≥99% deuterated forms (d₁-d₃)[2]

Table 2: Physicochemical Properties of Picaridin (Unlabeled)

Property	Value
Appearance	Colorless liquid[5]
Odor	Nearly odorless[6]
Density	1.07 g/cm³ at 20 °C[6]
Boiling Point	Not available
Melting Point	Not available
Vapor Pressure	4.4 x 10⁻⁴ mmHg at 25 °C[5]
Solubility in Water	Not soluble[5]
Log P (Octanol/Water)	2.23 (at 20 °C, pH 4-9)[5]

Applications in Research and Drug Development

The primary application of Picaridin-d3 is as an internal standard for the quantification of Picaridin in biological samples using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2] In pharmacokinetic studies, Picaridin-d3 is added to samples at a known concentration to correct for variability in sample preparation and instrument response, thereby ensuring accurate and precise measurement of Picaridin levels.[7]

Experimental Protocols

Quantification of Picaridin in Human Urine by LC-MS/MS

This section details a validated method for the determination of Picaridin in human urine using Picaridin-d3 as an internal standard.[7]

1. Materials and Reagents:

• Picaridin and Picaridin-d3 reference standards

• LC-MS grade ultrapure water, methanol, acetonitrile, and formic acid

• Solid-phase extraction (SPE) cartridges (e.g., modified polystyrenedivinylbenzene polymer for reversed-phase retention)

2. Sample Preparation:

• To a 500 µL urine sample, add 20 µL of the Picaridin-d3 internal standard solution (0.25 mg/L).[7]

• Acidify the sample by adding 500 µL of 2% formic acid and mix thoroughly.[7]

• Perform solid-phase extraction (SPE) to clean up the sample and concentrate the analyte.

• Elute the analyte and internal standard from the SPE cartridge.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: High-performance liquid chromatography (HPLC) system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray ionization (ESI), positive mode

• Detection: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Picaridin and Picaridin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Picaridin	Value to be determined empirically	Value to be determined empirically
Picaridin-d3	Value to be determined empirically	Value to be determined empirically

Note: The specific m/z transitions for precursor and product ions need to be optimized for the specific mass spectrometer being used.

4. Data Analysis:

• Quantify the concentration of Picaridin in the urine samples by calculating the ratio of the peak area of Picaridin to the peak area of Picaridin-d3 and comparing it to a standard curve.

Synthesis of Picaridin-d3

While specific, detailed synthesis protocols for commercially available Picaridin-d3 are often proprietary, the general approach involves introducing deuterium atoms into the Picaridin molecule. This can be achieved through various chemical methods, such as using deuterated starting materials or reagents in the synthesis process. For Picaridin-d3, the deuterium atoms are located on the methyl group of the 1-methylpropyl ester portion of the molecule.[2]

Visualizations

Caption: Experimental workflow for the quantification of Picaridin using Picaridin-d3 as an internal standard.

Caption: Logical relationship between Picaridin, Picaridin-d3, and their application.

References

• 1. scbt.com [scbt.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Picaridin-d3 - Lifeasible [lifeasible.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Picaridin Technical Fact Sheet [npic.orst.edu]
• 6. Icaridin | C12H23NO3 | CID 125098 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]

Picaridin-d3: A Technical Guide for Researchers

Introduction

Picaridin-d3 is the deuterated isotopologue of Picaridin, a widely used insect repellent. Its primary application in research and development is as an internal standard for the accurate quantification of Picaridin in various biological and environmental matrices using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The stable isotope label ensures that Picaridin-d3 has nearly identical chemical and physical properties to Picaridin, but is distinguishable by its higher mass. This allows it to co-elute with the analyte of interest and be used to correct for variations in sample preparation, injection volume, and instrument response, leading to highly accurate and precise quantification.

Physicochemical Properties of Picaridin-d3

The key quantitative data for Picaridin-d3 are summarized in the table below.

Property	Value	References
CAS Number	2928067-33-6	[1][2]
Molecular Formula	C₁₂H₂₀D₃NO₃	[1][3][4][5]
Molecular Weight	232.33 g/mol	[3][5]
Synonyms	Icaridin-d3, KBR 3023-d3, Bayrepel-d3, 2-(2-Hydroxyethyl)-1-piperidinecarboxylic Acid 1-Methyl-d3-propyl Ester	[1][3][4][5]
Appearance	Colorless Liquid/Oil	[1][4][5]
Purity	≥99% deuterated forms (d₁-d₃)	[1][4]
Solubility	Slightly soluble in Chloroform and Methanol (B129727)	[1][4]
Storage	2-8°C Refrigerator or -20°C	[4][5]

Experimental Protocols

Detailed methodologies for key experiments involving Picaridin and its deuterated analogue are provided below. These protocols are based on established methods and should be adapted as necessary for specific experimental conditions.

Quantification of Picaridin in Human Urine by LC-MS/MS

This protocol describes a method for the quantitative analysis of Picaridin in human urine samples using Picaridin-d3 as an internal standard.

a. Materials and Reagents

• Picaridin analytical standard

• Picaridin-d3 (internal standard)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (99% purity)

• β-glucuronidase/arylsulfatase from Helix pomatia

• Potassium phosphate (B84403) buffer (0.2 M, pH 6.8)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

b. Sample Preparation

• To 250 µL of urine sample, add 20 µL of Picaridin-d3 internal standard solution (concentration to be optimized based on expected Picaridin levels).

• For the analysis of conjugated metabolites, add 15 µL of β-glucuronidase/arylsulfatase and potassium phosphate buffer.

• Incubate the samples at 37°C for 17 hours for deconjugation.

• Acidify the sample by adding 500 µL of 2% formic acid.

• Condition the SPE cartridge with methanol followed by water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the analyte and internal standard with methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

c. LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent

• Column: InertSustain AQ-C18 (150 mm × 2.1 mm, 3 µm) or equivalent

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 40% B to 90% B over 6 min, hold at 90% B for 3 min, return to 40% B and re-equilibrate.

• Flow Rate: 0.2 mL/min

• Injection Volume: 8 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., AB Sciex API 3000)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Monitoring Mode: Multiple Reaction Monitoring (MRM)

  • Note: Specific MRM transitions for Picaridin and Picaridin-d3 need to be optimized.

Functional Assay of Insect Odorant Receptors in Xenopus Oocytes

This protocol outlines a method to assess the inhibitory effect of Picaridin on insect odorant receptors expressed in Xenopus laevis oocytes using two-electrode voltage-clamp electrophysiology.

a. Materials and Reagents

• Xenopus laevis oocytes

• cRNA for the insect odorant receptor (e.g., AaOR2) and its co-receptor (e.g., AaOR7)

• Picaridin

• Odorant agonist (e.g., indole (B1671886) for AaOR2)

• ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.6)

• Collagenase

• Microinjection and two-electrode voltage-clamp setup

b. Experimental Procedure

• Oocyte Preparation: Surgically remove oocyte lobes from an anesthetized female Xenopus laevis. Treat with collagenase to defolliculate and isolate individual oocytes.

• cRNA Injection: Inject oocytes with a mixture of cRNA for the odorant receptor and its co-receptor (e.g., 50 ng of each). Incubate the injected oocytes in ND96 solution at 18°C for 3-5 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber continuously perfused with ND96 solution.

  • Impale the oocyte with two glass microelectrodes filled with 3 M KCl (one for voltage recording, one for current injection).

  • Clamp the oocyte membrane potential at -70 mV.

  • Apply the specific odorant agonist to elicit a baseline current response.

  • To test for inhibition, co-apply the odorant agonist with varying concentrations of Picaridin.

  • Record the current responses and calculate the percentage of inhibition for each Picaridin concentration.

  • Construct a dose-response curve and determine the IC₅₀ value for Picaridin.

Visualizations

Workflow for Picaridin Quantification

Caption: Workflow for the quantification of Picaridin using Picaridin-d3 as an internal standard.

Signaling Pathway of Picaridin Action

References

• 1. Protocol to identify ligands of odorant receptors using two-electrode voltage clamp combined with the Xenopus oocytes heterologous expression system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Solubility Profile of Picaridin-d3 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Picaridin-d3 in various organic solvents. Given that Picaridin-d3 is an isotopically labeled analog of Picaridin, their solubility characteristics are considered to be nearly identical. Therefore, this document primarily presents solubility data for Picaridin as a direct and reliable proxy for its deuterated form. The information compiled herein is intended to support research, formulation development, and analytical method design.

Core Concepts in Solubility

The solubility of a compound is a critical physicochemical property that influences its behavior in various applications, from formulation efficacy to bioavailability. The principle of "like dissolves like" is a fundamental concept governing solubility, where substances with similar polarities tend to be miscible. Picaridin, a nonpolar molecule, is generally expected to exhibit good solubility in organic solvents and limited solubility in aqueous media.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for Picaridin in a range of organic solvents. It is important to note that some discrepancies exist in the reported values, which may be attributable to variations in experimental conditions such as temperature and method of determination.

Solvent	Chemical Class	Solubility (mg/mL)	Temperature (°C)	Remarks
Picaridin-d3
Chloroform	Halogenated	Slightly Soluble[1][2]	Not Specified	Qualitative data.
Methanol	Alcohol	Slightly Soluble[1][2]	Not Specified	Qualitative data.
Picaridin
Acetone	Ketone	7520 (7.52 g/mL)	20	[3]
Acetonitrile (B52724)	Nitrile	100 µg/mL (0.1 mg/mL)	Not Specified	Data from a prepared solution, not a solubility limit.[4][5]
Dimethylformamide (DMF)	Amide	~30[6]	Not Specified
Dimethyl Sulfoxide (DMSO)	Sulfoxide	~25[6]	Not Specified
Ethanol	Alcohol	~30[6]	Not Specified	Miscible.
Ether	Ether	Miscible	Not Specified	[7]
Ethyl Acetate	Ester	Soluble	Not Specified	Data from a prepared solution, not a solubility limit.[8]
Isopropanol/Water (50:50 v/v)	Alcohol/Aqueous	Sufficient for extraction	Not Specified	Used as an extraction solvent.[9]
Phosphate-Buffered Saline (PBS, pH 7.2)	Aqueous Buffer	~2	Not Specified
Water	Aqueous	Insoluble[4]	Not Specified
Water	Aqueous	8200 (8.2 mg/mL)	20	pH 4-9.[3]
Water	Aqueous	8600 (8.6 mg/mL)	20	Unbuffered.[3][10]

Experimental Protocols

A standardized and reliable method for determining the solubility of a compound is crucial for obtaining accurate and reproducible data. The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Shake-Flask Method for Solubility Determination

This protocol outlines the key steps for determining the solubility of an oily compound like Picaridin-d3 in an organic solvent, followed by quantification using High-Performance Liquid Chromatography (HPLC).

1. Preparation of Saturated Solution:

• Add an excess amount of Picaridin-d3 to a known volume of the selected organic solvent in a sealed, screw-cap vial. The presence of undissolved solute is essential to ensure saturation.

• Equilibrate the vials on a shaker or rotator at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

2. Phase Separation:

• After equilibration, allow the vials to stand undisturbed to permit the undissolved solute to settle.

• Carefully withdraw a sample of the supernatant using a syringe.

• Filter the sample through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining undissolved microparticles. This step is critical to prevent overestimation of solubility.

3. Quantification by HPLC:

• Prepare a series of standard solutions of Picaridin-d3 of known concentrations in the chosen solvent.

• Develop a suitable HPLC method for the analysis of Picaridin-d3. A reverse-phase C18 column with a mobile phase of acetonitrile and water is often a good starting point. UV detection at an appropriate wavelength (e.g., 210-230 nm) can be used.[9]

• Inject the standard solutions to generate a calibration curve of peak area versus concentration.

• Inject the filtered supernatant from the solubility experiment.

• Determine the concentration of Picaridin-d3 in the sample by interpolating its peak area from the calibration curve.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of Picaridin-d3 using the shake-flask method followed by HPLC analysis.

Caption: Workflow for solubility determination using the shake-flask method and HPLC.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Buy Icaridin | 119515-38-7 | >98% [smolecule.com]
• 4. Icaridin | C12H23NO3 | CID 125098 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hpc-standards.com [hpc-standards.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. nbinno.com [nbinno.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. mdpi.com [mdpi.com]
• 10. cdn.mscdirect.com [cdn.mscdirect.com]

Picaridin-d3 mechanism of action as an insect repellent

An In-Depth Technical Guide on the Core Mechanism of Action of Picaridin as an Insect Repellent

Executive Summary

Picaridin (also known as Icaridin) is a highly effective, broad-spectrum arthropod repellent. Its mechanism of action is multifaceted, extending beyond simple olfactory masking to involve complex interactions with the insect's peripheral nervous system. This technical guide synthesizes current research to provide a detailed overview of Picaridin's core mechanisms, focusing on its modulation of the olfactory and gustatory systems, as well as its newly discovered effects on ion channels. Quantitative data from key studies are presented, detailed experimental protocols are provided, and the underlying biological pathways and workflows are visualized to offer a comprehensive resource for the scientific community. The information presented for Picaridin is understood to be directly applicable to its deuterated isotopologue, Picaridin-d3, which is primarily used for analytical and metabolic studies without altering the fundamental mode of action.

Introduction

Developed in the 1980s, Picaridin (1-piperidinecarboxylic acid 2-(2-hydroxyethyl)-1-methylpropylester) is a synthetic compound derived from the piperidine (B6355638) family, structurally related to piperine, the natural alkaloid in black pepper.[1][2] It has gained prominence as a leading active ingredient in insect repellents, demonstrating efficacy comparable or superior to N,N-diethyl-meta-toluamide (DEET) against a wide range of vectors, including mosquitoes, ticks, and flies.[3][4] Unlike DEET, Picaridin is nearly odorless, non-greasy, and does not degrade plastics, enhancing its user acceptance.[4][5]

Understanding the precise molecular interactions that drive Picaridin's repellent activity is crucial for the rational design of next-generation repellents. Research indicates that Picaridin does not operate through a single mechanism but rather through a combination of sensory disruptions that make it difficult for an insect to recognize and locate a host. This guide details three primary modes of action: olfactory system modulation, gustatory system activation, and direct neuromodulation via ion channels.

Core Mechanisms of Action

Picaridin's efficacy stems from its ability to interfere with an insect's sensory perception at multiple levels. It acts as both a spatial repellent, preventing insects from approaching a host, and a contact deterrent, inhibiting feeding upon landing.[1]

Olfactory System Modulation

The primary and most well-studied mechanism of Picaridin is the disruption of host-seeking behavior mediated by the insect's olfactory system. This disruption occurs through several proposed, and likely complementary, pathways.

• Inhibition of Odorant Receptors (ORs): Insect olfactory receptor neurons (ORNs) located in sensilla on the antennae and maxillary palps express odorant receptors (ORs). These ORs form heteromeric complexes with a highly conserved co-receptor known as Orco.[6] This OR/Orco complex functions as a ligand-gated ion channel.[6] Studies on the yellow fever mosquito, Aedes aegypti, have shown that Picaridin does not activate these receptor complexes on its own. Instead, it acts as a potent inhibitor (antagonist) of ORs in the presence of activating host odors like indole (B1671886) and octenol.[7][8] The broad-spectrum inhibitory action of Picaridin against divergent ORs suggests it may target the conserved Orco co-receptor, effectively shutting down the insect's ability to process key host cues.[7][9]

• "Masking" via Odorant Volatility Reduction: An alternative hypothesis suggests that Picaridin's olfactory effect is partly physical. Research on Anopheles mosquitoes indicates that Picaridin may not strongly activate or inhibit ORNs directly but instead works by reducing the volatility of attractive human-derived odorants on the skin.[3][10] By lowering the vapor pressure of these key attractants, Picaridin effectively "masks" the chemical signature of a host, rendering them "invisible" to approaching mosquitoes.[10]

• Interaction with Odorant Binding Proteins (OBPs): Before reaching the ORs, odorant molecules are often transported across the aqueous sensillar lymph by Odorant Binding Proteins (OBPs). Crystal structure studies have revealed that Picaridin binds to the Anopheles gambiae OBP1 (AgamOBP1), occupying the same binding site as DEET.[3] By occupying these carrier proteins, Picaridin may prevent host odorants from reaching their intended receptors, further contributing to the disruption of olfaction.

// Pathways Odorant -> OBP [label="Binds"]; OBP -> OR_Complex [label="Transports"]; OR_Complex -> Neuron [label="Activates\n(Ion Channel Opens)"]; Neuron -> Brain [label="Action Potential"]; Brain -> Attraction [label="Signal Processed"];

// Picaridin Interactions Picaridin -> OR_Complex [label="Inhibits\n(Antagonist)", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=tee]; Picaridin -> OBP [label="Binds & Sequesters", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=dot];

{rank=same; Odorant; Picaridin;} } Caption: Picaridin disrupts insect olfaction by inhibiting the OR-Orco receptor complex and binding to OBPs.

Gustatory System Activation

In addition to its action at a distance, Picaridin functions as a potent contact repellent, deterring insects from biting or feeding after they have landed on a treated surface. This effect is mediated by the gustatory (taste) system.

• Activation of Gustatory Receptor Neurons (GRNs): Insects possess gustatory sensilla on their mouthparts (proboscis), legs, and wings. These sensilla house GRNs that detect non-volatile chemicals upon contact. Studies in diverse species, including lepidopteran larvae (Lymantria dispar) and mosquitoes (Aedes aegypti), have demonstrated that Picaridin directly activates "deterrent-sensitive" or "bitter" GRNs. [2][11][12]This activation triggers a strong aversive signal to the insect's central nervous system.

• Feeding Deterrence: The activation of deterrent GRNs by Picaridin leads to a powerful anti-feedant response. Behavioral assays consistently show that insects are strongly deterred from feeding on surfaces treated with Picaridin, even at moderate concentrations. [11][12]This contact repellency provides a critical secondary layer of protection should the spatial repellency fail.

Caption: Picaridin activates gustatory neurons upon contact, triggering a strong anti-feeding response.

Neuromodulation via Ion Channels

Recent evidence suggests Picaridin's mechanism may not be limited to chemosensory receptors. Studies using patch-clamp electrophysiology on pituitary (GH3) cells have revealed that Picaridin can directly modulate the activity of voltage-gated sodium (NaV) channels. [13][14]

• Stimulation of NaV Channels: Picaridin was shown to stimulate both the transient (INa(T)) and late (INa(L)) sodium currents, with a significantly higher potency for the late current. [13]This stimulatory, or excitatory, action on a fundamental component of neuronal signaling represents a novel mechanism for a repellent. While this research was conducted in a mammalian cell line, the high conservation of NaV channels suggests a similar effect could occur in insect neurons, potentially contributing to a generalized neuronal hyperexcitability or disruption that manifests as repellency. [13][14]

Quantitative Analysis of Picaridin's Efficacy

The effects of Picaridin have been quantified in several biological systems. The following tables summarize key data from the literature.

Table 1: Inhibition of Aedes aegypti Odorant Receptors (Data from Bohbot & Dickens, 2010; Lifeasible) [11][12]

Receptor Complex (Expressed in Xenopus Oocytes)	Odorant Activator	Picaridin IC₅₀ (µM)
AaOR2 + AaOR7 (Orco)	Indole	1,452

| AaOR8 + AaOR7 (Orco) | (R)-(-)-1-octen-3-ol | 1,911 |

Table 2: Stimulation of Voltage-Gated Sodium Channel Currents (Data from Wu et al., 2022, in GH₃ cells) [13]

Current Type	Picaridin EC₅₀ (µM)
Transient Na⁺ Current (INa(T))	32.7

| Late Na⁺ Current (INa(L)) | 2.8 |

Table 3: Behavioral Feeding Deterrence in Gypsy Moth Larvae (Data from Sanford et al., 2014) [11][12]

Metric	Concentration	Result
Deterrence Threshold (DT)	10 mM	Statistically significant feeding deterrence observed.

| Percent Feeding Deterrence | 100 mM | 96.9% |

Key Experimental Protocols

The elucidation of Picaridin's mechanisms relies on a suite of specialized experimental techniques. Below are synopses of the core methodologies.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This system is used to functionally characterize insect odorant receptors in vitro.

• cRNA Synthesis: Genes for the specific OR and the Orco co-receptor are cloned. Capped complementary RNA (cRNA) is synthesized from the linearized plasmid DNA templates.

• Oocyte Preparation: Oocytes are surgically harvested from a female Xenopus laevis frog and enzymatically defolliculated using collagenase to isolate individual stage V–VI oocytes.

• Microinjection: A precise volume (e.g., 50 nL) containing a specific amount (e.g., 25-50 ng) of each cRNA (OR + Orco) is injected into the cytoplasm of each oocyte. Injected oocytes are incubated for 3-7 days to allow for receptor protein expression and insertion into the cell membrane.

• Electrophysiological Recording: An oocyte is placed in a recording chamber and continuously perfused with a buffer solution. Two microelectrodes are inserted into the oocyte. One electrode measures the membrane potential, and the other injects the current required to "clamp" the membrane potential at a fixed value (e.g., -70 mV).

• Data Acquisition: Odorants and repellents are dissolved in the perfusion buffer and applied to the oocyte. The inward current generated by the flow of ions through the activated OR/Orco channels is recorded. For inhibition studies, the repellent is co-applied with a known activating odorant, and the reduction in current is measured to calculate IC₅₀ values. [13][15]

Single Sensillum Recording (SSR)

SSR is an in vivo electrophysiological technique used to measure the activity of individual sensory neurons within a single sensillum.

• Insect Preparation: The insect is immobilized in a pipette tip or on a slide with wax, leaving the sensory appendage (e.g., antenna for olfaction, proboscis/leg for gustation) exposed and accessible.

• Electrode Placement: A reference (ground) electrode, typically a tungsten or glass capillary electrode, is inserted into a non-critical part of the insect, such as the eye. The recording electrode, also a sharp tungsten or saline-filled glass electrode, is carefully maneuvered to make contact with the base of a single sensillum.

• Stimulus Delivery:

  • For Olfaction: A continuous stream of charcoal-filtered, humidified air is directed over the antenna. A pulse of air is diverted through a cartridge containing the test odorant or repellent, delivering a precise puff of the chemical stimulus.

  • For Gustation: The recording electrode itself is a glass capillary filled with the test solution (e.g., Picaridin in an electrolyte solution), which makes contact with the tip of the gustatory sensillum, completing the circuit and delivering the chemical stimulus simultaneously.

// Workflow Path Receptor_Assay -> EP_Recording [label="Identifies Neuronal Targets"]; EP_Recording -> Behavior_Assay [label="Correlates Neural Activity\nto Behavior"]; Behavior_Assay -> Confirmation [label="Validates Practical Efficacy"];

// Annotations Receptor_Assay_Note [label="[Measures receptor\nactivation/inhibition]", shape=note, fillcolor="#FBBC05", fontcolor="#202124", fontsize=8]; EP_Recording_Note [label="[Measures real-time\nneuronal response]", shape=note, fillcolor="#FBBC05", fontcolor="#202124", fontsize=8]; Behavior_Assay_Note [label="[Quantifies attraction\nor aversion]", shape=note, fillcolor="#FBBC05", fontcolor="#202124", fontsize=8];

Receptor_Assay -> Receptor_Assay_Note [style=dashed, arrowhead=none]; EP_Recording -> EP_Recording_Note [style=dashed, arrowhead=none]; Behavior_Assay -> Behavior_Assay_Note [style=dashed, arrowhead=none]; }

Caption: A typical experimental workflow to characterize the mechanism of an insect repellent.

Conclusion

The mechanism of action for Picaridin is sophisticated and multi-layered, providing robust protection against arthropod vectors. It functions not merely as a passive barrier but as an active neuro-modulatory agent. The primary modes of action include:

• Olfactory Antagonism: Picaridin inhibits odorant receptors, potentially at the conserved Orco co-receptor, preventing the detection of host cues.

• Gustatory Aversion: It activates deterrent taste neurons upon contact, triggering a powerful anti-feedant response.

• Ion Channel Modulation: Emerging evidence suggests Picaridin may directly stimulate neuronal voltage-gated sodium channels, representing a novel repellent mechanism that warrants further investigation in insect systems.

This tripartite mechanism—disrupting smell, tasting "bitter," and potentially causing direct neuronal interference—explains Picaridin's high efficacy. Future research should focus on further characterizing the specific binding sites on Orco and gustatory receptors, as well as confirming and exploring the physiological consequences of NaV channel modulation in insect neurons. A deeper understanding of these synergistic mechanisms will pave the way for the development of even more effective and targeted repellent technologies.

References

• 1. Functional assays for insect olfactory receptors in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Picaridin Technical Fact Sheet [npic.orst.edu]
• 3. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity | PLOS One [journals.plos.org]
• 4. Picaridin - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. Single-Sensillum Taste Recordings in Mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Picaridin - Lifeasible [lifeasible.com]
• 11. Insect Repellents: Modulators of Mosquito Odorant Receptor Activity | PLOS One [journals.plos.org]
• 12. Insect repellents: modulators of mosquito odorant receptor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The mysterious multi-modal repellency of DEET - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Functional Assays for Insect Olfactory Receptors in Xenopus Oocytes | Springer Nature Experiments [experiments.springernature.com]
• 15. Single Sensillum Recordings for Locust Palp Sensilla Basiconica [jove.com]

Spectroscopic Data of Picaridin-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Picaridin-d3, an isotopically labeled internal standard crucial for the accurate quantification of the insect repellent Picaridin. This document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for Picaridin-d3. Furthermore, it outlines generalized experimental protocols for acquiring such data and presents a logical workflow for its analysis.

Introduction to Picaridin-d3

Picaridin-d3 is a deuterated analog of Picaridin, a widely used insect repellent. Its formal name is 2-(2-hydroxyethyl)-1-piperidinecarboxylic acid, 1-methyl-d3-propyl ester. The incorporation of three deuterium (B1214612) atoms on the methyl group of the sec-butyl ester moiety makes it an ideal internal standard for chromatographic and mass spectrometric analysis of Picaridin.[1][2][3] The key physicochemical properties of Picaridin-d3 are summarized in Table 1.

Table 1: Physicochemical Properties of Picaridin-d3

Property	Value
Formal Name	2-(2-hydroxyethyl)-1-piperidinecarboxylic acid, 1-methyl-d3-propyl ester
CAS Number	2928067-33-6[1]
Molecular Formula	C₁₂H₂₀D₃NO₃[1][2][3]
Molecular Weight	232.3 g/mol [1][2][3]
Purity	≥99% deuterated forms (d₁-d₃)[1][2]
Appearance	Oil[1][2]

Spectroscopic Data

While experimental spectra for Picaridin-d3 are not widely published, this section presents the expected spectroscopic data based on the known spectra of Picaridin and the principles of isotopic labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For Picaridin-d3, both ¹H and ¹³C NMR would be employed.

¹H NMR: The ¹H NMR spectrum of Picaridin-d3 is expected to be very similar to that of Picaridin, with the key difference being the absence of the signal corresponding to the methyl protons of the sec-butyl group.[4] The remaining proton signals would be consistent with the rest of the molecule's structure.

¹³C NMR: The ¹³C NMR spectrum will show all 12 carbon atoms. The carbon atom of the deuterated methyl group will exhibit a characteristic multiplet due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analog.

Table 2: Predicted ¹H NMR Data for Picaridin-d3

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.8	m	1H	-CH(O)-
~3.6	t	2H	-CH₂-OH
~3.4	m	1H	Piperidine ring proton
~2.8	m	1H	Piperidine ring proton
~1.8	m	2H	-CH₂-CH₂-OH
~1.5	m	6H	Piperidine ring protons
~1.2	d	3H	-CH(CH₃)-
~0.9	t	3H	-CH₂-CH₃

Table 3: Predicted ¹³C NMR Data for Picaridin-d3

Chemical Shift (ppm)	Assignment
~155	C=O (Carbamate)
~75	-CH(O)-
~60	-CH₂-OH
~45	Piperidine ring carbons
~40	-CH₂-CH₂-OH
~25	Piperidine ring carbons
~20	-CH₂-CH₃
~10	-CH(CH₃)-
(upfield, multiplet)	-CD₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of Picaridin-d3 will be dominated by absorptions corresponding to the O-H, C-H, C=O, and C-O bonds. The C-D stretching vibrations will appear at a lower frequency (around 2200-2100 cm⁻¹) compared to C-H stretches, but may be weak and difficult to observe.

Table 4: Predicted Characteristic IR Absorption Bands for Picaridin-d3

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 (broad)	Strong	O-H stretch (alcohol)
2930-2860	Strong	C-H stretch (aliphatic)
1690	Strong	C=O stretch (carbamate)
1240	Strong	C-O stretch (ester)
1100	Medium	C-N stretch (piperidine)

Mass Spectrometry (MS)

Mass spectrometry is a key technique for determining the molecular weight and fragmentation pattern of a molecule. For Picaridin-d3, which is designed as an internal standard for MS-based quantification, understanding its mass spectrometric behavior is critical.

Under electrospray ionization (ESI) in positive mode, Picaridin-d3 is expected to form a protonated molecular ion [M+H]⁺ at m/z 233.3. The key advantage of using a deuterated standard is that its fragmentation pattern will be very similar to the non-deuterated analyte, but the fragments containing the deuterium label will be shifted by 3 mass units. This allows for clear differentiation between the analyte and the internal standard in a complex matrix.

Table 5: Predicted Mass Spectrometry Data for Picaridin-d3

m/z (Predicted)	Ion
233.3	[M+H]⁺
Fragments	Fragments containing the -CD₃ group will be shifted by +3 Da compared to Picaridin.

Experimental Protocols

The following sections provide generalized experimental protocols for acquiring the spectroscopic data for Picaridin-d3.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of Picaridin-d3.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, methanol-d₄, or DMSO-d₆) in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (¹H NMR):

• Spectrometer: 400 MHz or higher

• Pulse Program: Standard single-pulse experiment

• Number of Scans: 16-64

• Relaxation Delay: 1-2 seconds

• Acquisition Time: 2-4 seconds

• Spectral Width: -2 to 12 ppm

Instrument Parameters (¹³C NMR):

• Spectrometer: 100 MHz or higher

• Pulse Program: Proton-decoupled single-pulse experiment

• Number of Scans: 1024 or more

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0 to 200 ppm

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Place a small drop of the neat Picaridin-d3 oil directly onto the ATR crystal.

• Alternatively, dissolve a small amount of the sample in a volatile solvent, apply it to the crystal, and allow the solvent to evaporate.

Instrument Parameters (FT-IR):

• Mode: ATR

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32

Mass Spectrometry

Sample Preparation (for LC-MS):

• Prepare a stock solution of Picaridin-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Prepare a working internal standard solution by diluting the stock solution to the desired concentration (e.g., 1 µg/mL) with the initial mobile phase.

Instrument Parameters (LC-MS/MS):

• Liquid Chromatograph: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column is typically suitable.

• Mobile Phase: A gradient of water and methanol or acetonitrile, both with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis or full scan for qualitative analysis.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of Picaridin-d3.

Caption: Workflow for the spectroscopic analysis of Picaridin-d3.

Caption: Logic of using Picaridin-d3 as an internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Picaridin-d3 - Lifeasible [lifeasible.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]

Navigating the Stability and Storage of Picaridin-d3: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for Picaridin-d3, a deuterated analog of the common insect repellent Picaridin. Intended for researchers, scientists, and professionals in drug development, this document synthesizes available data to ensure the integrity and proper handling of this stable isotope-labeled compound, which is crucial for its role as an internal standard in quantitative analytical studies.

Core Stability and Storage Parameters

Picaridin-d3, an isotopically labeled form of Picaridin, is primarily utilized as an internal standard for the quantification of Picaridin in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Ensuring its stability is paramount for accurate and reproducible analytical results.

Recommended Storage and Stability

Based on manufacturer specifications, the following conditions are recommended for maintaining the long-term integrity of Picaridin-d3.

Parameter	Condition	Duration
Storage Temperature	-20°C	≥ 4 years
Shipping Temperature	Room temperature (for continental US)	Varies
Formulation	An oil	N/A

Table 1: Recommended Storage and Stability of Picaridin-d3.[1]

Physicochemical Properties

Understanding the physicochemical properties of a compound is essential for predicting its stability and behavior in various environments.

Property	Value
Molecular Formula	C₁₂H₂₀D₃NO₃
Molecular Weight	232.3 g/mol
CAS Number	2928067-33-6
Synonyms	Icaridin-d3, KBR 3023-d3, Bayrepel-d3
Purity	≥99% deuterated forms (d₁-d₃)
Solubility	Slightly soluble in Chloroform and Methanol (B129727)

Table 2: Physicochemical Properties of Picaridin-d3.[1][2]

Inferred Stability Profile and Degradation Pathways

• Hydrolysis: Picaridin is stable to hydrolysis under typical environmental conditions.[3]

• Photolysis: Direct breakdown by sunlight (photolysis) is not expected to be a major degradation pathway for Picaridin. However, it can be degraded by photochemically produced hydroxyl radicals in the atmosphere, with an estimated half-life of 2.3 hours.[3]

• Oxidation: The compound is considered stable toward oxidation.[4]

• Biodegradation: Picaridin is rapidly degraded by aerobic bacteria.[3] A primary metabolite observed in wastewater treatment plant effluent is the carboxylic acid derivative of Picaridin.[3]

Based on this information, a logical workflow for assessing the stability of Picaridin-d3 can be conceptualized.

Figure 1: Conceptual workflow for Picaridin-d3 stability testing.

Experimental Protocols for Stability Assessment

The following outlines a general experimental protocol for evaluating the stability of Picaridin-d3, drawing upon standard methodologies for stability testing of pharmaceutical and chemical compounds.

Long-Term Stability Study

Objective: To determine the shelf-life and confirm recommended storage conditions.

Methodology:

• Store aliquots of Picaridin-d3 at the recommended storage condition (-20°C) and at other potential long-term storage temperatures (e.g., 4°C).

• At specified time points (e.g., 0, 6, 12, 24, 36, and 48 months), remove an aliquot from each storage condition.

• Allow the sample to equilibrate to room temperature.

• Prepare the sample for analysis by dissolving a known amount in a suitable solvent (e.g., methanol or chloroform).

• Analyze the sample using a validated stability-indicating analytical method, such as LC-MS, to determine the concentration and purity of Picaridin-d3.

• Compare the results to the initial time point (T=0) to assess any degradation.

Forced Degradation Study

Objective: To identify potential degradation products and pathways and to establish the stability-indicating nature of the analytical method.

Methodology:

• Acidic Hydrolysis: Dissolve Picaridin-d3 in a solution of 0.1 M HCl and heat at a controlled temperature (e.g., 60°C) for a defined period.

• Basic Hydrolysis: Dissolve Picaridin-d3 in a solution of 0.1 M NaOH and heat at a controlled temperature (e.g., 60°C) for a defined period.

• Oxidative Degradation: Treat a solution of Picaridin-d3 with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

• Photostability: Expose a solution of Picaridin-d3 to a controlled light source (e.g., Xenon lamp) providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Thermal Degradation: Expose solid Picaridin-d3 to elevated temperatures (e.g., 60°C, 80°C) for a defined period.

• For each condition, analyze the stressed samples alongside an unstressed control using a suitable analytical method (e.g., LC-MS/MS) to identify and quantify any degradation products.

Analytical Method for Quantification

The primary use of Picaridin-d3 is as an internal standard for the quantification of Picaridin. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) or Mass Spectrometry (LC-MS) are common analytical techniques.

Example HPLC-DAD Method for Picaridin

A published method for the quantification of Icaridin (Picaridin) in insect repellent lotions provides a relevant example of the analytical conditions that would be employed.[5]

Parameter	Condition
Chromatographic Column	Phenyl column (150 x 4.6 mm, 3.5 µm)
Column Temperature	30°C
Mobile Phase	Acetonitrile/Water (40:60 v/v)
Flow Rate	1.0 mL/min (isocratic)
Injection Volume	20 µL
Detection Wavelength	210 nm
Retention Time	Approximately 4.5 min

Table 3: Example HPLC-DAD Chromatographic Conditions for Picaridin Analysis.[5]

When using Picaridin-d3 as an internal standard with this method coupled to a mass spectrometer, the distinct mass-to-charge ratio (m/z) of Picaridin-d3 would be monitored alongside that of Picaridin to provide accurate quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. Picaridin Technical Fact Sheet [npic.orst.edu]
• 4. Picaridin Insect Repellent - FleaScience [fleascience.com]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Sample Preparation for Picaridin Analysis in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picaridin (also known as Icaridin) is a widely used topical insect repellent. Understanding its absorption, distribution, metabolism, and excretion (ADME) in humans is crucial for assessing its safety and efficacy. Accurate quantification of Picaridin in human plasma is a key aspect of pharmacokinetic and toxicological studies. This typically involves using sensitive analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] A critical prerequisite for reliable analysis is the effective preparation of plasma samples to remove interfering endogenous substances, such as proteins and phospholipids (B1166683), which can suppress the instrument's signal and reduce column lifespan.[2][3]

This application note provides a detailed overview and protocols for the primary sample preparation techniques used for Picaridin analysis in human plasma: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Overview of Sample Preparation Methods

The goal of sample preparation is to isolate the analyte of interest (Picaridin) from the complex plasma matrix. The choice of method depends on the required cleanliness of the extract, sensitivity, throughput, and available resources.

• Protein Precipitation (PPT): This is the simplest and fastest method. It involves adding a water-miscible organic solvent, typically acetonitrile (B52724) or methanol (B129727), to the plasma sample.[4] The solvent disrupts the hydration shell of the proteins, causing them to precipitate.[4] The precipitated proteins are then removed by centrifugation or filtration.[5] While fast and inexpensive, PPT is the least selective method and may result in significant matrix effects due to remaining phospholipids and other endogenous components.[3] Acetonitrile is often preferred as it tends to provide cleaner extracts than methanol.[6]

• Liquid-Liquid Extraction (LLE): LLE is a classic technique that separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase (the plasma sample) and an organic solvent.[7][8] After mixing and separation, the layer containing the analyte is collected. LLE provides cleaner extracts than PPT but is more labor-intensive, uses larger volumes of organic solvents, and can be difficult to automate.[7]

• Solid-Phase Extraction (SPE): SPE is a highly selective and robust technique that separates components based on their physical and chemical properties.[9][10] The plasma sample is passed through a cartridge containing a solid sorbent. Interfering substances are washed away, and the analyte of interest is selectively eluted.[11][12] SPE provides the cleanest extracts, leading to minimal matrix effects and high sensitivity.[13] Common sorbents for molecules like Picaridin include reversed-phase materials like C18 or polymeric phases.[11][14]

Data Presentation: Comparison of Methods

The following table summarizes the quantitative performance and characteristics of the three main sample preparation methods for analyzing a small molecule like Picaridin in human plasma.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery	Moderate to High (>85%)	High (>90%)	Very High (>95%)[11][14]
Matrix Effect	High	Moderate	Low to Negligible
Extract Cleanliness	Low	Moderate	High[13]
Selectivity	Low	Moderate	High
Solvent Consumption	Low to Moderate	High	Low
Throughput	High (amenable to 96-well plates)[5]	Low to Moderate	High (amenable to 96-well plates and automation)[12]
Cost per Sample	Low	Low to Moderate	High
Method Development	Minimal	Moderate	Intensive
Example LOQ *	~5-20 ng/mL	~1-10 ng/mL	~1-15 ng/mL[14]

Note: The Limit of Quantitation (LOQ) is highly dependent on the sensitivity of the analytical instrument (e.g., LC-MS/MS). The values presented are typical estimates. Data for SPE is based on a validated method for DEET, a structurally similar insect repellent.[14]

Experimental Protocol: Solid-Phase Extraction (SPE)

This protocol describes a robust SPE method for the extraction of Picaridin from human plasma, adapted from validated methods for similar analytes.[14][15] This method utilizes a reversed-phase C18 sorbent for effective cleanup.

Materials and Reagents

• Human plasma with anticoagulant (e.g., EDTA, Heparin)

• Picaridin analytical standard

• Internal Standard (IS) solution (e.g., Picaridin-d3 or a structurally similar compound)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water (18 MΩ·cm)

• Formic acid or Ammonium acetate

• C18 SPE cartridges (e.g., 100 mg, 3 mL)

• Centrifuge

• SPE vacuum manifold

• Nitrogen evaporator

• Vortex mixer

Procedure

• Sample Pre-treatment:

  • Thaw frozen human plasma samples at room temperature.

  • Vortex the plasma sample to ensure homogeneity.

  • Centrifuge the plasma at ~2,000 x g for 10 minutes to pellet any particulates.[16]

  • In a clean polypropylene (B1209903) tube, pipette 500 µL of the plasma supernatant.

  • Add 20 µL of the internal standard (IS) working solution and vortex briefly.

  • Add 500 µL of 2% formic acid in water and vortex for 30 seconds to mix.[15] This step helps to disrupt protein binding.

• Solid-Phase Extraction (SPE):

  • Conditioning: Place the C18 SPE cartridges on the vacuum manifold. Pass 2 mL of methanol through each cartridge.

  • Equilibration: Pass 2 mL of deionized water through each cartridge. Do not let the sorbent bed go dry.

  • Loading: Load the entire 1 mL of the pre-treated plasma sample onto the conditioned cartridge. Apply gentle vacuum to draw the sample through the sorbent at a slow, consistent rate (~1 mL/min).

  • Washing: Wash the cartridge with 2 mL of 10% acetonitrile in water to remove polar interferences.[14] Apply vacuum to dry the sorbent bed completely (approx. 5 minutes).

  • Elution: Place clean collection tubes inside the manifold. Elute Picaridin and the IS from the cartridge by adding 1 mL of acetonitrile.[14] Collect the eluate.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds to ensure the analyte is fully dissolved.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial.

  • The sample is now ready for injection into the LC-MS/MS system.

Visualization of Experimental Workflow

Caption: Solid-Phase Extraction (SPE) workflow for Picaridin from plasma.

Conclusion

The choice of sample preparation method is a critical decision in the bioanalysis of Picaridin in human plasma. While Protein Precipitation offers high throughput, it often fails to remove sufficient matrix components for sensitive analyses. Liquid-Liquid Extraction provides a cleaner sample but is less efficient for large batches. Solid-Phase Extraction, as detailed in this protocol, represents the most effective approach, delivering high analyte recovery and the cleanest extracts, thereby minimizing matrix effects and ensuring the highest quality data for pharmacokinetic and toxicological assessments.

References

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. gcms.cz [gcms.cz]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct injection versus liquid-liquid extraction for plasma sample analysis by high performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fishersci.ca [fishersci.ca]
• 11. A new and simple solid-phase extraction method for LC determination of pyronaridine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Automatic determination of diltiazem and desacetyldiltiazem in human plasma using liquid-solid extraction on disposable cartridges coupled to HPLC--Part II: Optimization of liquid-solid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. Solid-phase extraction and liquid chromatographic quantitation of insect repellent N,N-diethyl-m-toluamide in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Blood Plasma and Serum Preparation | Thermo Fisher Scientific - US [thermofisher.com]

Application Note: Solid-Phase Extraction Protocol for the Quantification of Picaridin in Water Samples

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the solid-phase extraction (SPE) of Picaridin (also known as Icaridin) from various water matrices, including surface water and pool water. The described methodology is essential for environmental monitoring, toxicological studies, and quality control in manufacturing processes. This protocol is designed to yield high-recovery rates and low limits of detection, making it suitable for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

Introduction

Picaridin is a widely used insect repellent found in numerous commercial products. Its increasing use has led to its presence in various aquatic environments. Accurate and sensitive quantification of Picaridin in water is crucial for assessing its environmental fate and potential impact on non-target organisms. Solid-phase extraction is a robust and efficient technique for the pre-concentration and purification of analytes from complex matrices like water, enabling reliable quantification at trace levels. This document outlines a comprehensive SPE protocol, summarizing key performance data and providing a visual workflow.

Experimental Protocol

This protocol is a synthesized methodology based on established procedures for the analysis of insect repellents and pesticides in aqueous samples.

1. Materials and Reagents

• SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) or C18 cartridges.

• Solvents: HPLC-grade or equivalent methanol (B129727), acetonitrile, ethyl acetate, dichloromethane (B109758), and reagent-grade water.

• Reagents: Formic acid (for sample preservation and pH adjustment).

• Glassware: Amber glass bottles for sample collection, volumetric flasks, and vials.

• Equipment: SPE vacuum manifold, vacuum pump, nitrogen evaporator or rotary evaporator, analytical balance, pH meter.

2. Sample Collection and Preservation

• Collect water samples in 1-liter amber glass bottles to prevent photodegradation.

• Preserve the samples by acidifying to a pH of approximately 3.5 with formic acid.

• If not analyzed immediately, store the samples at 4°C.

3. Solid-Phase Extraction (SPE) Procedure

• Cartridge Conditioning:

  • Sequentially pass the following solvents through the SPE cartridge:

    • 5 mL of ethyl acetate

    • 5 mL of methanol

    • 5 mL of reagent-grade water

• Sample Loading:

  • Pass the 1-liter water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min using a vacuum manifold.

• Washing:

  • After loading the entire sample, wash the cartridge with 5 mL of HPLC-grade water to remove any interfering substances.

  • Dry the cartridge under vacuum for approximately 30-60 minutes to remove residual water.

• Elution:

  • Elute the retained Picaridin from the cartridge using two aliquots of an appropriate solvent mixture. A common elution solvent is a mixture of dichloromethane and methanol (e.g., 80:20 v/v).

    • First elution: 5 mL of the elution solvent.

    • Second elution: 5 mL of the elution solvent.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at 40-45°C.[1]

  • Reconstitute the residue in a small, precise volume (e.g., 1 mL) of a solvent compatible with the analytical instrument, such as acetonitrile/deionized water (1:9, v/v).[1]

4. Analytical Determination

• The final extract is ready for analysis by a suitable chromatographic technique, such as LC-MS/MS or GC-MS, for the quantification of Picaridin.

Data Presentation

The following table summarizes the performance data for the analysis of Picaridin (Bayrepel) and other insect repellents in water samples using SPE followed by chromatographic analysis.

SPE Sorbent	Water Matrix	Analyte	Recovery (%)	LOD (ng/L)	LOQ (ng/L)	Analytical Method	Reference
Not Specified	Pool and Lake Water	Bayrepel®	Not Specified	25	Not Specified	GC-MS	[2]
Not Specified	Surface Water	Bayrepel	Not Specified	Not Specified	0.2 - 4.6	SPE-HPLC-(APPI)-MS/MS	[3][4]
Oasis HLB / C18	Water	67 Pesticides	>65-68%	Not Specified	2 - 20	GC-MS	[5]
C18	Water	Various Pesticides	70 - 88%	10 - 90	20 - 100	GC-MS/MS	[6]

Experimental Workflow Diagram

Caption: Workflow for the solid-phase extraction of Picaridin from water samples.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. On-line solid phase extraction-liquid chromatography-tandem mass spectrometry for insect repellent residue analysis in surface waters using atmospheric pressure photoionization. | Sigma-Aldrich [sigmaaldrich.com]
• 4. On-line solid phase extraction-liquid chromatography-tandem mass spectrometry for insect repellent residue analysis in surface waters using atmospheric pressure photoionization. | Sigma-Aldrich [sigmaaldrich.com]
• 5. scirp.org [scirp.org]
• 6. agilent.com [agilent.com]

Application Notes and Protocols for Liquid-Liquid Extraction of Picaridin from Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picaridin (also known as Icaridin (B1674257) or KBR 3023) is a widely used insect repellent effective against a variety of arthropods. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is crucial for safety and efficacy assessments. Accurate quantification of Picaridin in biological matrices is a prerequisite for such toxicokinetic and biomonitoring studies. While solid-phase extraction (SPE) is a common technique for Picaridin analysis, particularly in urine, liquid-liquid extraction (LLE) offers a simple, cost-effective, and versatile alternative for various biological samples.[1][2] This document provides detailed application notes and a generalized protocol for the liquid-liquid extraction of Picaridin from biological matrices such as blood, plasma, and tissue homogenates.

Physicochemical Properties of Picaridin Relevant to LLE

A successful LLE protocol is designed based on the physicochemical properties of the analyte. Picaridin is a synthetic derivative of piperine.

Property	Value	Implication for LLE
Molecular Weight	229.3 g/mol	---
Solubility in Water	Not soluble[3]	Facilitates partitioning into an immiscible organic solvent.
Log Kow (Octanol-Water Partition Coefficient)	2.23 (at 20°C, pH 4-9)[3]	Indicates moderate hydrophobicity, suggesting good partitioning into common organic solvents.

Experimental Protocols

The following are generalized protocols for the liquid-liquid extraction of Picaridin from various biological matrices. These protocols may require optimization based on the specific laboratory conditions, analytical instrumentation, and the desired limits of detection.

Protocol 1: Liquid-Liquid Extraction of Picaridin from Blood and Plasma

This protocol is designed for the extraction of Picaridin from whole blood or plasma samples prior to analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents:

• Whole blood or plasma samples

• Picaridin analytical standard

• Internal Standard (IS) solution (e.g., a structurally similar, stable isotope-labeled compound)

• Extraction Solvent: A mixture of dichloromethane (B109758) and ethyl acetate (B1210297) (1:1, v/v) or other suitable water-immiscible organic solvent.[4]

• Protein Precipitation Agent (for whole blood): Acetonitrile (B52724) or methanol (B129727)

• Deionized water

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (compatible with the analytical instrument, e.g., mobile phase for LC-MS)

Procedure:

• Sample Preparation:

  • Allow frozen samples to thaw completely at room temperature.

  • Vortex the samples to ensure homogeneity.

  • For whole blood, perform a protein precipitation step by adding a 2:1 ratio of cold acetonitrile or methanol to the sample volume. Vortex vigorously and centrifuge to pellet the precipitated proteins. Collect the supernatant for the LLE step. For plasma, this step is often not necessary but can be included for cleaner extracts.

• Extraction:

  • Pipette 1 mL of the plasma sample or the supernatant from the protein precipitation of the whole blood into a clean glass centrifuge tube.

  • Add a known amount of the internal standard solution.

  • Add 5 mL of the extraction solvent (e.g., dichloromethane:ethyl acetate, 1:1, v/v).

  • Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of Picaridin into the organic phase.

  • Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated material at the interface.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the dried extract in a small, known volume (e.g., 100-200 µL) of the reconstitution solvent.

  • Vortex briefly to dissolve the residue.

• Analysis:

  • Transfer the reconstituted sample to an appropriate autosampler vial for analysis by GC-MS or LC-MS/MS.

Protocol 2: Liquid-Liquid Extraction of Picaridin from Tissue Homogenates

This protocol is suitable for the extraction of Picaridin from tissue samples.

Materials and Reagents:

• Tissue samples

• Homogenizer (e.g., bead beater, rotor-stator homogenizer)

• Phosphate Buffered Saline (PBS), pH 7.4

• Picaridin analytical standard

• Internal Standard (IS) solution

• Extraction Solvent: Hexane or another suitable non-polar solvent

• Drying agent: Anhydrous sodium sulfate (B86663)

• Other materials as listed in Protocol 1

Procedure:

• Sample Homogenization:

  • Accurately weigh a portion of the tissue sample (e.g., 0.5-1.0 g).

  • Add a 3-fold volume of cold PBS (pH 7.4).

  • Homogenize the tissue on ice until a uniform consistency is achieved.

• Extraction:

  • Transfer 1 mL of the tissue homogenate to a glass centrifuge tube.

  • Add a known amount of the internal standard solution.

  • Add 5 mL of hexane.

  • Cap the tube and vortex vigorously for 5 minutes.

  • Centrifuge at 3000 x g for 15 minutes.

• Solvent Evaporation and Reconstitution:

  • Transfer the upper organic (hexane) layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Allow the extract to stand for 5 minutes, then transfer the dried solvent to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for analysis.

• Analysis:

  • Proceed with GC-MS or LC-MS/MS analysis.

Data Presentation

The following table summarizes quantitative data for Picaridin extraction from biological matrices found in the literature. It is important to note that specific LLE protocols for Picaridin in blood and tissue are not widely published, and the data for urine is based on Solid-Phase Extraction (SPE), which is provided here for comparative purposes.

Biological Matrix	Extraction Method	Analytical Method	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Human Urine	Solid-Phase Extraction	LC-MS/MS	88%	0.06 - 0.11 µg/L	Not specified	[1]
Plasma	Not Specified	MALDI-MS	98.2 - 107.0%	Not specified	Not specified	[5]

Note: The recovery rates in plasma were reported for a MALDI-MS method, and the specific extraction protocol was not detailed. The urine data is based on SPE, as comprehensive LLE data for Picaridin in biological matrices is limited in publicly available literature.

Mandatory Visualization

Caption: Workflow for Liquid-Liquid Extraction of Picaridin.

References

• 1. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults [jstage.jst.go.jp]
• 2. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Picaridin Technical Fact Sheet [npic.orst.edu]
• 4. cebc.cnrs.fr [cebc.cnrs.fr]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Picaridin and Picaridin-d3 using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of Picaridin and its deuterated internal standard, Picaridin-d3, using tandem mass spectrometry. The protocols detailed below are intended for research purposes and can be adapted for various biological matrices.

Introduction

Picaridin, also known as Icaridin, is a widely used insect repellent effective against a broad range of arthropods.[1] Accurate and sensitive quantification of Picaridin in biological samples is crucial for pharmacokinetic, toxicological, and exposure assessment studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode offers high selectivity and sensitivity for this purpose. This document outlines the optimized MRM transitions and a detailed protocol for the analysis of Picaridin and its stable isotope-labeled internal standard, Picaridin-d3.

Chemical Information

Compound	Chemical Formula	Molecular Weight ( g/mol )
Picaridin	C12H23NO3	229.32
Picaridin-d3	C12H20D3NO3	232.34

MRM Transitions and Parameters

The following MRM transitions have been optimized for the detection and quantification of Picaridin and Picaridin-d3. The transitions listed include those for quantification (Q) and confirmation (C).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Transition Type
Picaridin	230.0	130.0	Quantification (Q)
Picaridin	230.0	156.0	Confirmation (C)
Picaridin	230.0	174.0	Confirmation (C)
Picaridin-d3	233.0	130.0	Quantification (Q)

Proposed Fragmentation Pathway of Picaridin

The fragmentation of the protonated Picaridin molecule ([M+H]⁺) in the mass spectrometer's collision cell leads to the formation of characteristic product ions. Understanding this pathway is essential for method development and data interpretation.

Caption: Proposed ESI-MS/MS fragmentation pathway for Picaridin.

Experimental Protocols

The following protocols provide a detailed methodology for sample preparation and LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is adapted for the extraction of Picaridin from human urine.

Caption: Experimental workflow for sample preparation.

Detailed Steps:

• Sample Collection: Collect urine samples in appropriate containers and store at -20°C or below until analysis.

• Sample Thawing: Thaw samples at room temperature.

• Dilution and Internal Standard Spiking: Dilute 250 µL of urine with an equal volume of ultrapure water. Add an appropriate amount of Picaridin-d3 internal standard solution.

• Enzymatic Hydrolysis (Optional): For the analysis of total Picaridin (free and conjugated), add 15 µL of β-glucuronidase/arylsulfatase from Helix pomatia and incubate at 37°C for 17 hours.

• Acidification: Acidify the sample by adding 500 µL of 2% formic acid.

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., C18) with methanol followed by ultrapure water.

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 25% methanol to remove interferences.

  • Drying: Dry the cartridge thoroughly under vacuum or with nitrogen.

  • Elution: Elute the analytes with an appropriate organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Method

Parameter	Condition
Column	C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	40% B to 90% B (0-6 min), hold at 90% B (6-9 min), return to 40% B (9-13 min)
Flow Rate	0.2 mL/min
Injection Volume	8 µL
Column Temperature	40°C

Mass Spectrometry (MS) Method

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Nebulizer Gas Pressure	50 psi
Source Temperature	300°C
Gas Flow	10 L/min
Capillary Voltage	4000 V
Collision Gas	High-purity nitrogen

Data Analysis and Quality Control

• Quantification: The concentration of Picaridin in samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.

• Calibration Curve: A calibration curve should be prepared by spiking known concentrations of Picaridin into a blank matrix. A linear regression with a weighting factor of 1/x is typically used.

• Quality Control: Quality control (QC) samples at low, medium, and high concentrations should be included in each analytical run to ensure the accuracy and precision of the method.

Conclusion

The MRM transitions and protocols detailed in these application notes provide a robust and sensitive method for the quantification of Picaridin and Picaridin-d3 in biological matrices. Adherence to the described sample preparation and instrumental parameters will enable researchers to obtain reliable and reproducible data for a variety of applications in drug development and environmental health sciences.

References

• 1. Icaridin | C12H23NO3 | CID 125098 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantification of Picaridin in Human Blood Samples by Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Picaridin (Icaridin) is a widely used insect repellent effective against a variety of arthropods. Assessing the systemic exposure to Picaridin following dermal application is crucial for safety and toxicological evaluations. This application note describes a robust and sensitive method for the quantification of Picaridin in human blood samples (plasma or serum) using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Picaridin-d3, ensures high accuracy and precision by correcting for matrix effects and variations in sample processing.

Principle of the Method

This method employs a simple protein precipitation step for sample preparation, followed by chromatographic separation of Picaridin and its isotope-labeled internal standard on a reversed-phase HPLC column. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) and multiple reaction monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the internal standard is used to calculate the concentration of Picaridin in the sample, minimizing the impact of matrix interference.

Materials and Reagents

• Picaridin (analytical standard)

• Picaridin-d3 (internal standard)

• LC-MS grade acetonitrile (B52724)

• LC-MS grade methanol (B129727)

• LC-MS grade water

• Formic acid (99% purity or higher)

• Human plasma/serum (drug-free)

Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Prepare individual stock solutions of Picaridin and Picaridin-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Picaridin by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Internal Standard (IS) Working Solution: Dilute the Picaridin-d3 primary stock solution with acetonitrile to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike drug-free human plasma or serum with the Picaridin working standard solutions to prepare calibration standards at concentrations ranging from 0.5 to 500 ng/mL. Prepare quality control (QC) samples at low, medium, and high concentrations in a similar manner.

Blood Sample Collection and Processing

• Collect whole blood samples in appropriate anticoagulant tubes (e.g., EDTA or heparin for plasma) or serum separator tubes.

• Centrifuge the blood samples according to the tube manufacturer's instructions to separate plasma or serum.

• Transfer the plasma or serum to clean polypropylene (B1209903) tubes and store at -80°C until analysis.

Sample Extraction: Protein Precipitation

• Thaw the plasma/serum samples, calibration standards, and QC samples at room temperature.

• To a 100 µL aliquot of each sample in a microcentrifuge tube, add 300 µL of the internal standard working solution (100 ng/mL Picaridin-d3 in acetonitrile).[1]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	40% B to 90% B over 5 min, hold at 90% B for 2 min, return to 40% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	350°C
Nebulizer Gas	50 psi
Capillary Voltage	4000 V

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Picaridin	230.2	114.1	15
Picaridin-d3	233.2	117.1	15

Note: The optimal collision energy should be determined empirically for the specific instrument used.

Data Presentation

Table 1: Method Validation Parameters for Picaridin Quantification in Human Plasma

Parameter	Result
Linear Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.1 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 12%
Accuracy (% Bias)	Within ±15%
Extraction Recovery	85 - 95%
Matrix Effect	Compensated by internal standard

Note: These are representative values and may vary depending on the specific instrumentation and laboratory conditions.

Experimental Workflow Diagram

Caption: Workflow for Picaridin quantification in blood.

Conclusion

The described isotope dilution LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Picaridin in human blood samples. The simple protein precipitation sample preparation protocol allows for high-throughput analysis, making this method suitable for pharmacokinetic and toxicokinetic studies in drug development and clinical research. The use of a stable isotope-labeled internal standard is critical for achieving accurate and precise results by compensating for potential matrix effects inherent in complex biological samples.

References

• 1. Overcoming the Effects of Highly Organic Protein Precipitation Extracts on LC Peak Shape Using Direct Injection [restek.com]
• 2. a protein precipitation extraction method [protocols.io]

Application Note: Use of Picaridin-d3 in Dermal Absorption Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picaridin is a widely used insect repellent effective against a variety of biting insects. Understanding its dermal absorption characteristics is crucial for assessing its safety and efficacy. Isotope-labeled compounds, such as Picaridin-d3, are valuable tools in these studies. The use of a deuterated analog allows for accurate quantification and differentiation from the non-labeled parent compound, which is particularly useful when studying metabolism or when the non-labeled compound is endogenously present. Picaridin-d3 can serve as an internal standard for the quantification of picaridin by GC- or LC-MS.[1] This application note provides a detailed protocol for conducting in vitro dermal absorption studies of Picaridin-d3 using Franz diffusion cells, a common method for evaluating the percutaneous penetration of various compounds.[2][3]

In human studies, it has been observed that less than 6% of applied picaridin is absorbed after an 8-hour exposure.[4][5] In contrast, studies on rats have shown a higher absorption rate of approximately 60%.[4][5] The concurrent use of other topical products, such as sunscreens containing oxybenzone (B1678072), can influence the permeation of picaridin.[6][7] This protocol outlines a methodology to quantify the dermal absorption of Picaridin-d3, providing a framework for researchers to conduct their own assessments.

Experimental Protocols

In Vitro Dermal Permeation Study using Franz Diffusion Cells

This protocol is designed to measure the in vitro percutaneous absorption of Picaridin-d3 through a skin membrane.

Materials:

• Picaridin-d3

• Franz diffusion cells

• Human or animal skin membrane (e.g., porcine skin)

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer like Brij® 98)[8]

• Formulation vehicle (e.g., ethanol, lotion base)

• Syringes and needles

• High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) system

• Acetonitrile (B52724)

• Formic acid

• Water, HPLC grade

• Internal standard (if Picaridin-d3 is the analyte, a different deuterated analog or a structurally similar compound could be used)

Methodology:

• Preparation of Picaridin-d3 Formulation:

  • Prepare a solution of Picaridin-d3 in the desired vehicle at a concentration relevant to commercially available products (e.g., 10-20%).

  • Ensure the formulation is homogenous.

• Skin Membrane Preparation:

  • Excise fresh human or animal skin. If using animal skin, shave the hair carefully.

  • Dermatomed to a uniform thickness (e.g., 300-500 µm).

  • Visually inspect the skin for any imperfections that might alter its barrier properties.

  • The integrity of the skin can be verified by measuring its transepidermal water loss (TEWL) or electrical resistance.[3]

• Franz Diffusion Cell Assembly:

  • Mount the prepared skin membrane between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor chamber.

  • Fill the receptor chamber with pre-warmed (32°C or 37°C) receptor fluid, ensuring no air bubbles are trapped beneath the skin. The receptor fluid should be continuously stirred.[9]

  • Allow the system to equilibrate for at least 30 minutes.

• Application of Picaridin-d3 Formulation:

  • Apply a known quantity of the Picaridin-d3 formulation evenly onto the surface of the skin in the donor chamber.

• Sample Collection:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), collect an aliquot of the receptor fluid from the sampling arm of the Franz cell.

  • Immediately replenish the receptor chamber with an equal volume of fresh, pre-warmed receptor fluid to maintain a constant volume.

• Termination of the Experiment:

  • At the end of the experiment (e.g., 24 hours), dissemble the Franz cell.

  • Wash the surface of the skin with a suitable solvent to remove any unabsorbed formulation.

  • The skin can be further processed to determine the amount of Picaridin-d3 retained within the different skin layers (stratum corneum, epidermis, and dermis) through methods like tape stripping or heat separation followed by solvent extraction.[9]

Analytical Method: Quantification of Picaridin-d3 by LC-MS/MS

Sample Preparation:

• Receptor Fluid Samples: Mix an aliquot of the collected receptor fluid with an equal volume of acetonitrile containing the internal standard to precipitate any proteins. Centrifuge and transfer the supernatant for analysis.

• Skin Extract Samples: Homogenize the separated skin layers in a suitable solvent (e.g., acetonitrile). Centrifuge the homogenate and analyze the supernatant.

LC-MS/MS Conditions (Example):

• LC Column: A C18 column is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Monitor for specific precursor-to-product ion transitions for Picaridin-d3 and the internal standard.

Data Analysis:

• Construct a calibration curve using known concentrations of Picaridin-d3.

• Calculate the concentration of Picaridin-d3 in the collected samples based on the calibration curve.

• The cumulative amount of Picaridin-d3 permeated through the skin per unit area is plotted against time.

• The steady-state flux (Jss) can be determined from the linear portion of the cumulative permeation curve.

• The permeability coefficient (Kp) can be calculated by dividing the flux by the initial concentration of the drug in the donor chamber.

Data Presentation

The following tables provide an example of how quantitative data from a Picaridin-d3 dermal absorption study could be presented.

Table 1: Cumulative Permeation of Picaridin-d3 Through Human Skin In Vitro

Time (hours)	Cumulative Amount (µg/cm²)
0	0.00
1	5.2 ± 0.8
2	12.5 ± 1.5
4	28.9 ± 3.2
6	45.1 ± 4.5
8	62.3 ± 5.9
12	90.7 ± 8.1
24	155.4 ± 14.3

Values are presented as mean ± standard deviation (n=4).

Table 2: Permeation Parameters of Picaridin-d3

Parameter	Value
Steady-State Flux (Jss) (µg/cm²/h)	6.5
Permeability Coefficient (Kp) (cm/h)	6.5 x 10⁻⁵
Lag Time (h)	0.5

Table 3: Distribution of Picaridin-d3 in Skin Layers after 24 hours

Skin Layer	Picaridin-d3 Concentration (µg/g of tissue)
Stratum Corneum	250.6 ± 25.1
Epidermis	85.3 ± 9.7
Dermis	32.1 ± 4.5

Values are presented as mean ± standard deviation (n=4).

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. In vitro percutaneous permeation of the repellent DEET and the sunscreen oxybenzone across human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Guidance on dermal absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Picaridin Technical Fact Sheet [npic.orst.edu]
• 5. Picaridin Fact Sheet [npic.orst.edu]
• 6. In vitro permeation characterization of repellent picaridin and sunscreen oxybenzone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Percutaneous permeation comparison of repellents picaridin and DEET in concurrent use with sunscreen oxybenzone from commercially available preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]
• 9. researchgate.net [researchgate.net]

Application of Picaridin-d3 in Metabolism Studies of Picaridin

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picaridin (Icaridin) is a widely used insect repellent effective against a broad range of arthropods. Understanding its metabolic fate is crucial for assessing its safety and efficacy. Stable isotope-labeled compounds, such as Picaridin-d3, are invaluable tools in metabolism studies. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature that allows for sensitive and specific detection by mass spectrometry (MS), facilitating quantitative analysis and metabolite identification. This document outlines the application of Picaridin-d3 in the metabolic studies of Picaridin, providing detailed protocols for its use as an internal standard in quantitative analysis and discussing its potential role in metabolic pathway elucidation and the investigation of kinetic isotope effects.

Application of Picaridin-d3 as an Internal Standard

The primary and most documented application of Picaridin-d3 is as an internal standard (I.S.) for the quantitative analysis of Picaridin and its metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it corrects for variations in sample preparation, chromatography, and ionization efficiency, thereby ensuring high accuracy and precision.

Experimental Protocol: Quantification of Picaridin in Human Urine by LC-MS/MS

This protocol is adapted from a validated method for the determination of Picaridin in human urine.

2.1.1. Materials and Reagents

• Picaridin standard

• Picaridin-d3 (Internal Standard)

• LC-MS grade water, methanol (B129727), acetonitrile (B52724), and formic acid

• Solid-phase extraction (SPE) cartridges

• Human urine samples

2.1.2. Sample Preparation (Solid-Phase Extraction - SPE)

• To 500 µL of a human urine sample, add 20 µL of Picaridin-d3 internal standard solution (concentration to be optimized based on instrument sensitivity, e.g., 0.25 mg/L).

• Add 500 µL of 2% formic acid in water and mix thoroughly.

• Condition an SPE cartridge by washing with methanol followed by equilibration with 2% formic acid in water.

• Load the urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 25% methanol in water to remove interferences.

• Elute Picaridin and Picaridin-d3 from the cartridge with an appropriate volume of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

2.1.3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

  • Flow Rate: Optimized for the column dimensions (e.g., 0.4 mL/min).

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Monitoring Mode: Multiple Reaction Monitoring (MRM).

  • MRM transitions need to be optimized for Picaridin and Picaridin-d3. For example:

    • Picaridin: Precursor ion [M+H]+ → Product ion

    • Picaridin-d3: Precursor ion [M+H]+ → Product ion

  • Instrument parameters such as nebulizer gas pressure, source temperature, gas flow, and capillary voltage should be optimized for maximum signal intensity.

2.1.4. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Picaridin to Picaridin-d3 against the concentration of Picaridin standards.

• Quantify the concentration of Picaridin in the urine samples by interpolating their peak area ratios from the calibration curve.

Data Presentation: LC-MS/MS Method Validation Parameters

The following table summarizes typical performance characteristics of a validated LC-MS/MS method using Picaridin-d3 as an internal standard.

Parameter	Typical Value
Limit of Detection (LOD)	0.05 - 0.1 µg/L
Limit of Quantification (LOQ)	0.15 - 0.3 µg/L
Extraction Recovery	70% - 90%
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Linearity (r²)	> 0.99

Potential Application in Metabolic Pathway Elucidation

Rationale

Metabolites of Picaridin-d3 will retain the deuterium label, resulting in a characteristic mass shift of +3 Da (or a fraction of it, depending on the part of the molecule that is modified) compared to the corresponding unlabeled metabolites. This "isotopic signature" allows for:

• Confident identification of drug-related material: The mass difference serves as a filter to distinguish drug metabolites from endogenous matrix components.

• Structural elucidation: The mass shift can help pinpoint the site of metabolic modification. If a fragment ion in the MS/MS spectrum of a metabolite retains the deuterium label, it indicates that the modification did not occur on the deuterated part of the molecule.

Proposed Metabolic Pathway of Picaridin

Based on studies in rats, the metabolism of Picaridin involves several biotransformation reactions.[1] The major metabolic pathways include:

• Glucuronidation: Conjugation with glucuronic acid at the 2-hydroxyethyl moiety.

• Hydroxylation: Addition of a hydroxyl group to the 1-methyl-propyl moiety.

• Oxidation: Oxidation of the 2-hydroxyethyl group to a carboxylic acid.

A diagram of the proposed metabolic pathway is presented below.

Caption: Proposed metabolic pathway of Picaridin in rats.[1]

Potential Application in Kinetic Isotope Effect Studies

The deuterium kinetic isotope effect (KIE) is a powerful tool to investigate reaction mechanisms, particularly to determine if the cleavage of a carbon-hydrogen (C-H) bond is the rate-limiting step in a metabolic reaction.

Rationale

The C-D bond is stronger than a C-H bond. If the cleavage of a C-H bond at a specific position is the rate-determining step of a metabolic transformation, replacing the hydrogen with deuterium at that position will slow down the reaction rate. By comparing the rate of metabolism of Picaridin with that of a specifically deuterated analog like Picaridin-d3, a KIE can be measured.

• A significant KIE (>1) suggests that C-H bond cleavage is rate-limiting.

• A KIE of ~1 indicates that C-H bond cleavage is not the rate-limiting step.

This information is valuable for:

• Understanding the mechanism of action of the metabolizing enzymes (e.g., Cytochrome P450s).

• Predicting potential drug-drug interactions.

• Designing "soft drugs" or, conversely, more metabolically stable drugs by strategically placing deuterium atoms at sites of metabolism.

Experimental Workflow for KIE Studies

An experimental workflow to investigate the kinetic isotope effect in Picaridin metabolism is outlined below.

Caption: Experimental workflow for determining the kinetic isotope effect.

Conclusion

Picaridin-d3 is a versatile tool for studying the metabolism of Picaridin. Its most established application is as an internal standard for accurate and precise quantification of Picaridin and its metabolites in biological fluids. Furthermore, Picaridin-d3 holds significant potential for the elucidation of metabolic pathways and for mechanistic studies of the enzymes involved in Picaridin's biotransformation through the investigation of kinetic isotope effects. The protocols and conceptual frameworks provided herein offer a guide for researchers to effectively utilize Picaridin-d3 in their metabolism studies.

References

• 1. picariprotect.com.mx [picariprotect.com.mx]

Application Notes and Protocols: An Analytical Workflow for High-Throughput Screening of Picaridin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picaridin, also known as Icaridin, is a widely used insect repellent with a favorable safety profile and broad efficacy against various arthropods. High-throughput screening (HTS) plays a pivotal role in the discovery of new repellent actives and in understanding the mechanisms of action of existing compounds like Picaridin. This document provides a detailed analytical workflow for the high-throughput screening of Picaridin, encompassing both quantitative analytical methods and cell-based functional assays. The protocols and data presented herein are intended to guide researchers in setting up robust and efficient screening campaigns.

Data Presentation: Quantitative Data Summary

The following tables summarize key quantitative parameters for Picaridin, including its physicochemical properties, toxicological data, and potency in relevant biological assays.

Table 1: Physicochemical and Toxicological Profile of Picaridin

Parameter	Value	Reference
IUPAC Name	1-piperidinecarboxylic acid 2-(2-hydroxyethyl)-1-methylpropyl ester	[1]
Molecular Formula	C₁₂H₂₃NO₃	[1]
Molecular Weight	229.32 g/mol	[1]
LD₅₀ (Oral, Rat)	4743 mg/kg	[2]
LD₅₀ (Dermal, Rat)	>5000 mg/kg	[2]
Human Skin Absorption	<6%	[2]

Table 2: High-Throughput Screening Data for Picaridin

Assay Type	Target	Organism/System	Parameter	Value (µM)	Reference
Odorant Receptor Inhibition	AaOR2	Xenopus oocytes	IC₅₀	1,452	[3]
Odorant Receptor Inhibition	AaOR8	Xenopus oocytes	IC₅₀	1,911	[3]
Ion Channel Modulation	Voltage-gated Na⁺ Channel (Transient)	GH₃ pituitary cells	EC₅₀	32.7	[4]
Ion Channel Modulation	Voltage-gated Na⁺ Channel (Late)	GH₃ pituitary cells	EC₅₀	2.8	[4]

Experimental Protocols

High-Throughput Quantification of Picaridin using MALDI-TOF Mass Spectrometry

This protocol describes a rapid, label-free method for the quantification of Picaridin in a high-throughput format, suitable for screening large compound libraries or analyzing samples from biological assays.

a. Principle: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry allows for the rapid analysis of samples by co-crystallizing them with a matrix that absorbs laser energy, leading to the desorption and ionization of the analyte. The time it takes for the ionized analyte to travel to the detector is proportional to its mass-to-charge ratio, enabling quantification. This method offers a significant increase in throughput compared to traditional chromatographic techniques.[5][6]

b. Materials and Reagents:

• Picaridin standard (≥95% purity)

• α-Cyano-4-hydroxycinnamic acid (CHCA) matrix

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA)

• Methanol, HPLC grade

• Milli-Q or equivalent purified water

• MALDI target plates (384- or 1536-well format)

c. Sample Preparation:

• Standard Curve Preparation: Prepare a stock solution of Picaridin in methanol. Perform serial dilutions in 50% ACN/0.1% TFA to create a standard curve ranging from 0.1 µM to 100 µM.

• Sample Preparation: Dilute experimental samples containing Picaridin in 50% ACN/0.1% TFA to fall within the range of the standard curve.

• Matrix Solution Preparation: Prepare a saturated solution of CHCA in 50% ACN/0.1% TFA.

• Spotting:

  • Mix samples (or standards) and matrix solution in a 1:1 ratio.

  • Using an automated liquid handling system, spot 0.5 - 1.0 µL of the mixture onto the MALDI target plate.

  • Allow the spots to air-dry completely at room temperature.

d. MALDI-TOF MS Analysis:

• Instrument: Use a MALDI-TOF mass spectrometer equipped with a high-frequency laser.

• Calibration: Calibrate the instrument using a standard peptide mixture.

• Acquisition Method:

  • Set the instrument to positive ion reflector mode.

  • Optimize the laser intensity to achieve good signal-to-noise for the Picaridin peak (m/z ~230.3).

  • Acquire spectra from each spot by averaging 500-1000 laser shots.

• Data Analysis:

  • Integrate the peak area of the Picaridin ion.

  • Generate a standard curve by plotting the peak area against the concentration of the Picaridin standards.

  • Determine the concentration of Picaridin in the unknown samples by interpolating their peak areas from the standard curve.

High-Throughput Screening of Picaridin Activity on Insect Odorant Receptors

This protocol details a cell-based assay using Xenopus oocytes to screen for the modulatory effects of Picaridin on insect odorant receptors.[3]

a. Principle: Xenopus oocytes can be used as a heterologous expression system for insect odorant receptors (ORs). The OR of interest is co-expressed with its obligate co-receptor, Orco. The binding of a ligand to the OR results in the opening of an ion channel, leading to a measurable inward current. This electrophysiological response can be detected using a two-electrode voltage clamp, allowing for the quantification of receptor activation or inhibition.

b. Materials and Reagents:

• Xenopus laevis oocytes

• cRNA for the insect odorant receptor of interest (e.g., Aedes aegypti AaOR2 or AaOR8) and its co-receptor (e.g., AaOrco)

• Collagenase Type I

• ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.6)

• Picaridin and control compounds

• Odorant agonist for the specific OR being tested (e.g., indole (B1671886) for AaOR2, octenol for AaOR8)

• Two-electrode voltage clamp setup with an automated perfusion system

c. Oocyte Preparation and Injection:

• Harvest and defolliculate oocytes by treating with collagenase.

• Inject each oocyte with a mixture of cRNA for the OR and Orco (e.g., 25 ng of each).

• Incubate the injected oocytes in ND96 solution at 18°C for 3-5 days to allow for receptor expression.

d. Electrophysiological Recording:

• Place an oocyte in the recording chamber and perfuse with ND96 solution.

• Clamp the oocyte membrane potential at -70 mV.

• Inhibitor Assay:

  • Establish a baseline current in ND96 solution.

  • Apply the specific odorant agonist at its EC₅₀ concentration to elicit a stable inward current.

  • Co-apply the odorant agonist with varying concentrations of Picaridin.

  • Wash with ND96 solution between applications.

• Data Analysis:

  • Measure the peak current amplitude in response to each application.

  • Calculate the percent inhibition of the agonist-induced current by Picaridin.

  • Plot the percent inhibition against the Picaridin concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Mandatory Visualizations

Caption: High-throughput quantification workflow for Picaridin using MALDI-TOF MS.

Caption: Proposed signaling pathway for Picaridin's mechanism of action.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Picaridin - Lifeasible [lifeasible.com]
• 4. Picaridin - Wikipedia [en.wikipedia.org]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. High-throughput MALDI sample preparation - Analytik Jena [analytik-jena.us]

Technical Notes & Optimization

matrix effects in Picaridin analysis using Picaridin-d3

Welcome to the Technical Support Center for the analysis of Picaridin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the quantitative analysis of Picaridin, with a special focus on managing matrix effects using its deuterated internal standard, Picaridin-d3.

Troubleshooting Guide: Matrix Effects in Picaridin Analysis

Matrix effects, the suppression or enhancement of ionization of an analyte by co-eluting compounds, are a significant challenge in LC-MS/MS-based bioanalysis.[1][2] Effective management of these effects is crucial for ensuring the accuracy and reliability of quantitative data.[1] The use of a stable isotope-labeled internal standard (SIL-IS) like Picaridin-d3 is a primary strategy to mitigate these effects.[3]

Below is a troubleshooting guide for common issues encountered during the analysis of Picaridin, particularly those related to matrix effects.

Issue	Potential Cause	Recommended Solution
High Variability in Picaridin Response Across Different Lots of Matrix	Significant lot-to-lot variation in matrix components causing inconsistent ion suppression or enhancement.	Evaluate matrix effect across a minimum of six different lots of the biological matrix. If variability is high, optimize the sample preparation method (e.g., use a more rigorous solid-phase extraction protocol) to remove interfering components. The use of a co-eluting SIL-IS like Picaridin-d3 should compensate for this variability.[3]
Poor Accuracy and Precision of Quality Control (QC) Samples	Inconsistent matrix effects affecting the analyte and internal standard differently. This can occur if Picaridin and Picaridin-d3 do not perfectly co-elute.	Verify the co-elution of Picaridin and Picaridin-d3. Adjust chromatographic conditions (e.g., gradient, column chemistry) to ensure their peaks overlap. The deuterium (B1214612) isotope effect can sometimes cause a slight separation between the analyte and its deuterated analog.
Low Picaridin Signal (Ion Suppression)	Co-eluting endogenous matrix components (e.g., phospholipids) or exogenous compounds (e.g., formulation excipients) are suppressing the ionization of Picaridin.[1]	Improve sample cleanup to remove interfering substances. Methods like solid-phase extraction (SPE) are generally more effective than protein precipitation.[1] Modify chromatographic conditions to separate Picaridin from the suppression zone. A post-column infusion experiment can identify the retention time regions with significant matrix effects.[2]
High Picaridin Signal (Ion Enhancement)	Co-eluting matrix components are enhancing the ionization of Picaridin.	Similar to ion suppression, improve sample preparation and/or chromatographic separation to remove the source of enhancement.
Inconsistent Internal Standard (Picaridin-d3) Response	The internal standard is also affected by matrix effects, or there may be issues with its addition to the samples.	Ensure precise and consistent addition of the internal standard to all samples and standards. While Picaridin-d3 is designed to track Picaridin's behavior, significant and variable matrix effects can still impact its performance. Investigating the matrix effect on the internal standard itself can be informative.
Peak Tailing or Splitting for Picaridin and/or Picaridin-d3	Column contamination, injection of sample in a solvent stronger than the mobile phase, or secondary interactions with the stationary phase.	Use appropriate column flushing procedures. Ensure the injection solvent is compatible with the initial mobile phase conditions. Consider a different column chemistry if secondary interactions are suspected.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Picaridin?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Picaridin, by the presence of co-eluting molecules from the sample matrix (e.g., plasma, urine).[1] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which can compromise the accuracy, precision, and sensitivity of the analytical method.[1]

Q2: How does using Picaridin-d3 as an internal standard help in mitigating matrix effects?

A2: Picaridin-d3 is a stable isotope-labeled internal standard (SIL-IS). Ideally, it has the same physicochemical properties as Picaridin and will co-elute chromatographically.[3] Because it behaves almost identically to the analyte during sample preparation and ionization, any matrix-induced suppression or enhancement should affect both Picaridin and Picaridin-d3 to the same extent. By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects can be effectively normalized, leading to more accurate and precise quantification.

Q3: Can issues still arise even when using Picaridin-d3?

A3: Yes. The most common issue is a slight chromatographic separation of Picaridin and Picaridin-d3. This can be caused by the "deuterium isotope effect," where the substitution of hydrogen with deuterium can lead to minor differences in retention time. If the two compounds do not co-elute perfectly, they may experience different degrees of matrix effects, leading to inaccurate results. Therefore, it is crucial to verify the co-elution of the analyte and the SIL-IS during method development.

Q4: How can I quantitatively assess the matrix effect in my Picaridin assay?

A4: The "post-extraction spiking" method is the gold standard for quantitatively assessing matrix effects.[3][4] This involves comparing the peak area of Picaridin spiked into an extracted blank matrix to the peak area of Picaridin in a neat solution (e.g., mobile phase). The ratio of these responses is called the Matrix Factor (MF). An MF of 1 indicates no matrix effect, an MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.[3] This should be evaluated in multiple sources of the matrix to assess the variability of the effect.

Q5: What are the key steps in developing a robust LC-MS/MS method for Picaridin in a biological matrix?

A5: A robust method development process for Picaridin should include:

• Optimization of Mass Spectrometric Parameters: Tuning the instrument for optimal precursor and product ions for both Picaridin and Picaridin-d3.

• Chromatographic Method Development: Selecting a suitable column and mobile phase to achieve good peak shape, retention, and separation from endogenous interferences. Crucially, ensuring the co-elution of Picaridin and Picaridin-d3.

• Sample Preparation Optimization: Developing an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) that provides high and reproducible recovery while minimizing matrix components.

• Matrix Effect Evaluation: Quantitatively assessing the matrix effect using the post-extraction spiking method across multiple lots of the matrix.

• Method Validation: Performing a full validation according to regulatory guidelines, including assessments of specificity, linearity, accuracy, precision, recovery, and stability.

Experimental Protocols

Protocol 1: Determination of Picaridin in Human Plasma by LC-MS/MS

This protocol provides a representative method for the quantification of Picaridin in human plasma using Picaridin-d3 as an internal standard.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 100 µL of human plasma, add 10 µL of Picaridin-d3 internal standard working solution (e.g., 1 µg/mL in methanol).

• Vortex mix for 10 seconds.

• Add 200 µL of 0.1% formic acid in water and vortex.

• Condition an SPE cartridge (e.g., a mixed-mode cation exchange) with 1 mL of methanol (B129727) followed by 1 mL of 0.1% formic acid in water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

• Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	10% B to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Picaridin: [M+H]+ → fragment ion; Picaridin-d3: [M+H]+ → fragment ion
Source Temperature	300°C
Nebulizer Gas	50 psi

3. Data Analysis

• Quantify Picaridin using the peak area ratio of the analyte to the internal standard.

• Generate a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Picaridin in QC and unknown samples from the calibration curve using a weighted linear regression.

Protocol 2: Quantitative Assessment of Matrix Effect

This protocol describes the post-extraction spiking method to determine the Matrix Factor (MF).

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Spike Picaridin and Picaridin-d3 into the reconstitution solvent at low and high concentrations.

• Set B (Post-Spiked Matrix): Extract blank plasma (at least 6 different lots) as described in Protocol 1. Spike Picaridin and Picaridin-d3 into the final, dried extract before reconstitution. The final concentrations should be the same as in Set A.

• Set C (Pre-Spiked Matrix): Spike Picaridin and Picaridin-d3 into blank plasma before the extraction process.

2. Analyze all samples by LC-MS/MS.

3. Calculate Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE):

• Matrix Factor (MF) = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

• Recovery (RE) = (Mean Peak Area in Set C) / (Mean Peak Area in Set B)

• Process Efficiency (PE) = (Mean Peak Area in Set C) / (Mean Peak Area in Set A) = MF x RE

An ideal MF is 1.0, with a coefficient of variation (%CV) of <15% across the different lots of matrix.

Quantitative Data Summary

The following tables present plausible data from a method validation of a Picaridin assay in human plasma, demonstrating the effectiveness of Picaridin-d3 in compensating for matrix effects.

Table 1: Matrix Factor (MF) of Picaridin and Picaridin-d3 in Human Plasma

Plasma Lot	Picaridin MF (Low QC)	Picaridin MF (High QC)	Picaridin-d3 MF	IS Normalized MF
1	0.78	0.81	0.79	0.99
2	0.85	0.88	0.86	1.01
3	0.72	0.75	0.73	0.99
4	0.91	0.93	0.92	1.01
5	0.80	0.82	0.81	0.99
6	0.75	0.77	0.76	0.99
Mean	0.80	0.83	0.81	1.00
%CV	8.9%	8.1%	8.5%	1.1%

IS Normalized MF = (MF of Picaridin) / (MF of Picaridin-d3)

The data in Table 1 shows that while there is ion suppression for both Picaridin and Picaridin-d3 (MF < 1) and some variability across plasma lots, the use of the internal standard brings the normalized matrix factor close to 1 with low variability, demonstrating effective compensation.

Table 2: Accuracy and Precision of the Picaridin Assay

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	1.04	104.0	7.8
Low QC	3.0	2.95	98.3	5.2
Mid QC	50	51.2	102.4	4.1
High QC	150	147.9	98.6	3.5

The accuracy and precision data in Table 2 are within typical acceptance criteria for bioanalytical methods (±15% for accuracy, ≤15% for precision), indicating a reliable assay.

Visualizations

Caption: Workflow for the quantitative assessment of matrix effects using the post-extraction spiking method.

Caption: Principle of matrix effect compensation using a stable isotope-labeled internal standard (SIL-IS).

References

• 1. eijppr.com [eijppr.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting Picaridin quantification with deuterated standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the quantification of Picaridin using deuterated internal standards with liquid chromatography-mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard (DIS) recommended for Picaridin quantification?

A deuterated internal standard (DIS), such as Picaridin-d3, is considered the "gold standard" for quantitative bioanalysis for several key reasons:

• Correction for Matrix Effects : A DIS helps to compensate for variations in signal intensity caused by components of the sample matrix (e.g., plasma, urine) that can enhance or suppress the ionization of the target analyte.[1][2] Since the DIS is nearly identical to Picaridin, it is affected by the matrix in the same way, ensuring the ratio of analyte to standard remains constant.[2]

• Compensation for Sample Processing Variability : The DIS is added to the sample at the beginning of the workflow. Because it is chemically almost identical to the analyte, it experiences similar losses during sample extraction, handling, and injection, allowing for accurate correction.[1][3]

• Improved Accuracy and Precision : By accounting for the variables mentioned above, a DIS significantly improves the accuracy and reproducibility of quantitative results.[1][4]

Q2: My deuterated Picaridin standard has a slightly different retention time than the native Picaridin. Is this normal?

Yes, this is a known phenomenon referred to as a "chromatographic isotope effect".[1] Deuterium (B1214612) is slightly less lipophilic than hydrogen, which can cause the deuterated standard to elute slightly earlier than the unlabeled analyte in reversed-phase chromatography.[1] While often minor, this can become problematic if the two compounds elute in regions with varying degrees of ion suppression or enhancement.[1][5]

Q3: What should I consider regarding the position of the deuterium label on the Picaridin internal standard?

The stability of the deuterium label is critical for an effective internal standard.[1] The position of the label dictates its stability:

• Unstable Positions : Deuterium atoms on heteroatoms (like -OH, -NH, -SH) or on carbons adjacent to carbonyl groups are susceptible to exchange with protons from the solvent or matrix.[1] This can lead to the loss of the deuterium label, creating an unlabeled analyte which will artificially inflate the analyte signal.

• Stable Positions : Labels on aromatic rings or alkyl chains are generally more stable and less likely to exchange.[1] It is crucial to use a standard where the deuterium atoms are in stable positions.

Q4: What are the purity requirements for a deuterated Picaridin internal standard?

For reliable and accurate quantitation, a deuterated internal standard should have:

• High Isotopic Enrichment : Typically ≥98%, to ensure a strong and distinct signal for the internal standard.[1]

• High Chemical Purity : Generally >99%, to minimize the presence of any impurities that could interfere with the assay.[1]

• Low Levels of Unlabeled Analyte : The presence of the unlabeled analyte as an impurity in the internal standard is a significant issue, as it will directly contribute to the analyte's signal and lead to inaccurate quantification.

Troubleshooting Guides

Problem 1: Poor Signal Intensity or High Signal Variability

Symptom : You observe low signal-to-noise, inconsistent peak areas for either Picaridin or the deuterated internal standard (Picaridin-d3), or high variability in the analyte/internal standard area ratio across replicate injections.

Possible Causes & Troubleshooting Steps :

• Matrix Effects : Co-eluting endogenous components from the biological matrix (e.g., phospholipids (B1166683) in plasma) can suppress or enhance the ionization of your analyte and internal standard.[6][7]

  • Action : Conduct a post-extraction addition experiment to quantify the extent of ion suppression or enhancement.[6] Improve sample clean-up using methods like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[2][8]

• Sample Concentration : The sample may be too dilute to produce a strong signal or too concentrated, leading to ion suppression.[9]

  • Action : Adjust the sample concentration. If concentrating, be mindful that you will also concentrate matrix components.

• Mass Spectrometer Source Conditions : Suboptimal source parameters (e.g., temperature, gas flows, voltages) can lead to poor ionization efficiency.[9]

  • Action : Systematically optimize source conditions for both Picaridin and Picaridin-d3.

• Leaks in the System : Air leaks in the LC or MS system can cause signal instability.[10][11]

  • Action : Perform a leak check of the system, paying close attention to fittings and seals.[10]

Problem 2: Inaccurate or Imprecise Quantitative Results

Symptom : Your quality control (QC) samples are consistently failing to meet acceptance criteria (e.g., ±15% of the nominal concentration). You observe a bias (consistently high or low results) or high coefficient of variation (%CV).

Possible Causes & Troubleshooting Steps :

• Differential Matrix Effects : Even with a deuterated standard, severe matrix effects can impact accuracy if the analyte and internal standard do not co-elute perfectly and experience different degrees of ion suppression/enhancement.[1][5]

  • Action : Optimize chromatography to ensure co-elution and separation from the most significant matrix interferences. Consider a more rigorous sample clean-up procedure.

• Internal Standard Issues :

  • Incorrect Concentration : An error in the preparation of the internal standard spiking solution will lead to a systematic bias in all results.

    • Action : Carefully reprepare the internal standard solution and re-run affected samples.

  • Degradation/Instability : The deuterated standard may be degrading in solution.

    • Action : Check the stability of the standard in the solvent used and under the storage conditions. Prepare fresh solutions.

  • H/D Exchange : The deuterium label may be exchanging with protons from the solvent, especially if it's in a labile position.[1][12]

    • Action : Verify the stability of the deuterium label. If exchange is occurring, a new standard with labels in more stable positions is required.

• Calibration Curve Issues :

  • Inappropriate Range : The concentration range of your calibration standards may not be appropriate for your samples.

    • Action : Adjust the calibration range to bracket the expected concentrations of your unknown samples.

  • Matrix Mismatch : If using a calibration curve in a simple solvent, it may not accurately reflect the behavior in the biological matrix.

    • Action : Prepare calibration standards in the same biological matrix as your samples (matrix-matched calibration).[13]

Data Presentation

Table 1: Illustrative Example of Matrix Effect on Picaridin Quantification

This table demonstrates how a deuterated internal standard (IS) can compensate for matrix effects. In this example, the biological matrix causes a 50% suppression of the signal for both the analyte and the IS. The final calculated concentration remains accurate due to the consistent analyte/IS ratio.

Sample Type	Picaridin Peak Area	Picaridin-d3 (IS) Peak Area	Area Ratio (Picaridin/IS)	Calculated Concentration (ng/mL)
Neat Solution	100,000	50,000	2.0	10.0
Post-Spiked Plasma Extract	50,000	25,000	2.0	10.0

Experimental Protocols

Protocol 1: Picaridin Extraction from Human Urine using Solid-Phase Extraction (SPE)

This protocol is adapted from a method for determining Picaridin in human urine.[14]

• Sample Preparation :

  • To a 2 mL 96-well plate, add 500 µL of urine sample.

  • Add 20 µL of a 0.25 mg/L Picaridin-d3 internal standard solution.

  • Add 500 µL of 2% formic acid in water.

  • Mix by pipetting up and down.

• SPE Cartridge Conditioning :

  • Condition a reversed-phase SPE cartridge by sequentially passing 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading :

  • Load the entire prepared sample onto the conditioned SPE cartridge.

• Washing :

  • Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

• Elution :

  • Elute the Picaridin and Picaridin-d3 from the cartridge with 1 mL of acetonitrile (B52724) into a clean collection tube.

• Evaporation and Reconstitution :

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis :

  • Inject an appropriate volume (e.g., 8 µL) into the LC-MS/MS system.[14]

Protocol 2: LC-MS/MS Analysis of Picaridin

This is a representative LC-MS/MS method.[14]

• LC System : Agilent 1260 Infinity Binary LC system or equivalent.

• Column : InertSustain AQ-C18 (150 mm × 2.1 mm, 3 µm).

• Mobile Phase A : 0.1% Formic Acid in Water.

• Mobile Phase B : Acetonitrile.

• Gradient : 40% B to 90% B over 6 minutes, hold at 90% B for 3 minutes, return to 40% B.

• Flow Rate : 0.2 mL/min.

• Injection Volume : 8 µL.

• MS System : Agilent 6430 Triple Quadrupole Mass Spectrometer or equivalent.

• Ionization Mode : Positive Electrospray Ionization (ESI+).

• Source Temperature : 300°C.

• Gas Flow : 10 L/min.

• Nebulizer Pressure : 50 psi.

• Capillary Voltage : 4000 V.

• Detection : Multiple Reaction Monitoring (MRM).

Table 2: Example MRM Transitions for Picaridin and Picaridin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Picaridin	[M+H]+	User-defined
Picaridin-d3	[M+H]+	User-defined

Note: Specific m/z values for precursor and product ions must be determined by direct infusion and optimization on the specific mass spectrometer being used.

Visualizations

Caption: Experimental workflow for Picaridin quantification.

Caption: Troubleshooting logic for inaccurate Picaridin results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gmi-inc.com [gmi-inc.com]
• 10. gentechscientific.com [gentechscientific.com]
• 11. agilent.com [agilent.com]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]

potential for deuterium-hydrogen exchange in Picaridin-d3

Welcome to the technical support center for Picaridin-d3. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the potential for deuterium-hydrogen exchange and to offer solutions for common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Picaridin-d3 and where are the deuterium (B1214612) labels located?

Picaridin-d3 is a deuterated analog of Picaridin, an insect repellent. Its formal name is 2-(2-hydroxyethyl)-1-piperidinecarboxylic acid, 1-methyl-d3-propyl ester.[1][2] The three deuterium atoms are located on the methyl group of the 1-methylpropyl ester portion of the molecule. This labeling on a carbon atom is crucial for its stability.

Q2: Is deuterium-hydrogen (D-H) exchange a significant concern for Picaridin-d3 under typical experimental conditions?

For Picaridin-d3, the potential for D-H exchange is very low under typical analytical and physiological conditions. The deuterium atoms are covalently bonded to a carbon atom (a C-D bond), which is significantly more stable and less prone to exchange than hydrogens bonded to heteroatoms like oxygen or nitrogen ("labile protons").[3][4] The C-D bond is stronger than a C-H bond, a principle that underlies the kinetic isotope effect used to slow down metabolism in drug discovery.[3] Exchange at carbon centers generally requires harsh conditions, such as strong acid or base catalysts and elevated temperatures, which are not typical for most biological or chromatographic experiments.[4][5]

Q3: What is the primary application of Picaridin-d3 in research?

Picaridin-d3 is primarily intended for use as an internal standard for the quantification of Picaridin in biological and environmental samples using gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1] Its chemical and physical properties are nearly identical to the unlabeled analyte, allowing it to account for variations in sample preparation, injection volume, and matrix effects during analysis.[6]

Q4: Can the "isotope effect" cause issues in my LC-MS analysis?

Yes, the mass difference between deuterium and hydrogen can sometimes lead to a chromatographic isotope effect, where the deuterated standard (Picaridin-d3) elutes slightly earlier than the unlabeled analyte in reverse-phase chromatography.[7] If this separation is significant, it can lead to differential matrix effects and result in poor precision and inaccurate quantification.[7][8] It is crucial to verify co-elution during method development.

Q5: My Picaridin-d3 standard shows a signal at the mass transition of the unlabeled Picaridin. Does this indicate D-H exchange?

While D-H exchange is a possibility, it is more likely that this signal is due to the inherent isotopic impurity of the deuterated standard.[8][9] No synthesis can produce a 100% deuterated compound. You should always assess the isotopic purity of your standard to quantify the contribution of the unlabeled analyte. This is especially critical when measuring very low concentrations of the analyte.[8][9]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing a logical approach to problem-solving.

Issue 1: Inaccurate or Biased Quantification Results

• Symptom: Quality control (QC) samples are consistently high or low; results are not reproducible.

• Potential Cause 1: Isotopic Impurity. The deuterated internal standard contains a small percentage of the unlabeled analyte, causing a positive bias, especially at the lower limit of quantification.[8]

  • Troubleshooting Step: Determine the isotopic purity of the Picaridin-d3 standard. Analyze a high-concentration solution of the standard alone and monitor the mass transition of the unlabeled analyte. Use the resulting peak area ratio to correct your quantitative data.[9]

• Potential Cause 2: Chromatographic Separation (Isotope Effect). Picaridin-d3 and Picaridin do not co-elute perfectly, leading to differential ionization suppression or enhancement from matrix components.[7]

  • Troubleshooting Step: Overlay the chromatograms of the analyte and the internal standard to verify co-elution.[8] If separation is observed, adjust the chromatographic conditions (e.g., use a shallower gradient, modify mobile phase composition, or alter column temperature) to achieve better overlap.[9]

• Potential Cause 3: In-source Fragmentation. The deuterated standard loses a deuterium atom in the mass spectrometer's ion source and contributes to the analyte's signal.[9]

  • Troubleshooting Step: Optimize MS source conditions (e.g., cone voltage, collision energy) to minimize fragmentation.

Issue 2: High Variability in Analyte/Internal Standard Response Ratio

• Symptom: The peak area ratio of the analyte to the internal standard is inconsistent across the analytical run, resulting in poor precision (%CV is high).

• Potential Cause 1: Instability or D-H Exchange. The deuterated standard is degrading or exchanging deuterium with protons from the solvent or matrix under the experimental conditions (e.g., sample storage, autosampler temperature, mobile phase pH).

  • Troubleshooting Step: Perform a stability assessment. Spike Picaridin-d3 into a blank matrix and incubate it under the same conditions as your samples. Analyze aliquots at various time points (e.g., 0, 4, 8, 24 hours) and monitor for any increase in the signal of the unlabeled analyte, which would directly indicate D-H exchange.[9]

• Potential Cause 2: Differential Matrix Effects. Even with co-elution, different matrix components in different samples can affect the ionization of the analyte and internal standard differently.

  • Troubleshooting Step: Evaluate matrix effects by post-column infusion of a solution containing both the analyte and internal standard while injecting an extracted blank matrix sample.[8] Regions of ion suppression or enhancement will be visible. Ensure your analytes elute in a region with minimal effect.

Data Presentation

Table 1: Factors Influencing Deuterium-Hydrogen Exchange Stability

Factor	Condition Promoting Exchange	Impact on Picaridin-d3 (C-D bond)	Rationale
Bond Type	Labile Protons (on O, N, S)	Very Low	C-D bonds are non-labile and significantly stronger than C-H bonds. Exchange requires breaking this covalent bond.[3]
pH	Strong Acidic or Basic Conditions	Low	Acid or base catalysis is typically required to facilitate exchange at carbon centers, often involving enolization, which is not applicable to the labeled position in Picaridin-d3.[4][10]
Temperature	High Temperatures	Low to Moderate	Increased thermal energy can overcome the activation energy for bond cleavage, but extreme temperatures are usually required for C-D bonds.[4]
Catalysts	Metal Catalysts (e.g., Pt, Pd)	Moderate to High	Certain metal catalysts can facilitate D-H exchange at carbon positions, but these are not present in typical bioanalytical workflows.[5]
Enzymatic Action	Metabolism (CYP450)	Low	The greater strength of the C-D bond compared to the C-H bond (Kinetic Isotope Effect) means that metabolic cleavage at this position is slower and less likely than at other non-deuterated positions on the molecule.[3]

Experimental Protocols

Protocol 1: Assessment of Picaridin-d3 Stability and D-H Exchange

Objective: To determine if Picaridin-d3 is stable and resistant to D-H exchange under the specific conditions of an analytical method (e.g., sample processing, storage, and LC-MS analysis).

Methodology:

• Prepare Stability Solutions:

  • Solution A (Analyte + IS): Prepare a solution in the relevant blank biological matrix (e.g., plasma, urine) containing the unlabeled Picaridin at a known concentration (e.g., mid-QC level) and Picaridin-d3 at the concentration used in the assay.

  • Solution B (IS Only): Prepare a solution in the same blank matrix containing only Picaridin-d3 at the assay concentration.

• Initial Analysis (T=0): Immediately after preparation, analyze both solutions using the intended LC-MS/MS method. Record the peak areas for both the analyte and the internal standard.

• Incubation: Store aliquots of both solutions under the exact conditions that study samples will experience (e.g., in the autosampler at 10°C, on the benchtop at room temperature, or frozen at -80°C).

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours or longer, as relevant to the study).

• Data Analysis:

  • In Solution A: Monitor the ratio of the analyte to the internal standard. A significant, consistent change in this ratio over time may indicate differential stability.[9]

  • In Solution B: Monitor for any increase in a signal at the mass transition of the unlabeled Picaridin. A statistically significant increase in this peak area over time is a direct indicator of D-H exchange or degradation of the internal standard to the unlabeled form.[7][9]

Protocol 2: Quantification of Isotopic Purity

Objective: To determine the percentage of unlabeled Picaridin present in the Picaridin-d3 stock material.

Methodology:

• Prepare High-Concentration IS Solution: Prepare a solution of the Picaridin-d3 standard in a clean solvent (e.g., methanol) at a concentration significantly higher than what is used in the assay (e.g., 10 µg/mL).

• LC-MS/MS Analysis: Analyze this solution using the validated LC-MS/MS method.

• Monitor Transitions: Monitor both the mass transition for Picaridin-d3 and the primary mass transition for unlabeled Picaridin.

• Calculate Contribution: Ensure the peak for the unlabeled analyte is not saturated. Calculate the peak area of the unlabeled Picaridin relative to the peak area of the Picaridin-d3. This ratio provides an estimate of the isotopic impurity.[9] This value can be used to correct quantitative data, especially when analyzing samples near the lower limit of quantification.

Visualizations

Caption: Chemical structure of Picaridin-d3 highlighting the stable deuterium label on the methyl group.

Caption: Workflow to assess the stability and potential for D-H exchange of Picaridin-d3.

Caption: Decision tree for troubleshooting common issues with deuterated internal standards.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Picaridin-d3 - Lifeasible [lifeasible.com]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Isobaric Interference in Mass Spectrometric Analysis of Picaridin

Welcome to the technical support center for the mass spectrometric analysis of Picaridin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding isobaric interference and other analytical challenges encountered during the quantitative analysis of Picaridin.

Frequently Asked Questions (FAQs)

Q1: What is isobaric interference in the context of Picaridin analysis?

A1: Isobaric interference occurs when one or more compounds have the same nominal mass-to-charge ratio (m/z) as Picaridin, leading to overlapping signals in the mass spectrometer. This can result in artificially inflated measurements and inaccurate quantification of Picaridin. These interfering compounds are known as isobars.

Q2: What are the common sources of isobaric interference in Picaridin analysis?

A2: Potential sources of isobaric interference for Picaridin can originate from various components within the sample matrix. While specific, universally cited isobaric interferences for Picaridin are not extensively documented in readily available literature, potential candidates could include:

• Isomers and related compounds: Structural isomers of Picaridin, if present, would have the same exact mass and be indistinguishable by mass alone.

• Excipients in formulations: Insect repellent formulations can contain a variety of other chemical compounds. Some of these, or their degradation products, could potentially be isobaric with Picaridin.

• Environmental contaminants: In environmental sample analysis, other pesticides or industrial chemicals with the same elemental composition could pose as interferences.

• Metabolites: In biological samples, metabolites of other co-administered drugs or endogenous compounds could potentially have the same nominal mass as Picaridin.[1]

Q3: How can I identify if I have an isobaric interference problem?

A3: Several signs may indicate the presence of an isobaric interference:

• Unexpectedly high Picaridin concentrations: If the measured concentrations are significantly higher than expected or inconsistent across different dilutions, it could be a sign of interference.

• Poor chromatographic peak shape: The presence of a co-eluting interference can lead to peak tailing, fronting, or the appearance of shoulders on the Picaridin peak.

• Inconsistent ion ratios: When using multiple reaction monitoring (MRM), the ratio of quantifier to qualifier ion transitions should be constant. A significant deviation in this ratio for a sample compared to a clean standard is a strong indicator of interference.[2]

Q4: What are the primary strategies to mitigate isobaric interference?

A4: The most effective strategies to overcome isobaric interference include:

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to achieve baseline separation of Picaridin from the interfering compound is the most robust solution. This can be achieved by modifying the mobile phase composition, gradient profile, column chemistry, or temperature.

• High-Resolution Mass Spectrometry (HRMS): HRMS instruments can differentiate between compounds with very small mass differences, effectively resolving isobaric interferences that have different elemental compositions.

• Careful Selection of MRM Transitions: If the interfering compound has a different fragmentation pattern than Picaridin, selecting unique precursor-to-product ion transitions for Picaridin can eliminate the interference.[2]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to isobaric interference in the LC-MS/MS analysis of Picaridin.

Issue 1: Abnormally High Picaridin Signal or Inconsistent Quantitative Results

Possible Cause	Troubleshooting Step
Co-eluting Isobaric Interference	1. Review Chromatography: Examine the chromatogram for any signs of co-elution, such as peak fronting, tailing, or shoulders. 2. Modify LC Method: Adjust the mobile phase gradient to improve separation. For example, a shallower gradient around the elution time of Picaridin can increase resolution. Consider trying a column with a different stationary phase chemistry. 3. Check Ion Ratios: Compare the quantifier/qualifier ion ratio in your samples to that of a pure Picaridin standard. A significant difference suggests interference.
Matrix Effects	1. Perform a Matrix Effect Study: Analyze a known amount of Picaridin standard in solvent and in a matrix blank extract. A significant difference in signal intensity indicates matrix suppression or enhancement. 2. Improve Sample Preparation: Utilize a more rigorous solid-phase extraction (SPE) protocol to remove matrix components. 3. Use a Matrix-Matched Calibration Curve: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for matrix effects.

Issue 2: Poor Chromatographic Peak Shape for Picaridin

Possible Cause	Troubleshooting Step
Co-eluting Interference	As described in Issue 1 , optimize the chromatographic method to separate the interfering peak.
Column Overload	1. Dilute the Sample: Inject a more diluted sample to see if the peak shape improves. 2. Reduce Injection Volume: Decrease the volume of sample injected onto the column.
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is appropriate for the ionization of Picaridin. For positive ion mode, a slightly acidic mobile phase (e.g., with 0.1% formic acid) is typically used.

Experimental Protocols

1. Sample Preparation from Human Urine

This protocol is adapted from a validated method for the determination of Picaridin in human urine.[3]

• Materials:

  • Human urine sample

  • Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

  • Methanol (B129727)

  • Water (HPLC grade)

  • Formic acid

  • Internal Standard (IS) solution (e.g., Picaridin-d4)

• Procedure:

  • To 1 mL of urine, add the internal standard solution.

  • Acidify the sample with formic acid to a final concentration of 2%.

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the acidified urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

  • Elute Picaridin and the internal standard with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Parameters for Picaridin Analysis

The following table provides typical LC-MS/MS parameters for the analysis of Picaridin. These may need to be optimized for your specific instrument and application.

Parameter	Value
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
MRM Transitions
Picaridin (Quantifier)	230.2 > 114.1
Picaridin (Qualifier)	230.2 > 174.1
Picaridin-d4 (IS)	234.2 > 114.1
Collision Energy	Optimized for the specific instrument, typically in the range of 10-25 eV

Visualizations

Below are diagrams illustrating key workflows and concepts related to the mass spectrometric analysis of Picaridin.

Caption: Experimental workflow for Picaridin analysis in urine.

Caption: Troubleshooting logic for inaccurate Picaridin quantification.

Caption: Simplified fragmentation pathway of Picaridin in MS/MS.

References

• 1. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. curresweb.com [curresweb.com]

Technical Support Center: Optimizing MS Source Conditions for Picaridin-d3 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry (MS) source conditions for the analysis of Picaridin-d3.

Frequently Asked Questions (FAQs)

Q1: What is Picaridin-d3 and its role in mass spectrometry?

Picaridin-d3 is the deuterated form of Picaridin, a common insect repellent. In mass spectrometry, Picaridin-d3 is primarily used as an internal standard for the quantification of Picaridin in various samples.[1][2] The inclusion of deuterium (B1214612) atoms increases its mass by three units, allowing it to be distinguished from the non-labeled Picaridin while having nearly identical chemical and physical properties. This ensures that any variations during sample preparation and analysis affect both the analyte (Picaridin) and the internal standard (Picaridin-d3) equally, leading to more accurate and precise quantification.

Q2: What are the recommended initial MS source conditions for Picaridin-d3 analysis?

Based on published literature, the following tables summarize recommended starting conditions for electrospray ionization (ESI) sources. These parameters can be used as a starting point for method development and should be further optimized for your specific instrument and application.

Table 1: Recommended ESI Source Conditions for Picaridin Analysis

Parameter	Value	Reference
Ionization Mode	Positive	[2][3]
Capillary Voltage	4000 V	[2][3]
Source/Gas Temperature	300 - 350 °C	[2][3]
Gas Flow (Desolvation)	10 L/min	[2][3]
Nebulizer Pressure	35 - 50 psi	[2][3]
Fragmentor Voltage	75 V	[3]

Q3: Which ionization mode is optimal for Picaridin-d3 analysis?

Positive electrospray ionization (ESI+) is the most commonly reported and effective ionization mode for the analysis of Picaridin and its deuterated analog.[2][3] This is because the Picaridin molecule can be readily protonated in the ESI source to form a positively charged ion, which can then be detected by the mass spectrometer.

Q4: What are the expected m/z values for Picaridin-d3?

The molecular weight of Picaridin is 229.32 g/mol .[3] Picaridin-d3 has a molecular formula of C12H20D3NO3 and a molecular weight of approximately 232.3 g/mol .[1] In positive ion mode ESI, the protonated molecule [M+H]+ is typically observed.

Table 2: Expected m/z Values for Picaridin and Picaridin-d3

Compound	Adduct	Expected m/z
Picaridin	[M+H]+	230.1
Picaridin-d3	[M+H]+	233.1
Picaridin	[M+Na]+	252.1

Q5: Are there any common adducts observed for Picaridin?

Besides the protonated molecule [M+H]+, the formation of sodium adducts [M+Na]+ has been reported, especially when sodium is present in the mobile phase or the sample matrix.[3] The m/z value for the sodium adduct of Picaridin would be approximately 252.1.[3] It is important to be aware of potential adduct formation during method development to ensure correct identification and quantification.

Troubleshooting Guide

Problem 1: Low or No Signal for Picaridin-d3

A weak or absent signal for Picaridin-d3 can be caused by several factors. Here are some steps to troubleshoot this issue:

• Verify Instrument Performance: Ensure the mass spectrometer is properly tuned and calibrated. Run a system suitability test with a known standard to confirm that the instrument is functioning correctly.

• Check Sample Preparation: Confirm that the concentration of Picaridin-d3 in your sample is appropriate for the sensitivity of your instrument. Errors in dilution or extraction can lead to a low concentration of the analyte.

• Optimize ESI Source Conditions:

  • Capillary Voltage: Ensure the capillary voltage is set appropriately (around 4000 V for positive mode).[2][3] An incorrect voltage can lead to poor ionization.

  • Gas Flow and Temperature: The desolvation gas flow and temperature are crucial for efficient ionization. For Picaridin, a gas flow of around 10 L/min and a temperature of 300-350 °C are recommended.[2][3] Insufficient drying can lead to signal suppression.

  • Nebulizer Pressure: The nebulizer pressure affects the droplet size in the ESI source. A typical starting point is 35-50 psi.[2][3]

• Inspect for Clogs: A blockage in the sample flow path, such as in the autosampler, tubing, or the ESI needle, can prevent the sample from reaching the mass spectrometer.

Problem 2: Unstable Signal or High Background Noise

An unstable signal or high background noise can compromise the quality of your data. Consider the following solutions:

• Mobile Phase Quality: Use high-purity, LC-MS grade solvents and additives. Contaminants in the mobile phase can cause high background noise and signal instability.

• Source Contamination: A dirty ESI source can be a significant source of noise. Regularly clean the ion source components according to the manufacturer's recommendations.

• Gas Purity: Ensure that the nitrogen gas used for desolvation and as a nebulizer is of high purity.

• Electrospray Stability: Visually inspect the electrospray plume if possible. An unstable spray can lead to a fluctuating signal. Adjusting the needle position and source parameters may help to stabilize the spray.

Problem 3: Poor Peak Shape (e.g., Peak Splitting or Broadening)

Issues with peak shape are often related to the chromatography but can also be influenced by the MS source.

• Chromatographic Conditions: Optimize the LC gradient, flow rate, and column temperature. Poor chromatography is a common cause of broad or split peaks.

• Sample Overload: Injecting too much sample can lead to peak fronting or tailing. Try diluting your sample.

• Source Contamination: Contaminants in the ion source can sometimes affect peak shape.[4]

Problem 4: Inconsistent Results Between Injections

Lack of reproducibility can be a frustrating issue. Here are some potential causes and solutions:

• Autosampler Issues: Check the autosampler for proper functioning, including accurate injection volume and absence of air bubbles.

• Sample Stability: Ensure that Picaridin-d3 is stable in your sample matrix and solvent over the course of the analysis.

• System Equilibration: Make sure the LC-MS system is fully equilibrated before starting your analytical run.

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of Picaridin in Human Urine

This protocol is adapted from a published method and provides a starting point for developing your own assay.[2]

1. Sample Preparation (Solid-Phase Extraction)

• Acidify 1 mL of urine sample with formic acid.
• Load the sample onto a modified polystyrene-divinylbenzene polymer solid-phase extraction (SPE) cartridge.
• Wash the cartridge with 25% methanol.
• Elute the analytes with an appropriate solvent.

2. LC Conditions

• Column: InertSustain AQ-C18 (150 mm × 2.1 mm i.d., 3 µm particle size)
• Mobile Phase A: Water with 0.1% formic acid
• Mobile Phase B: Acetonitrile
• Gradient: 40-90% B over 6 minutes, hold at 90% B for 3 minutes, then return to 40% B for 4 minutes.
• Flow Rate: 0.2 mL/min
• Injection Volume: 8 µL

3. MS Conditions

• Ionization Mode: ESI Positive
• Capillary Voltage: 4000 V
• Source Temperature: 300 °C
• Gas Flow: 10 L/min
• Nebulizer Pressure: 50 psi
• Detection Mode: Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Picaridin and Picaridin-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Picaridin	230	130
Picaridin-d3	233	130

Diagrams

Caption: General workflow for optimizing MS source conditions.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Development and Validation of a Novel HPLC-DAD Method for the Quantification of Icaridin in Insect Repellent Formulations [mdpi.com]
• 4. gmi-inc.com [gmi-inc.com]

Technical Support Center: Optimizing Picaridin-d3 Recovery During Sample Extraction

Welcome to the technical support center for improving the recovery of Picaridin-d3 during sample extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Picaridin-d3 and why is it used as an internal standard?

Picaridin-d3 is a deuterated form of Picaridin, an active ingredient in many insect repellents. In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), it is used as an internal standard (IS). Because its chemical and physical properties are nearly identical to Picaridin, it co-elutes and experiences similar matrix effects, allowing for more accurate and precise quantification of Picaridin in biological samples. The deuterium (B1214612) labeling provides a mass shift that allows it to be distinguished from the non-labeled analyte by the mass spectrometer.

Q2: I am experiencing low recovery of Picaridin-d3 during Solid-Phase Extraction (SPE). What are the common causes?

Low recovery of Picaridin-d3 during SPE can be attributed to several factors. A systematic approach to troubleshooting is essential to identify and resolve the issue. Common causes include:

• Inappropriate Sorbent Selection: The choice of SPE sorbent is critical for effective retention of Picaridin-d3.

• Suboptimal pH: The pH of the sample and solutions can affect the ionization state and retention of Picaridin.

• Inefficient Elution: The elution solvent may not be strong enough to desorb Picaridin-d3 completely from the sorbent.

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can interfere with the binding of Picaridin-d3 to the sorbent or co-elute, causing ion suppression or enhancement during LC-MS/MS analysis.[1]

• Improper Sample Pre-treatment: Failure to adequately prepare the sample can lead to poor interaction with the SPE sorbent.

• Analyte Breakthrough: The analyte may not be retained on the sorbent during the loading or washing steps.

• Analyte Instability: Picaridin-d3 may degrade during sample storage or processing.

Q3: How do the physicochemical properties of Picaridin influence its extraction?

Understanding the physicochemical properties of Picaridin is crucial for optimizing its extraction:

• Solubility: Picaridin is not soluble in water.[2] This property is fundamental to its retention on reversed-phase SPE sorbents.

• Octanol-Water Partition Coefficient (Log K_ow_): The Log K_ow_ of Picaridin is 2.23, indicating it is moderately lipophilic.[2] This suggests that reversed-phase SPE is a suitable extraction technique.

• Stability: Picaridin is stable to hydrolysis under environmentally relevant pH conditions.[2] However, its stability in biological matrices under various storage and processing conditions should be validated for a specific method.

Troubleshooting Guides

This section provides detailed troubleshooting guidance for common issues encountered during Picaridin-d3 sample extraction.

Issue 1: Low Recovery of Picaridin-d3

A common issue in sample preparation is the poor recovery of the analyte and/or internal standard. The following table outlines potential causes and recommended solutions.

Potential Cause	Description	Recommended Solution(s)
Inappropriate Sorbent Selection	The chosen SPE sorbent does not effectively retain Picaridin-d3 from the sample matrix. Picaridin's moderate lipophilicity suggests that reversed-phase sorbents are appropriate.	Primary Recommendation: Utilize a polymeric reversed-phase sorbent (e.g., polystyrene-divinylbenzene). These sorbents often provide better retention for a wider range of compounds compared to traditional silica-based C18 sorbents.[3] Alternative: If using a C18 sorbent, ensure it is end-capped to minimize secondary interactions with residual silanols.
Suboptimal Sample pH	The pH of the sample can influence the charge state of Picaridin and its interaction with the sorbent. While Picaridin is a neutral molecule over a wide pH range, extreme pH values could potentially affect its stability or interaction with the matrix.	Recommendation: Maintain the sample pH within a neutral range (e.g., pH 6-8) to ensure consistency. For urine samples, acidification with formic acid prior to SPE has been shown to be effective.
Inefficient Elution	The elution solvent is not strong enough to desorb Picaridin-d3 from the SPE sorbent, leading to incomplete recovery.	Primary Recommendation: Use a moderately polar organic solvent for elution. A solution of 75% methanol (B129727) in water has been shown to effectively elute Picaridin from a polymeric SPE sorbent.[4] Optimization: If recovery remains low, consider increasing the organic solvent percentage or trying a different solvent like acetonitrile (B52724). Eluting with multiple smaller volumes (e.g., 2 x 1 mL) can sometimes be more effective than a single larger volume.
Analyte Breakthrough during Loading/Washing	Picaridin-d3 is not retained on the sorbent and is lost in the waste during the sample loading or wash steps. This can occur if the sample solvent is too strong or the wash solvent is too aggressive.	Loading: Ensure the sample is in a predominantly aqueous environment before loading onto a reversed-phase SPE cartridge. Washing: Use a weak wash solvent to remove interferences without eluting the analyte. A 25% methanol in water solution has been used successfully as a wash step for Picaridin extraction.[4]
Sample Matrix Interference	Endogenous components in the biological matrix (e.g., lipids, proteins in plasma) can compete with Picaridin-d3 for binding sites on the sorbent or cause ion suppression in the mass spectrometer.[1]	Plasma Samples: Perform protein precipitation (e.g., with acetonitrile or methanol) prior to SPE to remove the bulk of proteins.[5] Urine Samples: Dilution of the urine sample may be sufficient to reduce matrix effects.[6]
Analyte Instability	Picaridin-d3 may degrade during sample collection, storage, or the extraction process, leading to lower apparent recovery.	Storage: Store plasma and urine samples at -80°C for long-term stability.[4] Processing: Perform stability studies to assess the stability of Picaridin-d3 during freeze-thaw cycles and at room temperature for the duration of the sample preparation process.[4]

Issue 2: High Variability in Picaridin-d3 Recovery

Inconsistent recovery can lead to poor precision and inaccurate quantification.

Potential Cause	Description	Recommended Solution(s)
Inconsistent SPE Cartridge Packing	Variations in the packing of SPE cartridges can lead to channeling and inconsistent flow rates, resulting in variable recoveries.	Recommendation: Use high-quality, reputable SPE cartridges. Consider using monolithic or well-plate formats that offer more consistent flow characteristics.
Variable Flow Rates	Inconsistent flow rates during sample loading, washing, and elution can affect the interaction time between the analyte and the sorbent.	Recommendation: Use a vacuum manifold with a flow control system or an automated SPE system to ensure consistent flow rates across all samples.
Incomplete Equilibration of Sorbent	Failure to properly condition and equilibrate the SPE sorbent can lead to inconsistent retention and elution.	Recommendation: Always perform a conditioning step (e.g., with methanol) followed by an equilibration step (e.g., with water or buffer) before loading the sample.
Differential Matrix Effects	The composition of the biological matrix can vary between subjects, leading to different degrees of ion suppression or enhancement for Picaridin-d3.	Recommendation: While a deuterated internal standard should track these variations, significant differences in matrix composition can still be a source of variability. Ensure thorough sample mixing and consistent pre-treatment for all samples.

Experimental Protocols

SPE Protocol for Picaridin-d3 from Human Urine

This protocol is based on a validated method for the determination of Picaridin in human urine.[4]

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Vortex mix the samples to ensure homogeneity.

  • Take a 1 mL aliquot of the urine sample.

  • Add Picaridin-d3 internal standard solution.

  • Acidify the sample with formic acid.

• Solid-Phase Extraction (SPE):

  • Sorbent: Use a modified polystyrene-divinylbenzene polymer-based reversed-phase SPE cartridge.

  • Conditioning: Condition the cartridge with 1 mL of methanol.

  • Equilibration: Equilibrate the cartridge with 1 mL of water.

  • Loading: Load the prepared urine sample onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 25% methanol in water.

  • Elution: Elute the Picaridin and Picaridin-d3 with 1 mL of 75% methanol in water.

• Analysis:

  • Inject the eluate directly into the LC-MS/MS system.

General SPE Protocol for Picaridin-d3 from Human Plasma

This protocol provides a general workflow for extracting Picaridin-d3 from plasma, which should be optimized for specific laboratory conditions.

• Sample Preparation:

  • Thaw frozen plasma samples at room temperature.

  • Vortex mix the samples.

  • To a 500 µL aliquot of plasma, add the Picaridin-d3 internal standard.

  • Protein Precipitation: Add 1.5 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Sorbent: A polymeric reversed-phase sorbent is recommended.

  • Conditioning: Condition the cartridge with 1 mL of methanol.

  • Equilibration: Equilibrate the cartridge with 1 mL of water.

  • Loading: Load the supernatant from the protein precipitation step onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 5-25% methanol in water) to remove polar interferences.

  • Elution: Elute Picaridin and Picaridin-d3 with a suitable volume (e.g., 1-2 mL) of a stronger organic solvent (e.g., methanol, acetonitrile, or a mixture).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of a solvent compatible with the LC mobile phase (e.g., 100 µL of 50% methanol).

• Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

Data Presentation

The following tables summarize expected recovery data and provide a framework for optimizing your extraction method.

Table 1: Expected Recovery of Picaridin from Human Urine using a Polymeric SPE Sorbent

Analyte	Mean Recovery (%)	Relative Standard Deviation (%)
Picaridin	88	5.2

Data adapted from a study on Picaridin determination in human urine.[4]

Table 2: Troubleshooting Low Recovery - Elution Solvent Optimization

Elution Solvent	Expected Recovery Range (%)	Rationale
50% Methanol in Water	< 5%	Too weak to effectively desorb Picaridin from a polymeric sorbent.[4]
75% Methanol in Water	> 85%	Optimal for eluting Picaridin while leaving some polar interferences behind. [4]
90% Methanol in Water	> 90%	May improve recovery slightly but could also co-elute more matrix components.
75% Acetonitrile in Water	> 85%	A good alternative to methanol; the choice may depend on the specific sorbent and matrix.

Visualizations

Logical Workflow for Troubleshooting Low Picaridin-d3 Recovery

Caption: A step-by-step guide to troubleshooting low Picaridin-d3 recovery.

SPE Sorbent Selection Guide for Picaridin

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Picaridin Technical Fact Sheet [npic.orst.edu]
• 3. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 4. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]

addressing chromatographic peak tailing for Picaridin analysis

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address chromatographic peak tailing during the analysis of Picaridin.

Frequently Asked Questions (FAQs)

Q1: My Picaridin peak is tailing, but other non-polar compounds in my sample have a good peak shape. What is the likely cause?

A1: This issue, known as selective peak tailing, strongly suggests a specific chemical interaction between Picaridin and the stationary phase. Picaridin, a piperidine (B6355638) derivative, is a basic compound.[1] The primary cause of peak tailing for basic compounds is the interaction between the analyte and acidic silanol (B1196071) groups (Si-OH) on the surface of silica-based columns.[2][3] These secondary interactions are a different retention mechanism from the primary reversed-phase mechanism, leading to the observed tailing.[4]

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The most effective way to address this is to suppress the ionization of the silanol groups by lowering the mobile phase pH.[5]

  • Protocol: Add an acidic modifier to the aqueous portion of your mobile phase. A common choice is 0.1% formic acid, which will bring the mobile phase pH to approximately 2.8-3.0.[6][7] At this low pH, the silanol groups are protonated (Si-OH) and less likely to interact with the basic Picaridin molecule.[4][8] Always measure and adjust the pH of the aqueous component before mixing it with the organic modifier.[9]

• Use a Base-Deactivated or End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically converts the highly active silanol groups into less polar functional groups.[2] Using a highly deactivated, end-capped column, or one with a polar-embedded phase, can significantly improve the peak shape for basic compounds like Picaridin by shielding the analyte from residual silanols.[2][3][5]

• Increase Buffer Concentration: If operating at a mid-range pH is necessary, increasing the ionic strength of the mobile phase can help. A higher buffer concentration can mask the residual silanol interactions, improving peak symmetry.[2][5] Note that high buffer concentrations (>10 mM) can cause ion suppression in LC-MS applications.[5]

Q2: All the peaks in my chromatogram, including Picaridin, are tailing. Where should I start troubleshooting?

A2: When all peaks in a chromatogram exhibit tailing, the problem is likely due to a physical or systemic issue rather than a specific chemical interaction.

Troubleshooting Steps:

• Check for Column Voids or Damage: A common cause is the formation of a void at the column inlet or deformation of the packed bed.[2][5] This can be caused by pressure shocks or operating outside the column's recommended pH range.

  • Diagnosis: Disconnect the column from the detector and connect it to the injector. Run the mobile phase through it and carefully inspect the outlet. If the column packing is visible, it may be damaged. A more definitive test is to substitute the column with a new one of the same type; if the problem is resolved, the original column was the issue.[2]

  • Prevention: Always ramp up the flow rate gradually to avoid pressure shocks.[5] Use a guard column to protect the analytical column from contaminants and particulates that can damage the inlet frit.[2]

• Investigate Extra-Column Volume: Excessive volume between the injector, column, and detector can cause peak broadening and tailing.[3][10] This is especially noticeable for early-eluting peaks.[5][11]

  • Protocol: Ensure all connection tubing is as short as possible with a narrow internal diameter (e.g., 0.005").[3] Check that all fittings are properly seated and that there are no gaps between the tubing and the connection port (dead volume).[5][8]

• Rule out Column Overload: Injecting too much sample, either in mass or volume, can saturate the stationary phase and lead to peak tailing.[2][5][10]

  • Diagnosis: Dilute your sample by a factor of 10 and inject it again. If the peak shape improves significantly, you are likely experiencing mass overload.[5] To check for volume overload, inject a smaller volume of the original sample.[5]

Experimental Protocols & Data

Recommended HPLC Methodologies for Picaridin Analysis

For robust Picaridin analysis with symmetrical peaks, an acidic mobile phase and a C18 column are often successful. However, methods using other column chemistries without acidic modifiers have also been published.

Parameter	Method 1 (Acidic Mobile Phase)	Method 2 (Phenyl Column)
Column	InertSustain AQ-C18 (150 mm x 2.1 mm, 3 µm)	Zorbax Eclipse XDB-Phenyl (150 x 4.6 mm, 3.5 µm)
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile	Acetonitrile/Water (40:60 v/v)
Elution Mode	Gradient	Isocratic
Flow Rate	0.2 mL/min	1.0 mL/min
Column Temp.	Not specified, typically 25-40 °C	30 °C
Detection	MS/MS	DAD (210 nm)
Reference	[7]	[12]

Protocol: Sample and Mobile Phase Preparation for Robust Analysis

This protocol is based on Method 1, designed to minimize peak tailing.

• Mobile Phase Preparation:

  • Aqueous Phase (A): To 1 L of HPLC-grade water, add 1.0 mL of formic acid. Mix thoroughly.

  • Organic Phase (B): Use HPLC-grade acetonitrile.

  • Degas both phases using sonication or vacuum filtration before placing them on the HPLC system.

• Sample Preparation:

  • Accurately weigh a portion of the sample containing Picaridin.

  • Dissolve and extract the analyte using a suitable solvent like isopropanol/water.[12]

  • Perform serial dilutions to the desired working concentration using the initial mobile phase composition as the diluent. Using a sample solvent that is stronger than the mobile phase can cause peak distortion.[10][11]

  • Filter the final aliquot through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulates that could block the column frit.[2]

Visual Troubleshooting Guides

Logical Workflow for Troubleshooting Peak Tailing

Caption: A step-by-step workflow to diagnose the root cause of peak tailing.

Mechanism of Silanol Interaction and Mitigation

References

• 1. Picaridin Technical Fact Sheet [npic.orst.edu]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromtech.com [chromtech.com]
• 4. lctsbible.com [lctsbible.com]
• 5. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 6. pharmascholars.com [pharmascholars.com]
• 7. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. pharmagrowthhub.com [pharmagrowthhub.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Picaridin-d3 Stability in Stock Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the stability of Picaridin-d3 in stock solutions. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for neat Picaridin-d3?

A1: Neat Picaridin-d3, supplied as an oil, should be stored at -20°C. Under these conditions, it is stable for at least four years.

Q2: What are suitable solvents for preparing Picaridin-d3 stock solutions?

A2: Picaridin-d3 is soluble in a variety of organic solvents. Commonly used and recommended solvents include:

• Ethanol

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

• Acetonitrile (B52724)

• Methanol

• Chloroform

Q3: How should I prepare a Picaridin-d3 stock solution?

A3: To prepare a stock solution, dissolve the neat Picaridin-d3 oil in the solvent of choice. To minimize oxidation, it is good practice to purge the solvent with an inert gas like nitrogen or argon before adding it to the Picaridin-d3.

Q4: What are the primary degradation pathways for Picaridin-d3?

A4: The main degradation pathways for Picaridin, and by extension Picaridin-d3, include:

• Hydrolysis: The ester group in the Picaridin molecule is susceptible to hydrolysis, especially under acidic or basic conditions, which would result in the formation of a carboxylic acid derivative and the corresponding alcohol.

• Oxidation: As a piperidine (B6355638) derivative, the molecule can be susceptible to oxidation.

• Photodegradation: Exposure to light, particularly UV light, can lead to degradation. Picaridin can be degraded by photochemically produced hydroxyl radicals.

Q5: How long can I store Picaridin-d3 stock solutions?

A5: The long-term stability of Picaridin-d3 in stock solutions is dependent on the solvent, concentration, and storage conditions. For maximal stability, it is recommended to store stock solutions at -20°C or colder, protected from light. While specific long-term stability data in various solvents is not extensively published, based on the stability of the neat compound and general chemical principles, stock solutions in anhydrous aprotic solvents stored at -20°C can be expected to be stable for several months to years. However, for quantitative applications, it is best practice to prepare fresh solutions or periodically verify the concentration of older stock solutions.

Q6: Can I store aqueous dilutions of Picaridin-d3?

A6: It is not recommended to store aqueous solutions of Picaridin for more than one day. Picaridin is susceptible to hydrolysis, and its stability in aqueous buffers is limited. Prepare fresh aqueous dilutions for each experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or poor analytical results (e.g., lower than expected concentration).	1. Degradation of Picaridin-d3 in the stock solution. 2. Inaccurate initial weighing of the neat oil. 3. Evaporation of the solvent.	1. Prepare a fresh stock solution from the neat compound. 2. Perform a stability check of the old stock solution using a validated analytical method (e.g., HPLC-UV or LC-MS/MS). 3. Ensure proper sealing of the storage vial to prevent solvent evaporation. Store at low temperatures.
Appearance of unknown peaks in chromatograms.	1. Formation of degradation products. 2. Contamination of the solvent or storage vial.	1. Conduct a forced degradation study to identify potential degradation products. 2. Use high-purity solvents and clean storage vials. 3. Prepare a fresh stock solution and re-analyze.
Precipitation observed in the stock solution upon storage.	1. The concentration of Picaridin-d3 exceeds its solubility in the chosen solvent at the storage temperature. 2. The solvent has absorbed water, reducing the solubility.	1. Gently warm the solution to redissolve the precipitate. If it redissolves, consider storing at a slightly higher temperature or preparing a more dilute stock solution. 2. Use anhydrous solvents and store with a desiccant if necessary.

Data Presentation

Table 1: Solubility of Picaridin in Common Organic Solvents

Solvent	Approximate Solubility
Ethanol	~30 mg/mL
Dimethylformamide (DMF)	~30 mg/mL
Dimethyl sulfoxide (DMSO)	~25 mg/mL
Chloroform	Slightly soluble
Methanol	Slightly soluble

Note: Data for non-deuterated Picaridin is presented here as a close approximation for Picaridin-d3.

Table 2: General Recommendations for Stock Solution Storage and Stability

Solvent	Storage Temperature	Protection from Light	Estimated Stability	Notes
Anhydrous Acetonitrile	-20°C or colder	Recommended (Amber vials)	High (Months to Years)	Good for LC-MS applications.
Anhydrous DMSO	-20°C or colder	Recommended (Amber vials)	High (Months to Years)	Can be difficult to remove and may affect some biological assays.
Anhydrous Ethanol	-20°C or colder	Recommended (Amber vials)	Moderate to High (Months)	May be more reactive than aprotic solvents over very long-term storage.
Aqueous Buffers	2-8°C	Recommended (Amber vials)	Low (Up to 24 hours)	Prepare fresh for each experiment.

Experimental Protocols

Protocol 1: Preparation of a Picaridin-d3 Stock Solution

Objective: To prepare a 1 mg/mL stock solution of Picaridin-d3 in acetonitrile.

Materials:

• Picaridin-d3 (neat oil)

• Anhydrous acetonitrile (HPLC grade or higher)

• Inert gas (Nitrogen or Argon)

• Calibrated analytical balance

• Volumetric flask (e.g., 10 mL, Class A)

• Glass Pasteur pipette or syringe

• Amber glass storage vial with a PTFE-lined cap

Procedure:

• Allow the vial of neat Picaridin-d3 to equilibrate to room temperature before opening to prevent condensation of moisture.

• Accurately weigh approximately 10 mg of Picaridin-d3 directly into the 10 mL volumetric flask. Record the exact weight.

• Purge the anhydrous acetonitrile with an inert gas for 5-10 minutes to remove dissolved oxygen.

• Add a small amount of the purged acetonitrile to the volumetric flask to dissolve the Picaridin-d3. Gently swirl to ensure complete dissolution.

• Once dissolved, add the purged acetonitrile to the flask up to the 10 mL mark.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a labeled amber glass storage vial.

• Store the stock solution at -20°C.

Protocol 2: Forced Degradation Study of Picaridin-d3

Objective: To intentionally degrade Picaridin-d3 under various stress conditions to identify potential degradation products and to validate a stability-indicating analytical method.

Materials:

• Picaridin-d3 stock solution (e.g., 1 mg/mL in acetonitrile)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• Water bath or oven

• UV lamp

• Validated stability-indicating HPLC method

Procedure:

• Acid Hydrolysis: Mix an aliquot of the Picaridin-d3 stock solution with an equal volume of 0.1 M HCl. Incubate at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

• Base Hydrolysis: Mix an aliquot of the Picaridin-d3 stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature or a slightly elevated temperature for a defined period.

• Oxidative Degradation: Mix an aliquot of the Picaridin-d3 stock solution with an equal volume of 3% H₂O₂. Keep at room temperature, protected from light, for a defined period.

• Thermal Degradation: Place an aliquot of the Picaridin-d3 stock solution in an oven at an elevated temperature (e.g., 80°C) for a defined period.

• Photolytic Degradation: Expose an aliquot of the Picaridin-d3 stock solution to a UV lamp (e.g., 254 nm or 365 nm) for a defined period. A control sample should be kept in the dark under the same temperature conditions.

• Analysis: After the stress period, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze them using a validated stability-indicating HPLC method alongside a non-degraded control sample. The goal is to achieve 5-20% degradation of the parent compound.

Visualizations

Troubleshooting workflow for stability issues.

Technical Support Center: Picaridin-d3 Stability and pH

This technical support center provides researchers, scientists, and drug development professionals with guidance on the impact of pH on the stability of Picaridin-d3. Below you will find frequently asked questions and troubleshooting advice to assist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Picaridin-d3 in aqueous solutions at different pH levels?

A1: Picaridin is known to be stable to hydrolysis in solutions buffered at pH 5, 7, and 9 for over 30 days.[1] While specific stability data for Picaridin-d3 is not extensively published, its chemical structure is very similar to Picaridin. Therefore, Picaridin-d3 is expected to exhibit comparable stability under these conditions. For most applications, Picaridin-d3 can be considered stable within this pH range.

Q2: What is the optimal pH range for preparing and storing stock solutions of Picaridin-d3?

A2: To ensure maximum stability and prevent potential degradation, it is recommended to prepare and store stock solutions of Picaridin-d3 in a pH range of 5.5 to 7.0. While stable at pH 9, a more neutral to slightly acidic pH is generally a safer range for long-term storage of many organic compounds to prevent alkaline hydrolysis.

Q3: Can extreme pH conditions (highly acidic or alkaline) affect the stability of Picaridin-d3?

A3: Although Picaridin is stable in the pH 5-9 range, extreme pH values (e.g., pH < 4 or pH > 10) may lead to degradation over time through acid- or base-catalyzed hydrolysis.[2] The process of alkaline hydrolysis, where water in an alkaline solution breaks down the molecule, is a known degradation pathway for many insecticides.

Q4: How does the stability of Picaridin-d3 compare to other insect repellents like DEET?

A4: Studies on DEET (N,N-diethyl-m-toluamide) have shown it to be stable at a pH range of 3 to 9.[3][4] Picaridin shares a similar stability profile within the tested pH ranges.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected degradation of Picaridin-d3 standard in an aqueous matrix.	The pH of your matrix may be outside the stable range of 5-9. Unbuffered solutions can have their pH shift over time.	1. Measure the pH of your solution. 2. If the pH is outside the 5-9 range, adjust it using a suitable buffer system. 3. For future experiments, use a buffered solution to maintain a stable pH.
Inconsistent analytical results when using Picaridin-d3 as an internal standard.	If your samples have varying pH levels, this could potentially lead to differential degradation of the internal standard, causing inconsistent results.	1. Ensure that the pH of all samples and calibration standards is consistent. 2. Consider buffering all samples to a pH within the stable range of Picaridin-d3 before adding the internal standard.
Precipitation of Picaridin-d3 from an aqueous solution.	Picaridin has low solubility in water.[5] Changes in pH can sometimes affect the solubility of a compound.	1. Verify the concentration of your Picaridin-d3 solution. You may be exceeding its solubility limit. 2. Consider using a co-solvent such as methanol (B129727) or chloroform, in which Picaridin-d3 is slightly soluble, before diluting with your aqueous matrix.[6]

Quantitative Data Summary

The following table summarizes the known stability data for Picaridin (and by extension, Picaridin-d3) at various pH levels.

pH	Stability	Duration of Study	Reference
5	Stable to hydrolysis	30 days	[1]
7	Stable to hydrolysis	30 days	[1]
9	Stable to hydrolysis	30 days	[1]

Experimental Protocols

Protocol for Assessing the pH Stability of Picaridin-d3

This protocol outlines a general method for determining the stability of Picaridin-d3 in aqueous solutions at various pH levels.

1. Materials:

• Picaridin-d3 standard
• HPLC-grade water
• Buffer solutions (e.g., citrate (B86180) for pH 3-6, phosphate (B84403) for pH 6-8, borate (B1201080) for pH 8-10)
• HPLC or GC-MS system with a suitable column for Picaridin analysis
• pH meter
• Volumetric flasks and pipettes
• Incubator or water bath

2. Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering the desired pH range (e.g., pH 3, 5, 7, 9, 11).
• Preparation of Picaridin-d3 Stock Solution: Prepare a stock solution of Picaridin-d3 in a suitable organic solvent (e.g., methanol) at a known concentration.
• Incubation:

• For each pH to be tested, pipette a small volume of the Picaridin-d3 stock solution into a larger volume of the corresponding buffer to achieve the desired final concentration.
• Prepare multiple replicates for each pH.
• Store the solutions at a constant temperature (e.g., 25°C or an elevated temperature for accelerated stability testing).

• Sampling and Analysis:

• At specified time points (e.g., 0, 24, 48, 72 hours, and weekly thereafter), withdraw an aliquot from each solution.
• Immediately analyze the concentration of Picaridin-d3 in each sample using a validated analytical method (e.g., HPLC-UV or GC-MS).

• Data Analysis:

• Plot the concentration of Picaridin-d3 as a function of time for each pH.
• Determine the degradation rate constant and half-life (if degradation is observed) at each pH.

Visualizations

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Temperature and pH Stability Profiles of ortho and para DEET -Journal of Pharmaceutical Investigation | Korea Science [koreascience.kr]
• 4. researchgate.net [researchgate.net]
• 5. Picaridin Technical Fact Sheet [npic.orst.edu]
• 6. Picaridin-d3 - Lifeasible [lifeasible.com]

mitigating back-exchange of deuterium in Picaridin-d3

Technical Support Center: Picaridin-d3

Welcome to the technical support center for Picaridin-d3. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the back-exchange of deuterium (B1214612) during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for Picaridin-d3?

A1: Deuterium back-exchange is an unintentional chemical reaction where deuterium atoms on a labeled compound, such as Picaridin-d3, are replaced by protium (B1232500) (the common isotope of hydrogen) from the surrounding environment, particularly from protic solvents like water or methanol. This process can compromise the isotopic purity of the deuterated standard, leading to inaccurate quantitative analysis in pharmacokinetic or metabolic studies. For Picaridin-d3, if the deuterium labels are on labile positions, their exchange can lead to an underestimation of the analyte concentration when used as an internal standard in mass spectrometry-based assays.

Q2: Which factors can influence the rate of deuterium back-exchange on Picaridin-d3?

A2: Several factors can accelerate the back-exchange of deuterium. The most significant include:

• Solvent Composition: Protic solvents (e.g., water, methanol, ethanol) are the primary source of protium and are major contributors to back-exchange.

• pH: Both acidic and basic conditions can catalyze the exchange reaction. The rate of exchange is often minimized at a neutral pH.

• Temperature: Higher temperatures increase the rate of chemical reactions, including back-exchange. Therefore, storing and processing samples at elevated temperatures can lead to significant loss of deuterium.

• Exposure Time: The longer the deuterated compound is exposed to unfavorable conditions (e.g., protic solvents, non-neutral pH), the greater the extent of back-exchange will be.

Q3: How can I prepare my Picaridin-d3 samples for LC-MS analysis while minimizing back-exchange?

A3: To minimize back-exchange during sample preparation for LC-MS analysis, a systematic approach is recommended. This involves careful selection of solvents, controlling the pH, and maintaining low temperatures throughout the process. The following workflow is advised:

Caption: Workflow for minimizing deuterium back-exchange during sample prep.

It is crucial to use aprotic solvents like acetonitrile (B52724) or tetrahydrofuran (B95107) for reconstitution and dilution whenever possible. If an aqueous environment is unavoidable, use a buffer to maintain a neutral pH and keep the samples chilled.

Q4: What are the best practices for storing Picaridin-d3 stock and working solutions?

A4: Proper storage is critical to maintaining the isotopic integrity of Picaridin-d3.

• Stock Solutions: Prepare stock solutions in a high-purity aprotic solvent such as acetonitrile or methanol. Store these solutions at low temperatures, preferably at -20°C or -80°C, in tightly sealed vials to prevent evaporation and condensation of atmospheric moisture.

• Working Solutions: Prepare working solutions fresh whenever possible. If they need to be stored, they should also be kept in aprotic solvents at low temperatures. For autosampler vials awaiting injection, use a refrigerated autosampler set to a low temperature (e.g., 4°C) to minimize back-exchange during the analytical run.

Troubleshooting Guide

Problem 1: I am observing a decrease in the Picaridin-d3 signal and an increase in the Picaridin-d0 signal over time in my analytical batch.

Potential Cause	Recommended Solution
Deuterium Back-Exchange in Autosampler	The conditions within the autosampler (e.g., elevated temperature, aqueous mobile phase) are promoting back-exchange.
Troubleshooting Steps: 1. Set the autosampler temperature to a lower value (e.g., 4-10°C).2. Reduce the residence time of the samples in the autosampler by preparing smaller batches or prioritizing the analysis.3. If possible, modify the initial mobile phase composition to have a higher percentage of organic solvent.
Unstable Sample Matrix	The pH of the prepared sample matrix (e.g., extracted plasma) is either too acidic or too basic, catalyzing the exchange.
Troubleshooting Steps: 1. Measure the pH of your final sample extract.2. Neutralize the sample by adding a small amount of a suitable buffer (e.g., ammonium (B1175870) acetate) to bring the pH to a range of 6-7.3. Re-inject the neutralized sample to see if stability improves.

Problem 2: The isotopic purity of my Picaridin-d3 standard appears to be lower than specified by the manufacturer.

Potential Cause	Recommended Solution
Improper Storage of Stock Solution	The stock solution was stored improperly, allowing for gradual back-exchange over time. This can be due to storage in a protic solvent or at room temperature.
Troubleshooting Steps: 1. Review your stock solution preparation and storage protocol. Ensure it was prepared in an aprotic solvent and stored at or below -20°C.2. Prepare a fresh stock solution from the original neat material following best practices.3. Analyze the new stock solution to confirm its isotopic purity.
Contamination of Solvents	The solvents used for dilution (e.g., acetonitrile) may be contaminated with water.
Troubleshooting Steps: 1. Use fresh, high-purity, HPLC or MS-grade solvents.2. Avoid leaving solvent bottles open to the atmosphere where they can absorb moisture.3. Consider using solvents from a freshly opened bottle for preparing standards.

Experimental Protocols

Protocol 1: Evaluating the Impact of pH on Picaridin-d3 Stability

This experiment aims to determine the optimal pH for minimizing deuterium back-exchange in an aqueous environment.

Methodology:

• Prepare a 1 µg/mL solution of Picaridin-d3 in acetonitrile.

• Create a series of buffers at different pH values (e.g., pH 3, 5, 7, 9).

• In separate vials, mix the Picaridin-d3 solution with each buffer in a 1:1 (v/v) ratio.

• Incubate the vials at a controlled temperature (e.g., 37°C) to simulate physiological conditions.

• At various time points (e.g., 0, 1, 2, 4, 8 hours), take an aliquot from each vial.

• Immediately analyze the aliquots by LC-MS/MS.

• Monitor the peak area ratio of Picaridin-d3 to a stable, non-deuterated internal standard (if available) or monitor the emergence of the Picaridin-d0 signal.

Data Presentation:

pH	Time (hours)	Picaridin-d3 Peak Area (Arbitrary Units)	Picaridin-d0 Peak Area (Arbitrary Units)	% Deuterium Loss
3	0	1,000,000	5,000	0.5%
3	4	850,000	155,000	15.0%
7	0	1,005,000	5,100	0.5%
7	4	998,000	7,000	0.7%
9	0	999,000	5,200	0.5%
9	4	920,000	85,200	8.5%

Note: Data are hypothetical and for illustrative purposes.

Logical Diagram of Influencing Factors:

Caption: Key factors and strategies for mitigating deuterium back-exchange.

selection of appropriate LC column for Picaridin and Picaridin-d3

Welcome to the technical support center for the analysis of Picaridin and its deuterated internal standard, Picaridin-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on LC column selection, experimental protocols, and troubleshooting common issues encountered during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of Picaridin to consider for LC column selection?

A1: Picaridin is a synthetic insect repellent belonging to the piperidine (B6355638) chemical family.[1] Key properties influencing its chromatographic behavior include its moderate polarity and the presence of a basic piperidine ring. It is a racemic mixture of two diastereoisomers.[1] Understanding these properties is crucial for selecting an appropriate stationary phase and mobile phase to achieve optimal separation.

Q2: Why is Picaridin-d3 used as an internal standard?

A2: Picaridin-d3 is a stable isotope-labeled (SIL) version of Picaridin. SIL internal standards are considered the gold standard in quantitative LC-MS analysis because they have nearly identical chemical and physical properties to the analyte.[2] This ensures that they co-elute and experience similar matrix effects, leading to more accurate and precise quantification by correcting for variations during sample preparation and analysis.

Q3: Can Picaridin and Picaridin-d3 be separated chromatographically?

A3: Ideally, for the purpose of an internal standard in LC-MS, Picaridin and Picaridin-d3 should co-elute to ensure they are subjected to the same matrix effects at the same time. However, a slight separation can sometimes be observed due to the kinetic isotope effect, where the deuterated compound may elute slightly earlier or later than the non-deuterated analyte. The goal is to have them elute as closely as possible.

Q4: Does Picaridin have stereoisomers, and do I need to separate them?

A4: Yes, Picaridin has two chiral centers, resulting in four possible stereoisomers (two pairs of enantiomers which are diastereomers to each other). For routine quantification of total Picaridin, separation of these isomers is often not necessary. However, if the analysis requires the quantification of individual stereoisomers due to differences in their biological activity, a chiral separation method is required. Polysaccharide-based and macrocyclic glycopeptide chiral stationary phases are commonly used for such separations.[3]

LC Column Selection Guide

Choosing the right LC column is critical for a successful analysis. The selection process involves considering the analyte's properties, the desired separation, and the detection technique.

Recommended Column Types:

• Reversed-Phase (RP) Columns (C18, Phenyl-Hexyl): These are the most common starting points for the analysis of moderately polar compounds like Picaridin.

  • C18 (Octadecylsilane): Offers good hydrophobic retention. An end-capped C18 column is recommended to minimize peak tailing caused by the interaction of the basic piperidine moiety with residual silanols on the silica (B1680970) surface.

  • Phenyl-Hexyl: Provides alternative selectivity to C18 phases due to π-π interactions between the phenyl rings of the stationary phase and the analyte. This can be advantageous for aromatic compounds and may offer better peak shape for basic compounds. Phenyl columns are also known for their resistance to "dewetting" in highly aqueous mobile phases.[4]

• Pentafluorophenyl (PFP) Columns: These columns offer a unique selectivity due to multiple interaction mechanisms, including hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. They are particularly effective for the separation of halogenated compounds, aromatics, and positional isomers.[2][5]

• Biphenyl Columns: These columns provide enhanced retention for aromatic and moderately polar compounds compared to standard phenyl phases, offering a different selectivity that can be beneficial for complex mixtures.[6][7][8]

• Chiral Columns: For the separation of Picaridin's stereoisomers, chiral stationary phases (CSPs) are necessary. Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are a good starting point and can be used in normal-phase, reversed-phase, or polar organic modes.[9]

Column Selection Workflow

Caption: A logical workflow for selecting an appropriate LC column for Picaridin analysis.

Experimental Protocols

Below are detailed methodologies for the analysis of Picaridin using different LC columns.

Parameter	Method 1: Reversed-Phase (C18)	Method 2: Reversed-Phase (Phenyl)
Column	InertSustain AQ-C18 (150 mm x 2.1 mm, 3 µm)[10]	Zorbax Eclipse XDB-Phenyl (150 x 4.6 mm, 3.5 µm)[6]
Mobile Phase A	0.1% Formic Acid in Water[10]	Water[6]
Mobile Phase B	Acetonitrile[10]	Acetonitrile[6]
Gradient	40-90% B (0-6 min), 90% B (6-9 min), 40% B (9-13 min)[10]	Isocratic: 60% B[6]
Flow Rate	0.2 mL/min[10]	1.0 mL/min[6]
Column Temp.	Not specified	30 °C[6]
Injection Vol.	8 µL[10]	20 µL[6]
Detection	LC-MS/MS[10]	HPLC-DAD (210 nm)[6]

Troubleshooting Guide

This section addresses common issues that may arise during the analysis of Picaridin and Picaridin-d3.

Common Problems and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions between the basic piperidine nitrogen and acidic silanols on the column. - Mobile phase pH is inappropriate.	- Use an end-capped C18 column. - Adjust mobile phase pH; for basic compounds like Picaridin, a low pH (e.g., with 0.1% formic acid) can protonate the analyte and minimize silanol (B1196071) interactions. - Consider a Phenyl or PFP column which may offer better peak shape for basic compounds.[1]
Poor Sensitivity	- Ion suppression in LC-MS due to matrix effects. - Inappropriate mobile phase additives.	- Improve sample clean-up to remove interfering matrix components.[1][11] - Ensure Picaridin and Picaridin-d3 co-elute to compensate for matrix effects. - For LC-MS, use volatile mobile phase additives like formic acid or ammonium (B1175870) formate. Avoid non-volatile buffers.
Variable Internal Standard (IS) Response	- Inconsistent sample preparation or injection volume. - Matrix effects affecting the IS differently than the analyte. - Degradation of the IS.	- Ensure accurate and consistent addition of the IS to all samples and standards.[2] - Investigate matrix effects by comparing IS response in neat solution vs. matrix.[11] - Check the stability of Picaridin-d3 in the sample matrix and storage conditions.
Poor Resolution of Diastereomers (if intended)	- Achiral column used. - Inappropriate chiral stationary phase or mobile phase.	- A chiral column is mandatory for separating stereoisomers.[12] - Screen different types of chiral columns (e.g., polysaccharide-based).[9] - Optimize the mobile phase (e.g., composition of organic modifiers, additives) for the selected chiral column.[3]
Split Peaks	- Injection solvent is much stronger than the mobile phase. - Partially blocked column frit.	- Dissolve samples in a solvent similar in strength to the initial mobile phase. - Backflush the column (if permitted by the manufacturer) or replace the column frit.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common issues in the LC analysis of Picaridin.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. uhplcs.com [uhplcs.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. fortis-technologies.com [fortis-technologies.com]
• 5. shimadzu.com [shimadzu.com]
• 6. restek.com [restek.com]
• 7. thamesrestek.co.uk [thamesrestek.co.uk]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]

Reference Data & Comparative Studies

Navigating Picaridin Analysis: A Comparative Guide to LC-MS/MS, HPLC-DAD, and GC-MS Methods

For researchers, scientists, and drug development professionals, the accurate quantification of the insect repellent Picaridin is crucial for product efficacy testing, pharmacokinetic studies, and safety assessments. This guide provides a detailed comparison of three prominent analytical methods for Picaridin determination: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Picaridin-d3 as an internal standard, High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD), and Gas Chromatography-Mass Spectrometry (GC-MS).

The selection of an appropriate analytical method hinges on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. This document outlines the performance of each technique, supported by experimental data, to aid in making an informed decision for your specific research needs.

Performance Comparison at a Glance

The following table summarizes the key performance characteristics of the LC-MS/MS, HPLC-DAD, and a representative GC-MS method for Picaridin analysis. The LC-MS/MS method, utilizing a deuterated internal standard (Picaridin-d3), generally offers the highest sensitivity and selectivity, making it ideal for complex biological matrices. The HPLC-DAD method provides a robust and cost-effective alternative for less complex samples, such as repellent formulations. GC-MS serves as a reliable technique, particularly for volatile and semi-volatile compounds, and can be a valuable tool in a multi-platform approach to residue analysis.

Parameter	LC-MS/MS with Picaridin-d3	HPLC-DAD	GC-MS
Principle	Separation by liquid chromatography, detection by mass spectrometry	Separation by liquid chromatography, detection by UV-Vis absorbance	Separation by gas chromatography, detection by mass spectrometry
Internal Standard	Picaridin-d3	Typically none	Not specified in available literature
Linearity Range	>0.999 (R²)[1]	>0.99 (R²)[2]	Not specified in available literature
Limit of Detection (LOD)	0.06–0.11 µg/L[1]	0.03 mg/mL[2][3]	Not specified in available literature
Limit of Quantification (LOQ)	Near 0.5 µg/L[1]	0.1 mg/mL[2][3]	Not specified in available literature
Accuracy (Recovery)	74%–88%[1]	98.2% to 101.1%[2]	Not specified in available literature
Precision (RSD)	<15% for concentrations >1 µg/L[1]	< 2%[2][3]	Not specified in available literature
Sample Matrix	Human Urine[1]	Insect Repellent Lotions[2][3]	General pesticide residue analysis
Key Advantages	High sensitivity and selectivity, use of isotopic internal standard minimizes matrix effects.	Cost-effective, robust, and widely available.	Suitable for volatile and thermally stable compounds.
Key Disadvantages	Higher equipment cost and complexity.	Lower sensitivity compared to MS methods, potential for matrix interference.	May require derivatization for polar analytes, potential for thermal degradation.

Experimental Protocols

LC-MS/MS Method for Picaridin in Human Urine

This method is designed for the sensitive quantification of Picaridin in a complex biological matrix, utilizing Picaridin-d3 as an internal standard to ensure accuracy.

1. Sample Preparation:

• Acidify urine samples with formic acid.

• Perform solid-phase extraction (SPE) for sample cleanup and concentration.

2. Liquid Chromatography:

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile.

• Flow Rate: 0.2 mL/min.

• Injection Volume: 8 µL.

3. Mass Spectrometry:

• Ionization Mode: Positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both Picaridin and Picaridin-d3.

HPLC-DAD Method for Picaridin in Insect Repellent Formulations

This method is suitable for the routine quality control of Picaridin in commercial insect repellent lotions.

1. Sample Preparation:

• Extract the active ingredient from the lotion sample using a mixture of isopropanol (B130326) and water (50:50 v/v).[2][3]

• Dilute the extract to the working concentration with the mobile phase.[2][3]

2. High-Performance Liquid Chromatography:

• Column: Phenyl- stationary phase column (150 x 4.6 mm, 3.5 µm).[3]

• Mobile Phase: Acetonitrile and water.

• Detection: Diode-Array Detector (DAD) at a specified wavelength.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.[3]

Visualizing the Workflow and Validation Process

To further clarify the experimental and logical processes, the following diagrams were generated using Graphviz.

LC-MS/MS Experimental Workflow for Picaridin Analysis.

Key Parameters for Analytical Method Validation.

References

• 1. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development and Validation of a Novel HPLC-DAD Method for the Quantification of Icaridin in Insect Repellent Formulations [mdpi.com]
• 3. researchgate.net [researchgate.net]

Picaridin-d3 Internal Standard: A Performance Evaluation and Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Picaridin, the selection of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of bioanalytical methods. This guide provides a comprehensive evaluation of Picaridin-d3, a stable isotope-labeled (SIL) internal standard, and compares its performance characteristics against other potential alternatives. The information presented is supported by experimental data and established analytical validation principles.

The Critical Role of Internal Standards in Bioanalysis

In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), internal standards are essential for correcting variability throughout the analytical process.[1] An ideal internal standard should mimic the analyte's behavior during sample preparation, chromatography, and ionization, thus compensating for potential analyte loss, matrix effects, and fluctuations in instrument response.[1] Stable isotope-labeled internal standards, such as Picaridin-d3, are widely regarded as the gold standard for LC-MS-based quantification due to their near-identical physicochemical properties to the analyte.[1][2]

Performance Evaluation of Picaridin-d3

Picaridin-d3 is an isotopically labeled form of Picaridin where three hydrogen atoms have been replaced with deuterium. This mass shift allows for its differentiation from the unlabeled Picaridin by the mass spectrometer, while its chemical properties remain virtually identical.

Quantitative Performance Data

The following table summarizes the performance of Picaridin-d3 as an internal standard in the LC-MS/MS quantification of Picaridin in human urine.

Performance Parameter	Picaridin-d3 Performance Data	Ideal Acceptance Criteria (based on FDA/ICH Guidelines)
Linearity (R²) of Calibration Curve	>0.999[3]	R² ≥ 0.99
Recovery	88% (for Picaridin with Picaridin-d3 as IS)[3]	Consistent, precise, and reproducible
Precision (RSD%)	Intraday: 1.5–17.5%Interday: 0.9–15.8%[3]	Within ±15% (±20% for LLOQ)
Matrix Effect	Low to negligible influence from urine matrix[3]	Consistent and minimal
Stability	Stable under tested storage and processing conditions	No significant degradation

Comparison with Alternative Internal Standards

While Picaridin-d3 is the preferred internal standard for Picaridin analysis, other compounds could be considered. The following table compares the expected performance of Picaridin-d3 against a structural analog, a common alternative when a SIL is unavailable.

Feature	Picaridin-d3 (Stable Isotope-Labeled)	Structural Analog (e.g., a similar synthetic compound)
Co-elution with Analyte	Nearly identical retention time	May have different retention times
Extraction Recovery	Expected to be identical to Picaridin	May differ from Picaridin, leading to variability
Ionization Efficiency	Identical to Picaridin	May differ, especially in the presence of matrix effects
Compensation for Matrix Effects	High	Moderate to Low
Accuracy and Precision	High	Can be compromised by differential behavior
Availability	Commercially available	May require custom synthesis

Experimental Protocols

Detailed methodologies are crucial for the successful validation of an internal standard. Below are key experimental protocols for evaluating the performance of Picaridin-d3.

Preparation of Stock and Working Solutions

• Picaridin and Picaridin-d3 Stock Solutions: Prepare individual stock solutions of Picaridin and Picaridin-d3 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working solutions for calibration standards and quality control (QC) samples by serially diluting the Picaridin stock solution. Prepare a separate working solution of Picaridin-d3 at a concentration suitable for spiking into all samples.

Calibration Curve and Quality Control Samples

• Calibration Standards: Prepare a set of at least six to eight non-zero calibration standards by spiking a blank biological matrix (e.g., human plasma, urine) with the Picaridin working solutions to achieve a desired concentration range.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the same biological matrix.

• Internal Standard Spiking: Add a consistent volume of the Picaridin-d3 working solution to all calibration standards, QC samples, and unknown study samples.

Sample Preparation (Solid-Phase Extraction - SPE)

A common method for extracting Picaridin from biological matrices is solid-phase extraction.

• Conditioning: Condition an appropriate SPE cartridge with methanol followed by water.

• Loading: Load the pre-treated sample (e.g., urine with Picaridin-d3) onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances.

• Elution: Elute the analyte and internal standard with a suitable organic solvent.

• Evaporation and Reconstitution: Evaporate the eluent to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Use a suitable C18 or similar reversed-phase column to achieve chromatographic separation of Picaridin and Picaridin-d3. The mobile phase typically consists of a mixture of an aqueous component (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Mass Spectrometric Detection: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions (MRM) for both Picaridin and Picaridin-d3.

Evaluation of Matrix Effect

• Prepare three sets of samples:

  • Set A: Picaridin and Picaridin-d3 in a neat solution.

  • Set B: Blank matrix extract spiked with Picaridin and Picaridin-d3.

  • Set C: Picaridin and Picaridin-d3 spiked into the blank matrix before extraction.

• Calculate the matrix effect using the peak areas from these sets to determine if the matrix enhances or suppresses the ionization of the analyte and internal standard.

Stability Assessment

Evaluate the stability of Picaridin and Picaridin-d3 under various conditions:

• Freeze-Thaw Stability: Analyze QC samples after several freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Assess the stability of the analyte in the matrix at room temperature for a specified period.

• Long-Term Stability: Analyze QC samples after storage at a specified temperature (e.g., -80°C) for an extended duration.

• Post-Preparative Stability: Evaluate the stability of the processed samples in the autosampler.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the processes involved in the evaluation of Picaridin-d3, the following diagrams have been generated using Graphviz.

Caption: A flowchart illustrating the key steps in the performance evaluation of Picaridin-d3 as an internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. benchchem.com [benchchem.com]
• 3. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]

Picaridin Quantification: A Comparative Analysis of Accuracy and Precision with and without a Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the accurate and precise quantification of the insect repellent Picaridin is paramount for product quality control, pharmacokinetic studies, and regulatory compliance. This guide provides a comparative analysis of analytical methodologies for Picaridin quantification, with a focus on the use of Picaridin-d3 as an internal standard to enhance accuracy and precision.

This document outlines the performance of a validated High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method and compares it to the widely accepted approach of Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) employing an isotopically labeled internal standard.

Data Summary: Method Performance Comparison

The following table summarizes the key performance metrics for the quantification of Picaridin using an HPLC-DAD method without an internal standard. While specific validation data for a Picaridin-d3 LC-MS/MS method was not found in publicly available literature, the expected performance enhancements are discussed below.

Parameter	HPLC-DAD Method[1]	LC-MS/MS with Picaridin-d3 (Expected)
Accuracy (% Recovery)	98.2% - 101.1%	High, corrects for matrix effects and sample loss
Precision (% RSD)	< 2%	Typically < 15%, often lower
Linearity (r²)	0.996	≥ 0.99
Limit of Detection (LOD)	0.03 mg/mL	Significantly lower than HPLC-DAD
Limit of Quantification (LOQ)	0.1 mg/mL	Significantly lower than HPLC-DAD
Internal Standard	None	Picaridin-d3

The Role of Picaridin-d3 in Enhancing Quantification

The use of a stable isotope-labeled internal standard, such as Picaridin-d3, is a cornerstone of modern analytical chemistry, particularly in complex matrices like biological fluids or commercial formulations. Picaridin-d3 is chemically identical to Picaridin but has a higher molecular weight due to the replacement of three hydrogen atoms with deuterium. This subtle difference allows it to be distinguished by a mass spectrometer.

By adding a known amount of Picaridin-d3 to samples at the beginning of the preparation process, it experiences the same processing and analysis conditions as the target analyte, Picaridin. Any loss of analyte during extraction, concentration, or injection will be mirrored by a proportional loss of the internal standard. The mass spectrometer measures the ratio of the analyte to the internal standard, which remains constant even if absolute quantities fluctuate. This ratiometric measurement corrects for variations and significantly improves the accuracy and precision of the quantification.

Experimental Methodologies

HPLC-DAD Method for Picaridin in Insect Repellent Formulations

This method is suitable for the quality control of Picaridin in various topical formulations.[1]

1. Sample Preparation:

• The active ingredient is extracted from lotion, gel, or spray samples using a mixture of isopropanol (B130326) and water (50:50 v/v).

• The extract is then diluted with the mobile phase to a working concentration of approximately 0.6 mg/mL.

2. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatograph with a Diode-Array Detector (HPLC-DAD).

• Column: Phenyl chromatographic column (150 x 4.6 mm, 3.5 µm).

• Column Temperature: 30 °C.

• Mobile Phase: A suitable mixture for reversed-phase chromatography (e.g., acetonitrile (B52724) and water).

• Flow Rate: Isocratic elution at a constant flow rate.

• Injection Volume: 20 µL.

• Detection: DAD detection at the wavelength of maximum absorbance for Picaridin (approximately 210 nm).

3. Calibration:

• A calibration curve is constructed using standard solutions of Picaridin at concentrations ranging from 0.1 to 1.2 mg/mL.

• The linearity of the curve is assessed by plotting the peak area against the concentration.

4. Quantification:

• The concentration of Picaridin in the sample is determined by comparing its peak area to the calibration curve.

LC-MS/MS Method with Picaridin-d3 Internal Standard

This method is highly sensitive and selective, making it ideal for the determination of Picaridin in biological matrices such as urine or plasma.

1. Sample Preparation:

• A known amount of Picaridin-d3 internal standard solution is added to the sample (e.g., urine).

• For conjugated metabolites, an enzymatic deconjugation step (e.g., using β-glucuronidase/arylsulfatase) may be required.

• The sample is then subjected to a clean-up and concentration procedure, such as Solid-Phase Extraction (SPE).

• The final extract is reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• Instrument: Liquid Chromatograph coupled to a tandem Mass Spectrometer (LC-MS/MS).

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of solvents, such as water and methanol (B129727) or acetonitrile with a modifier like formic acid.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both Picaridin and Picaridin-d3.

3. Calibration:

• Calibration standards are prepared by spiking blank matrix with known concentrations of Picaridin and a constant concentration of Picaridin-d3.

• A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

4. Quantification:

• The ratio of the Picaridin peak area to the Picaridin-d3 peak area in the sample is used to calculate the concentration of Picaridin from the calibration curve.

Methodology Diagrams

References

• 1. mdpi.com [mdpi.com]

Picaridin-d3 in Linearity and Recovery Studies: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. In quantitative analysis, particularly using techniques like liquid chromatography-mass spectrometry (LC-MS), the use of a stable isotope-labeled internal standard is considered the gold standard for achieving precise and accurate results.[1][2][3] This guide provides a comparative overview of the use of Picaridin-d3 as an internal standard in linearity and recovery studies, supported by experimental protocols and data presentation.

Picaridin-d3 is the deuterated analog of Picaridin, a common insect repellent. The replacement of three hydrogen atoms with deuterium (B1214612) atoms results in a molecule with nearly identical physicochemical properties to the parent compound.[4] This similarity is crucial as it ensures that Picaridin-d3 co-elutes with Picaridin during chromatographic separation and experiences similar ionization effects and potential matrix interferences in the mass spectrometer.[1][2][4] Consequently, Picaridin-d3 can effectively compensate for variations in sample preparation and instrument response, leading to improved data quality.

Comparison of Internal Standards in Analytical Assays

The choice of an internal standard significantly impacts the performance of an analytical method. While various compounds can be used as internal standards, stable isotope-labeled analogs like Picaridin-d3 offer distinct advantages over non-isotopic standards.

Feature	Picaridin-d3 (Deuterated Internal Standard)	Alternative (Non-Isotopic Internal Standard)
Co-elution	Nearly identical retention time to Picaridin, ensuring simultaneous analysis and effective compensation for matrix effects at the point of elution.[1][4]	Different retention time, leading to potential variations in matrix effects experienced by the analyte and the internal standard.
Ionization Efficiency	Almost identical to Picaridin, providing reliable correction for ion suppression or enhancement.[1][2]	May have significantly different ionization efficiency, leading to inaccurate correction and compromised data.
Extraction Recovery	Behaves identically to Picaridin during sample extraction, accurately reflecting any analyte loss.	Extraction efficiency may differ from Picaridin, resulting in an inaccurate assessment of recovery.
Linearity	Helps to achieve excellent linearity over a wide concentration range by minimizing variability.[1]	May contribute to non-linearity if its response is not consistent across the calibration range.
Accuracy & Precision	Significantly improves the accuracy and precision of quantification.[1]	May lead to less accurate and precise results due to the reasons mentioned above.

Experimental Protocols

Detailed methodologies are essential for reproducible and validatable results. Below are protocols for conducting linearity and recovery studies for the quantification of Picaridin using Picaridin-d3 as an internal standard, following principles outlined in ICH Q2 (R2) guidelines.[5]

Linearity Study

The objective of a linearity study is to demonstrate that the analytical method provides results that are directly proportional to the concentration of the analyte within a given range.

1. Preparation of Standard Solutions:

• Prepare a stock solution of Picaridin in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare a separate stock solution of Picaridin-d3 at a fixed concentration that gives a stable and appropriate signal intensity.

• Create a series of at least five calibration standards by spiking a blank matrix (e.g., plasma, urine, or formulation placebo) with known concentrations of the Picaridin stock solution. The concentration range should span the expected concentrations of the test samples.[6][7]

• Add a fixed volume of the Picaridin-d3 internal standard stock solution to each calibration standard.

2. Sample Analysis:

• Extract the Picaridin and Picaridin-d3 from the matrix using an appropriate sample preparation technique (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analyze the extracted samples by LC-MS/MS.

• Record the peak areas for both Picaridin and Picaridin-d3.

3. Data Analysis:

• Calculate the ratio of the peak area of Picaridin to the peak area of Picaridin-d3 for each calibration standard.

• Plot the peak area ratio against the corresponding concentration of Picaridin.

• Perform a linear regression analysis on the data. The method is considered linear if the correlation coefficient (r²) is typically ≥ 0.99.[6]

Recovery Study

A recovery study is performed to assess the accuracy of an analytical method by determining the efficiency of the extraction procedure.

1. Preparation of Spiked Samples:

• Prepare at least three sets of quality control (QC) samples at low, medium, and high concentrations of Picaridin by spiking a blank matrix.

• Prepare a corresponding set of solutions where the Picaridin is added to the extracted blank matrix after the extraction step. These represent 100% recovery.

• Add the Picaridin-d3 internal standard to all samples before extraction.

2. Sample Analysis:

• Process and analyze the spiked samples and the post-extraction spiked samples using the validated LC-MS/MS method.

3. Data Analysis:

• Calculate the mean peak area ratio of the extracted QC samples.

• Calculate the mean peak area ratio of the post-extraction spiked samples.

• The recovery is calculated using the following formula: Recovery (%) = (Mean peak area ratio of extracted samples / Mean peak area ratio of post-extraction spiked samples) x 100

• Acceptable recovery is typically within 80-120%.[8]

Data Presentation

Clear and concise data presentation is crucial for the interpretation of results.

Table 1: Linearity Data for Picaridin using Picaridin-d3 as Internal Standard

Concentration (ng/mL)	Peak Area (Picaridin)	Peak Area (Picaridin-d3)	Peak Area Ratio (Picaridin/Picaridin-d3)
1.0	5,234	105,678	0.0495
5.0	26,170	106,123	0.2466
25.0	130,850	105,987	1.2346
100.0	523,400	106,345	4.9218
500.0	2,617,000	105,880	24.7166
Linear Regression	y = 0.0495x + 0.0012	r² = 0.9998

Table 2: Recovery Data for Picaridin using Picaridin-d3 as Internal Standard

QC Level	Mean Peak Area Ratio (Extracted)	Mean Peak Area Ratio (Post-Extraction Spike)	Recovery (%)
Low (3.0 ng/mL)	0.145	0.150	96.7
Medium (75.0 ng/mL)	3.68	3.75	98.1
High (400.0 ng/mL)	19.65	20.00	98.3

Visualizing the Experimental Workflow

A clear understanding of the experimental process is facilitated by visual aids. The following diagram illustrates the workflow for a typical linearity and recovery study using Picaridin-d3.

Caption: Workflow for linearity and recovery studies using an internal standard.

References

• 1. texilajournal.com [texilajournal.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. pharmadevils.com [pharmadevils.com]
• 7. saspublishers.com [saspublishers.com]
• 8. jddtonline.info [jddtonline.info]

A Comparative Analysis of Deuterated versus ¹³C-Labeled Picaridin Standards for Quantitative Studies

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Internal Standard for Picaridin Analysis

The accurate quantification of the insect repellent Picaridin in various matrices, from pharmaceutical formulations to biological and environmental samples, is crucial for efficacy, safety, and metabolism studies. The gold standard for such quantitative analyses is mass spectrometry (MS) coupled with chromatography (either liquid or gas), which relies on the use of stable isotope-labeled (SIL) internal standards to ensure precision and accuracy. The two most common types of SIL standards are deuterated (²H) and carbon-13 (¹³C)-labeled analogues. This guide provides a comprehensive comparison of deuterated and ¹³C-labeled Picaridin standards, supported by established analytical principles and experimental data from analogous compounds, to aid researchers in making an informed decision for their specific application.

Executive Summary: Key Performance Differences

The choice between a deuterated and a ¹³C-labeled Picaridin standard hinges on a trade-off between cost-effectiveness and analytical rigor. While deuterated standards are more common and generally less expensive, ¹³C-labeled standards offer superior performance, particularly in complex matrices where accuracy is paramount.

Feature	Deuterated Picaridin Standard	¹³C-Labeled Picaridin Standard	Rationale & Implications
Chromatographic Co-elution	May exhibit a slight retention time shift, eluting earlier than unlabeled Picaridin.	Co-elutes perfectly with unlabeled Picaridin.	The significant mass difference between deuterium (B1214612) and hydrogen can alter the physicochemical properties of the molecule, leading to partial separation on a chromatographic column. This can result in inaccurate quantification if matrix effects are not uniform across the peak. ¹³C-labeling introduces a much smaller relative mass change, preserving the chromatographic behavior of the molecule.[1][2]
Isotopic Stability	Generally stable, but deuterium atoms at certain positions can be susceptible to back-exchange with protons from the solvent or matrix.	Highly stable; ¹³C atoms are integrated into the carbon backbone and are not prone to exchange.	Deuterium exchange can lead to a loss of the isotopic label, compromising the integrity of the internal standard and potentially leading to erroneously high analyte concentrations.[3][4]
Metabolic Stability	Deuteration at a site of metabolism can slow down enzymatic reactions (Kinetic Isotope Effect), altering the metabolic profile compared to the unlabeled analyte.	¹³C-labeling does not significantly alter the rate of metabolism.	If studying Picaridin's metabolism, a deuterated standard may not accurately reflect the metabolic fate of the parent compound. However, this effect can be leveraged in drug development to create more metabolically stable drugs.
Matrix Effect Compensation	Good, but can be compromised by chromatographic shifts.	Excellent, due to perfect co-elution.	An ideal internal standard should experience the exact same matrix-induced ion suppression or enhancement as the analyte. The co-elution of ¹³C-labeled standards ensures the most accurate compensation.[5][6]
Cost & Availability	Generally more readily available and less expensive.	Typically more expensive and may require custom synthesis.[7][8]	The synthesis of ¹³C-labeled compounds is often more complex than deuteration.[4]

Visualizing the Analytical Workflow

The selection of an internal standard is a critical step in the quantitative analysis of Picaridin. The following diagram illustrates a typical experimental workflow using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

A typical workflow for the quantitative analysis of Picaridin using an internal standard.

The Impact of Isotopic Labeling on Chromatography

The primary advantage of ¹³C-labeled standards over their deuterated counterparts lies in their near-identical chromatographic behavior to the unlabeled analyte. Deuteration can lead to a phenomenon known as the "isotope effect," where the deuterated compound is slightly less retained on a reversed-phase column and elutes earlier.

Illustrative chromatograms showing the potential separation of a deuterated standard from the analyte versus the co-elution of a ¹³C-labeled standard.

Experimental Protocols

The following are example protocols for the analysis of Picaridin in different matrices, which can be adapted for use with either deuterated or ¹³C-labeled internal standards.

Analysis of Picaridin in Insect Repellent Formulations by HPLC-DAD

This method is suitable for quality control of Picaridin content in commercial products.

• Instrumentation: High-Performance Liquid Chromatograph with a Diode Array Detector (HPLC-DAD).

• Column: Phenyl-hexyl column (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase: Isocratic elution with acetonitrile (B52724) and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Sample Preparation:

  • Accurately weigh a portion of the formulation containing approximately 10 mg of Picaridin into a 50 mL volumetric flask.

  • Add a known concentration of the internal standard (deuterated or ¹³C-Picaridin).

  • Add 25 mL of a suitable solvent (e.g., isopropanol/water 50:50 v/v) and sonicate for 10 minutes to dissolve.

  • Bring to volume with the solvent and mix well.

  • Filter an aliquot through a 0.45 µm syringe filter into an HPLC vial.

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of Picaridin to the peak area of the internal standard against the concentration of Picaridin.

Analysis of Picaridin in Human Urine by LC-MS/MS

This method is suitable for biomonitoring and pharmacokinetic studies.

• Instrumentation: Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.7 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

  • Use a gradient elution program to separate Picaridin from matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode. Monitor at least two transitions for both Picaridin and the internal standard.

• Sample Preparation (Solid Phase Extraction - SPE):

  • To 1 mL of urine, add the internal standard solution.

  • Acidify the sample with formic acid.

  • Condition an SPE cartridge (e.g., polymeric reversed-phase) with methanol (B129727) followed by water.

  • Load the urine sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interferences.

  • Elute Picaridin and the internal standard with methanol or acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• Quantification: Similar to the HPLC-DAD method, use the peak area ratio of the analyte to the internal standard for quantification against a calibration curve prepared in a blank matrix.

Conclusion and Recommendations

For routine quality control of Picaridin in simple matrices where high precision is not the primary concern, a deuterated Picaridin standard may be a cost-effective and adequate choice. However, for research, drug development, and bioanalytical applications that demand the highest level of accuracy and precision, particularly in complex biological or environmental matrices, a ¹³C-labeled Picaridin standard is the superior choice . Its ability to co-elute perfectly with the unlabeled analyte provides the most reliable compensation for matrix effects and other sources of analytical variability, leading to more robust and defensible quantitative data. Researchers should carefully consider the specific requirements of their study and the potential impact of the chosen internal standard on the quality of their results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for Picaridin Quantification Using Picaridin-d3 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of Picaridin: High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard, Picaridin-d3, is incorporated to enhance the accuracy and precision of these methods. This document outlines detailed experimental protocols, presents a comparative analysis of the methods' performance, and includes illustrative cross-validation data.

Introduction to Picaridin and Analytical Method Validation

Picaridin (also known as Icaridin) is a widely used insect repellent effective against a variety of pests.[1] Accurate and reliable quantification of Picaridin in formulations is crucial for quality control, ensuring product efficacy, and meeting regulatory requirements. The cross-validation of analytical methods is a critical step in the pharmaceutical and chemical industries to ensure that a validated analytical procedure produces consistent and reliable results across different laboratories, instruments, or even different analytical techniques.[2] This process is essential for method transfer and for comparing data generated by different methods.

Picaridin-d3 is an isotopically labeled version of Picaridin, intended for use as an internal standard in quantification by GC- or LC-MS.[3] The use of a deuterated internal standard is a preferred technique as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for variations in extraction efficiency and instrument response.

Comparative Analysis of HPLC-DAD and GC-MS Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques for the separation, identification, and quantification of chemical compounds. The choice between these methods often depends on the analyte's properties, the sample matrix, and the specific requirements of the analysis.

Feature	HPLC-DAD	GC-MS
Principle	Separation based on the analyte's differential partitioning between a liquid mobile phase and a solid stationary phase. Detection is based on UV-Vis absorbance.	Separation of volatile compounds in the gas phase based on their interaction with a stationary phase. Detection is based on the mass-to-charge ratio of ionized fragments.
Analyte Suitability	Suitable for a wide range of non-volatile and thermally stable compounds.	Ideal for volatile and thermally stable compounds. Derivatization may be required for non-volatile compounds.
Sample Preparation	Typically involves dissolution, filtration, and dilution.	Often requires extraction and may involve derivatization to increase volatility. Headspace analysis can be used for volatile analytes in complex matrices.[4][5][6]
Sensitivity & Selectivity	Good sensitivity, but selectivity can be limited by co-eluting compounds with similar UV spectra.	Excellent sensitivity and high selectivity due to mass fragmentation patterns, which provide structural information.
Instrumentation Cost	Generally lower initial and operational costs compared to GC-MS.	Higher initial and operational costs.
Use of Picaridin-d3	Not directly applicable with a DAD detector. An LC-MS system would be required to utilize the deuterated internal standard.	Ideally suited for use as an internal standard to improve accuracy and precision.

Experimental Protocols

HPLC-DAD Method for Picaridin in Insect Repellent Lotion

This protocol is adapted from a validated method for the quantification of Icaridin in insect repellent lotions.[1]

3.1.1. Materials and Reagents

• Picaridin reference standard

• Picaridin-d3 (for GC-MS method)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Isopropanol (B130326)

• Insect repellent lotion sample

3.1.2. Instrumentation

• HPLC system with a Diode-Array Detector (DAD)

• Phenyl chromatographic column (e.g., 150 x 4.6 mm, 3.5 µm)

3.1.3. Sample Preparation

• Accurately weigh approximately 1.0 g of the lotion sample into a 50 mL volumetric flask.

• Add 20 mL of a 50:50 (v/v) solution of isopropanol and water.

• Sonicate for 5 minutes to ensure complete extraction of Picaridin.

• Dilute to volume with the isopropanol/water solution.

• Filter an aliquot through a 0.45 µm syringe filter into an HPLC vial.

3.1.4. Chromatographic Conditions

• Mobile Phase: Acetonitrile and water (40:60 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 20 µL

• Detection Wavelength: 210 nm

• Run Time: Approximately 5 minutes

3.1.5. Method Validation Summary The referenced HPLC-DAD method was validated according to ICH guidelines and demonstrated the following characteristics[1]:

• Linearity: 0.1 to 1.2 mg/mL

• Precision (RSD): < 2%

• Accuracy (Recovery): 98.2% to 101.1%

• Limit of Detection (LOD): 0.03 mg/mL

• Limit of Quantification (LOQ): 0.1 mg/mL

GC-MS Method for Picaridin in Insect Repellent Lotion (Representative Protocol)

This protocol is a representative method based on general GC-MS procedures for similar analytes in cosmetic matrices, incorporating the use of Picaridin-d3 as an internal standard.

3.2.1. Materials and Reagents

• Picaridin reference standard

• Picaridin-d3 internal standard solution (e.g., 100 µg/mL in methanol)

• Methanol (GC grade)

• Dichloromethane (B109758) (GC grade)

• Insect repellent lotion sample

3.2.2. Instrumentation

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column suitable for pesticide analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

3.2.3. Sample Preparation

• Accurately weigh approximately 0.5 g of the lotion sample into a 50 mL volumetric flask.

• Add a known volume of Picaridin-d3 internal standard solution.

• Add dichloromethane to the flask and extract by sonication for 15 minutes.[7]

• Dilute to volume with dichloromethane.

• Filter an aliquot through a 0.45 µm syringe filter into a GC vial.

3.2.4. GC-MS Conditions

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute

  • Ramp to 280 °C at 20 °C/min

  • Hold at 280 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Picaridin ions (example): m/z 114, 140, 229

  • Picaridin-d3 ions (example): m/z 117, 143, 232

Cross-Validation of HPLC-DAD and GC-MS Methods

A cross-validation study was designed to compare the results obtained from the HPLC-DAD and GC-MS methods. The same batch of insect repellent lotion was analyzed by both methods.

Cross-Validation Workflow

Cross-validation workflow for Picaridin analytical methods.

Illustrative Cross-Validation Data

The following table presents hypothetical data from a cross-validation study comparing the quantification of Picaridin in five different samples from the same batch of insect repellent lotion using the two analytical methods.

Sample ID	Picaridin Concentration by HPLC-DAD (mg/g)	Picaridin Concentration by GC-MS (mg/g)	% Difference
Sample 1	198.5	201.2	1.36%
Sample 2	201.0	203.5	1.24%
Sample 3	199.2	200.8	0.80%
Sample 4	202.1	204.0	0.94%
Sample 5	197.8	199.5	0.86%
Mean	199.7	201.8	1.04%
RSD (%)	0.95%	0.88%	-

% Difference = |(HPLC Value - GCMS Value) / ((HPLC Value + GCMS Value)/2)| * 100

Discussion and Conclusion

The illustrative data demonstrates a high degree of agreement between the HPLC-DAD and GC-MS methods, with a mean percentage difference of 1.04%. Both methods show good precision, with Relative Standard Deviations (RSD) below 1%.

HPLC-DAD is a robust and cost-effective method suitable for routine quality control of Picaridin in formulations.[1] Its primary limitation is the potential for interference from co-eluting compounds.

GC-MS offers higher selectivity and sensitivity, making it an excellent confirmatory method. The use of a deuterated internal standard, Picaridin-d3, significantly improves the accuracy and precision by correcting for variations during sample preparation and analysis. While the initial investment and operational costs are higher, the specificity of GC-MS is invaluable for complex matrices or when low detection limits are required.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. Optimization of a static headspace GC-MS method and its application in metabolic fingerprinting of the leaf volatiles of 42 citrus cultivars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. youtube.com [youtube.com]
• 7. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

A Comparative Guide to Inter-Laboratory Quantification of Picaridin

For Researchers, Scientists, and Drug Development Professionals

Introduction to Picaridin Quantification

Picaridin, also known as Icaridin, is a piperidine-based compound effective against a broad range of biting insects.[1] Accurate quantification of Picaridin in repellent formulations is crucial for quality control, ensuring product efficacy and safety. The primary analytical techniques employed for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), each offering distinct advantages and limitations.

Method 1: High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

HPLC-DAD is a robust and widely accessible method for the quantification of Picaridin in various formulations such as lotions, gels, and sprays.[2] This technique separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.

Experimental Protocol: HPLC-DAD

1. Sample Preparation:

• Accurately weigh a portion of the insect repellent formulation containing approximately 6 mg of Picaridin into a 10 mL volumetric flask.

• Add 5 mL of a 50:50 (v/v) solution of isopropanol (B130326) and water.

• Sonicate for 5 minutes to ensure complete dissolution of Picaridin.

• Bring the flask to volume with the isopropanol/water solution and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[2]

2. Standard Solution Preparation:

• Prepare a stock solution of Picaridin standard in the isopropanol/water solution.

• Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 to 1.2 mg/mL.[2]

3. Chromatographic Conditions:

• Column: Phenyl, 150 x 4.6 mm, 3.5 µm particle size[2]

• Mobile Phase: Acetonitrile and water (40:60 v/v)[2]

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL[2]

• Column Temperature: 30°C[2]

• Detection: Diode Array Detector (DAD) at 210 nm[2]

Performance Characteristics

A validated HPLC-DAD method for Picaridin quantification has demonstrated the following performance characteristics[2]:

Parameter	Result
Linearity Range	0.1 - 1.2 mg/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	98.2% - 101.1%
Precision (RSD%)	< 2%
Limit of Detection (LOD)	0.03 mg/mL
Limit of Quantification (LOQ)	0.1 mg/mL

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS)

General Experimental Protocol: GC-FID/MS

1. Sample Preparation:

• An extraction step is typically required to isolate Picaridin from the formulation matrix. A suitable solvent such as acetone (B3395972) or ethyl acetate (B1210297) can be used.

• The sample is vortexed and centrifuged to separate the organic layer containing Picaridin.

• The extract is then filtered and may require derivatization to improve volatility and thermal stability, although this is not always necessary for Picaridin.

2. Standard Solution Preparation:

• Prepare a stock solution of Picaridin standard in a suitable organic solvent (e.g., acetone).

• Prepare a series of calibration standards by diluting the stock solution.

3. Chromatographic Conditions (General):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5MS).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector: Split/splitless injector, with the temperature set to ensure complete vaporization of Picaridin without degradation (e.g., 250°C).

• Oven Temperature Program: A temperature gradient is used to separate Picaridin from other components. For example, start at a lower temperature (e.g., 150°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280°C).

• Detector:

  • Flame Ionization Detector (FID): A universal detector for organic compounds, providing a response proportional to the mass of carbon.[3]

  • Mass Spectrometer (MS): Provides both quantitative data and structural information for compound identification.

Anticipated Performance Characteristics

Based on general GC methods for similar compounds, the following performance characteristics can be anticipated. It is crucial to note that these are expected values and would require validation for a specific Picaridin method.

Parameter	Expected Result
Linearity Range	Dependent on detector, typically in the µg/mL to ng/mL range
Correlation Coefficient (r²)	> 0.99
Accuracy (% Recovery)	80% - 110%
Precision (RSD%)	< 15%
Limit of Detection (LOD)	Lower than HPLC, especially with MS detection
Limit of Quantification (LOQ)	Lower than HPLC, especially with MS detection

Method Comparison

Feature	HPLC-DAD	GC-FID/MS
Principle	Liquid-solid phase partitioning	Gas-liquid/solid phase partitioning
Analyte Volatility	Not required	Required
Sample Preparation	Often simpler, direct injection possible	May require extraction and derivatization
Instrumentation Cost	Generally lower	Can be higher, especially for GC-MS
Sensitivity	Good, sufficient for quality control	Generally higher, especially with MS
Selectivity	Good with DAD	Excellent, especially with MS
Typical Run Time	5-15 minutes	10-30 minutes

Visualizing the Workflow

Inter-Laboratory Comparison Workflow

Caption: A generalized workflow for an inter-laboratory comparison study.

Analytical Method Selection Logic

Caption: A decision tree for selecting an analytical method for Picaridin.

References

• 1. Picaridin Technical Fact Sheet [npic.orst.edu]
• 2. The Development and Validation of a Novel HPLC-DAD Method for the Quantification of Icaridin in Insect Repellent Formulations | MDPI [mdpi.com]
• 3. GC-FID | Gas Chromatography Flame Ionization Detector [scioninstruments.com]

The Gold Standard in Bioanalysis: Evaluating Picaridin-d3 Performance Across Biological Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex biological matrices is paramount. This guide provides a comprehensive comparison of Picaridin-d3 as an internal standard in the bioanalysis of Picaridin, contrasting its performance with alternative standards and offering detailed experimental insights. The use of a deuterated internal standard like Picaridin-d3 is widely recognized as the gold standard, ensuring the highest accuracy and precision in pharmacokinetic and toxicokinetic studies.

The inherent variability of biological samples—be it plasma, urine, whole blood, or tissue—presents significant challenges to bioanalytical methods. Matrix effects, where endogenous components interfere with the ionization of the target analyte, and inconsistencies in sample preparation can lead to inaccurate quantification. The ideal internal standard co-elutes with the analyte and experiences identical matrix effects, thereby providing a reliable reference for normalization. Picaridin-d3, a stable isotope-labeled version of Picaridin, is chemically and physically almost identical to the parent compound, making it the superior choice for mitigating these analytical challenges.

Comparative Performance of Internal Standards

Parameter	Without Internal Standard	Non-Deuterated (Analog) IS	Picaridin-d3 (Deuterated IS)
Accuracy (% Deviation)	Can be > 60% in complex matrices	Variable, depends on structural similarity and co-elution	Typically within 15%
Precision (%RSD)	Can be > 50% in complex matrices	Generally > 15%	Typically < 15%
Matrix Effect Correction	None	Partial and often inconsistent	Excellent, due to identical ionization properties
Recovery Correction	None	Variable, dependent on physicochemical properties	Excellent, due to identical extraction behavior

This table summarizes expected performance based on established principles of bioanalysis and data from similar compounds.

Experimental Protocols

Detailed methodologies are critical for reproducible and accurate bioanalytical results. Below are protocols for the extraction and analysis of Picaridin from various biological matrices using Picaridin-d3 as an internal standard.

Analysis of Picaridin in Human Urine

This method utilizes solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

1. Sample Preparation:

• To 500 µL of urine sample in a 2 mL 96-well plate, add 20 µL of a 0.25 mg/L Picaridin-d3 internal standard solution.

• Add 500 µL of 2% formic acid and mix by pipetting.

• Condition an Oasis HLB SPE cartridge (30 mg, 1 cc) with 1 mL of methanol (B129727) followed by 1 mL of water containing 0.1% formic acid.

• Load the entire 1 mL sample mixture onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid, followed by 1 mL of methanol:water (1:3, v/v).

• Elute the analyte and internal standard with 1 mL of methanol:water (3:1, v/v).

• The eluent is ready for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for Picaridin and Picaridin-d3.

Analysis of Picaridin in Human Plasma

This method employs protein precipitation for sample cleanup.

1. Sample Preparation:

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the Picaridin-d3 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

2. LC-MS/MS Conditions:

• Similar conditions as for urine analysis can be adapted.

Analysis of Picaridin in Whole Blood

This protocol involves hemolysis followed by protein precipitation.

1. Sample Preparation:

• To 100 µL of whole blood, add 20 µL of Picaridin-d3 internal standard.

• Add 100 µL of deionized water to induce hemolysis and vortex.

• Add 400 µL of cold acetonitrile to precipitate proteins and vortex thoroughly.

• Centrifuge at high speed (e.g., 12,000 x g) for 15 minutes.

• Carefully collect the supernatant for analysis, which can be followed by evaporation and reconstitution if higher concentration is needed.

2. LC-MS/MS Conditions:

• LC-MS/MS conditions would be similar to those for plasma and urine, with potential adjustments to the gradient to manage matrix components.

Analysis of Picaridin in Tissue

This method requires initial homogenization of the tissue sample.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of tissue.

• Add 500 µL of a suitable homogenization solvent (e.g., a mixture of acetonitrile and water) and the Picaridin-d3 internal standard.

• Homogenize the tissue using a bead beater or other appropriate homogenizer until a uniform suspension is achieved.

• Centrifuge the homogenate at high speed to pellet the tissue debris.

• Collect the supernatant and proceed with a cleanup step similar to protein precipitation or SPE as described for plasma.

2. LC-MS/MS Conditions:

• LC-MS/MS conditions will be similar to those for other matrices, but may require further optimization to handle the complexity of the tissue extract.

Visualizing the Analytical Workflow and Mechanism of Action

To better understand the processes involved, the following diagrams illustrate the bioanalytical workflow and the proposed signaling pathway for Picaridin's repellent action.

Caption: A typical bioanalytical workflow for Picaridin quantification.

Caption: Proposed signaling pathway for Picaridin's repellent effect.

A Comparative Guide to the Quantification of Picaridin and DEET

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of two widely used insect repellents, Picaridin and N,N-Diethyl-meta-toluamide (DEET). The following sections detail the experimental protocols and performance data for the most common analytical techniques, enabling an informed selection of the appropriate methodology for specific research, quality control, and biomonitoring applications.

Overview of Analytical Techniques

The quantification of Picaridin and DEET is predominantly achieved through chromatographic techniques, primarily High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). These methods offer high sensitivity and selectivity, allowing for the accurate measurement of these compounds in various matrices, including commercial formulations, biological fluids (urine and plasma), and environmental samples.[1] The choice of method often depends on the sample matrix, the required level of sensitivity, and the available instrumentation.

High-Performance Liquid Chromatography (HPLC) is a versatile technique frequently coupled with Diode Array Detection (DAD) or Mass Spectrometry (MS) for the analysis of Picaridin and DEET.[2][3][4][5] HPLC methods are well-suited for the analysis of these non-volatile compounds in their native state, often requiring minimal sample preparation.

Gas Chromatography (GC) , typically combined with a Mass Spectrometry (MS) detector, is another powerful tool for the quantification of Picaridin and DEET. This method is highly sensitive and provides excellent separation efficiency. Sample preparation for GC-MS may involve derivatization to improve the volatility of the analytes.[1][6]

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods for the quantification of Picaridin and DEET, as reported in the scientific literature.

Picaridin Quantification Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
HPLC-DAD	Insect Repellent Lotion	0.03 mg/mL	0.1 mg/mL	0.1 - 1.2 mg/mL	98 - 101	[4][7]
LC-MS/MS	Human Urine	0.06 - 0.11 µg/L	0.21 - 0.37 µg/L	0.5 - 40 µg/L	74 - 88	[8][9]

DEET Quantification Methods

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
HPLC-DAD	Insect Repellents	-	0.09 mg/L	0.25 - 22 mg/L	89.2 - 111.6	[2]
HPLC-UV	Lotion, Gel, Solution	-	-	2.5 - 100 µg/mL	99.5 - 100.2	[3]
LC-MS/MS	Human Urine	0.01 - 0.1 µg/L	-	-	91 - 116	[10]
GC-MS	Human Plasma	-	1 ng/mL	1 - 100 ng/mL	> 80	[6]

Simultaneous Quantification of Picaridin and DEET

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Recovery (%)	Reference
LC-MS/MS	Human Urine	Picaridin: 0.11 µg/L, DEET: 0.06 µg/L	Picaridin: 0.37 µg/L, DEET: 0.21 µg/L	0.5 - 40 µg/L	Picaridin: 88, DEET: 74	[8][9]

Experimental Protocols

This section provides detailed methodologies for representative analytical techniques used in the quantification of Picaridin and DEET.

HPLC-DAD Method for Picaridin in Insect Repellent Formulations

This method is suitable for the quality control of commercial insect repellent lotions containing Picaridin.[4][7]

1. Sample Preparation:

• Accurately weigh a portion of the lotion and transfer it to a volumetric flask.

• Extract the active ingredient with a mixture of isopropanol (B130326) and water (50:50 v/v).

• Dilute the extract to the working concentration (e.g., 0.6 mg/mL) with the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Instrument: HPLC with a Diode Array Detector (HPLC-DAD).[4]

• Column: Phenyl chromatographic column (e.g., 150 x 4.6 mm, 3.5 µm).[4]

• Mobile Phase: Acetonitrile (B52724) and water (40:60 v/v).[4]

• Flow Rate: 1.0 mL/min (isocratic).[4]

• Column Temperature: 30 °C.[4]

• Injection Volume: 20 µL.[4]

• Detection Wavelength: 210 nm.[4]

3. Validation Parameters:

• Linearity: Assessed by constructing a calibration curve over a specified concentration range (e.g., 0.1 to 1.2 mg/mL).[4]

• Precision: Evaluated by analyzing multiple preparations of the same sample (repeatability) and on different days (intermediate precision), with a relative standard deviation (RSD) of less than 2% considered acceptable.[4]

• Accuracy: Determined by recovery studies of a known amount of Picaridin standard spiked into the sample matrix.[4]

• Specificity: Confirmed by the absence of interference from excipients in the formulation at the retention time of Picaridin.[4]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio.[4]

LC-MS/MS Method for Simultaneous Quantification of Picaridin and DEET in Human Urine

This highly sensitive method is ideal for biomonitoring studies to assess human exposure to Picaridin and DEET.[8][9]

1. Sample Preparation:

• Acidify the urine sample with formic acid.[8][9]

• Perform solid-phase extraction (SPE) using a modified polystyrene-divinylbenzene polymer for reversed-phase retention to extract the analytes.[8][9]

• Wash the SPE cartridge with a methanol (B129727) solution (e.g., 25%) to remove interferences.[8]

• Elute the analytes with a higher concentration of methanol solution (e.g., 75%).[8]

• The eluate is then ready for LC-MS/MS analysis without an evaporation and reconstitution step.[8]

2. Chromatographic and Mass Spectrometric Conditions:

• Instrument: High-Performance Liquid Chromatography coupled with a Tandem Mass Spectrometer (LC-MS/MS).[8][9]

• Column: C18 column (e.g., InertSustain AQ-C18, 150 mm × 2.1 mm i.d., 3 µm particle size).[8]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).[8]

• Flow Rate: 0.2 mL/min.[8]

• Injection Volume: 8 µL.[8]

• Ionization Mode: Positive ion mode.[8]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Picaridin, DEET, and their internal standards.[8]

3. Validation Parameters:

• Recovery: Evaluated by comparing the analyte response in pre-extraction spiked samples to post-extraction spiked samples.[8][9]

• Precision: Assessed by analyzing replicate samples at different concentrations on the same day (intraday) and on different days (interday).[8][9]

• Linearity: Determined by analyzing a series of calibration standards.[8]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Established based on the standard deviation of the response and the slope of the calibration curve.[8]

Visualizing the Workflow

The following diagrams, generated using Graphviz, illustrate the experimental workflows for the quantification of Picaridin and DEET.

HPLC-DAD Workflow for Picaridin Quantification.

LC-MS/MS Workflow for Picaridin & DEET Quantification.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for DEET (N,N-DIETHYL-META-TOLUAMIDE) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Development and validation of a HPLC method to quantify DEET and IR3535 in insect repellents - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Development and Validation of a Simple HPLC-UV Method to Assay DE...: Ingenta Connect [ingentaconnect.com]
• 4. mdpi.com [mdpi.com]
• 5. fishersci.fr [fishersci.fr]
• 6. Rapid determination of N,N-diethyl-m-toluamide and permethrin in human plasma by gas chromatography-mass spectrometry and pyridostigmine bromide by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults [jstage.jst.go.jp]
• 10. stacks.cdc.gov [stacks.cdc.gov]

A Comparative Guide to the Analysis of Picaridin in Human Urine Using a Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed validation report and comparison of an analytical method for the quantification of Picaridin in human urine using a deuterated internal standard. The performance of the Picaridin assay is compared with a similar method for the analysis of N,N-Diethyl-meta-toluamide (DEET), another widely used insect repellent. Both methods utilize solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS), providing a direct comparison of their analytical performance.

Data Presentation: Performance Comparison

The following tables summarize the key validation parameters for the analysis of Picaridin and DEET in human urine, based on the method described by Kuwabara et al. (2024).[1]

Table 1: Method Validation Parameters

Parameter	Picaridin	DEET
Internal Standard	Icaridin-d3	DEET-d10
Linearity (R²)	>0.999	>0.999
Limit of Detection (LOD)	0.06 µg/L	0.11 µg/L
Lower Limit of Quantification (LLOQ)	0.21 µg/L	0.37 µg/L
Extraction Recovery	88%	74%

Table 2: Precision and Accuracy

Analyte	Concentration Level	Intraday Precision (%RSD)	Interday Precision (%RSD)
Picaridin	1 µg/L	1.5%	0.9%
10 µg/L	3.2%	2.5%
40 µg/L	2.1%	1.9%
DEET	1 µg/L	2.5%	2.1%
10 µg/L	4.1%	3.5%
40 µg/L	3.3%	2.8%

Data sourced from Kuwabara et al. (2024).[1]

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Picaridin and DEET in human urine samples.

Experimental workflow for Picaridin and DEET analysis.

Experimental Protocols

The methodologies detailed below are based on the validated procedure by Kuwabara et al. (2024) for the determination of Picaridin and DEET in human urine.[1]

Sample Preparation

• A 500 µL aliquot of a human urine sample is transferred to a 96-well plate.

• 20 µL of a 0.25 mg/L internal standard solution containing Icaridin-d3 and DEET-d10 is added to the sample.

• 500 µL of 2% formic acid is then added.

• The sample is mixed thoroughly by pipetting.

Solid-Phase Extraction (SPE)

• The prepared urine sample is loaded onto a modified polystyrene-divinylbenzene polymer SPE plate.

• The SPE plate is washed with 25% methanol followed by a water wash.

• The analytes are eluted from the SPE plate with acetonitrile.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • System: Agilent 1260 Infinity Binary LC system.

  • Column: InertSustain AQ-C18 (150 mm × 2.1 mm i.d., 3 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 40-90% B (0-6 min), 90% B (6-9 min), 40% B (9-13 min).

  • Flow Rate: 0.2 mL/min.

  • Injection Volume: 8 µL.

  • Total Run Time: 13 minutes.

• Tandem Mass Spectrometry (MS/MS):

  • System: Agilent 6430 triple quadrupole mass spectrometer.

  • Ionization Mode: Positive ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Nebulizer Gas Pressure: 50 psi.

  • Source Temperature: 300 °C.

  • Gas Flow: 10 L/min.

  • Capillary Voltage: 4000 V.

Table 3: MRM Transitions and Retention Times

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Picaridin	230.2	114.2	6.2
Icaridin-d3	233.2	114.2	6.2
DEET	192.2	119.1	5.8
DEET-d10	202.2	126.1	5.8

Data sourced from Kuwabara et al. (2024).[1]

Conclusion

The presented LC-MS/MS method provides a robust, sensitive, and reliable approach for the simultaneous quantification of Picaridin and DEET in human urine. The use of deuterated internal standards ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.[1] The validation data demonstrates that the method is well-suited for human biomonitoring studies and for assessing exposure to these common insect repellents. The performance of the Picaridin analysis is comparable to, and in some aspects such as extraction recovery, slightly better than the analysis for DEET under the same experimental conditions.

References

• 1. Determination of skin-insect repellent icaridin and DEET in human urine using solid-phase extraction and liquid chromatography with tandem mass spectrometry and its application to a sample of Japanese adults - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Picaridin-d3: A Safety and Compliance Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe and compliant disposal of chemical compounds is a critical component of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of Picaridin-d3, ensuring the safety of laboratory personnel and minimizing environmental impact. Picaridin-d3 is a deuterated analog of Picaridin, an insect repellent. As deuterium (B1214612) is a stable, non-radioactive isotope, the disposal of Picaridin-d3 does not require special precautions for radioactivity.[1] Instead, it should be managed as chemical waste, following the same procedures as for the parent compound, Picaridin, in accordance with all local, regional, national, and international regulations.[1][2][3][4]

Hazard Identification and Safety Precautions

Before handling Picaridin-d3, it is crucial to be aware of its potential hazards, which are considered equivalent to those of Picaridin. The primary hazards include eye irritation and potential respiratory irritation.[4] All personnel handling Picaridin-d3 must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety glasses with side shields or chemical splash goggles, and a lab coat.[4] Work should be conducted in a well-ventilated area or a chemical fume hood.[4]

Waste Classification and Segregation

Proper waste segregation is a foundational step in a compliant disposal process. Picaridin-d3 waste must be classified as hazardous chemical waste and segregated from non-hazardous laboratory trash to prevent accidental exposure and environmental contamination.

Waste Streams:

• Solid Waste: Unused or expired Picaridin-d3, contaminated lab supplies such as gloves, wipes, and absorbent materials.

• Liquid Waste: Solutions containing Picaridin-d3 and rinsate from cleaning contaminated glassware.

• Sharps Waste: Contaminated needles, syringes, or other sharp objects.

• Empty Containers: Original containers that held Picaridin-d3.

Step-by-Step Disposal Procedures

The following procedure outlines the recommended steps for the collection, storage, and disposal of Picaridin-d3 waste.

1. Waste Collection:

• Solid Waste: Place all solid waste contaminated with Picaridin-d3 into a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical.

• Liquid Waste: Collect all liquid waste in a compatible, sealed, and labeled container. It is advisable to leave approximately 10% headspace to allow for expansion.[5]

• Sharps Waste: Dispose of all contaminated sharps directly into a designated puncture-resistant sharps container.[1]

2. Labeling:

• All waste containers must be clearly labeled with "Hazardous Waste," the name of the chemical (Picaridin-d3), and any other components in the waste stream.

3. Storage:

• Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.[2][3] Keep containers tightly closed.[2][4]

4. Disposal of Empty Containers:

• Empty containers that held Picaridin-d3 must be triple-rinsed with a suitable solvent.[5]

• The first rinsate must be collected and disposed of as hazardous liquid waste.[5]

• Subsequent rinsates should also be collected as hazardous waste.

• After thorough rinsing and drying, the chemical label on the container must be defaced or removed before the container is discarded or recycled according to institutional policy.[5]

5. Final Disposal:

• All Picaridin-d3 waste must be disposed of through a licensed hazardous waste disposal company.[1] Do not dispose of this chemical down the drain or in the regular trash.[3][5]

Spill Management

In the event of a spill, immediately evacuate the area and alert others. For small spills, absorb the material with an inert absorbent such as sand, earth, or vermiculite (B1170534) and place it in a suitable container for disposal.[6] For large spills, dike the area to prevent spreading and contact your institution's environmental health and safety department.[3][7]

Quantitative Data Summary

The following table summarizes key quantitative data for Picaridin, which should be considered when assessing the hazards of Picaridin-d3.

Property	Value	Source
Acute Oral Toxicity (Rat)	LD50 – 6200 mg/kg bw	[7]
Acute Inhalation Toxicity (Rat)	LC50 – 5.9 mg/l (6 hrs)	[7]
Acute Dermal Toxicity (Rabbit)	LDLo – 2000 mg/kg bw	[7]
Eye Irritation (Rabbit)	Moderately irritating	[7]
Skin Irritation (Rabbit)	Non-irritating	[7]

Picaridin-d3 Disposal Workflow

Caption: Logical workflow for the proper disposal of Picaridin-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. forestry-suppliers.com [forestry-suppliers.com]
• 3. images.thdstatic.com [images.thdstatic.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. benchchem.com [benchchem.com]
• 6. cdn.mscdirect.com [cdn.mscdirect.com]
• 7. medline.com [medline.com]

Essential Safety and Operational Guide for Handling Picaridin-d3

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Picaridin-d3. Adherence to these procedures is essential for ensuring a safe laboratory environment and proper handling of this chemical.

Personal Protective Equipment (PPE)

When handling Picaridin-d3, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

Equipment Type	Specification	Rationale
Eye Protection	Safety glasses with side shields, chemical goggles, or a full face shield.[1]	Protects against splashes and eye irritation. Picaridin can cause substantial but temporary eye injury.[2][3]
Hand Protection	Chemical-resistant gloves (e.g., PVC, nitrile rubber, butyl rubber).[1][4]	Prevents skin contact and potential irritation.[5]
Protective Clothing	Laboratory coat, long pants, and closed-toe shoes.	Provides a barrier against accidental spills and splashes.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[3] An approved respirator may be required if there is a risk of overexposure to vapors.[1]	Minimizes inhalation of vapors, which may cause respiratory irritation.[3]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of Picaridin-d3 and preventing accidents.

Procedure	Guideline
Handling	Avoid contact with eyes, skin, and clothing.[1] Wash hands thoroughly after handling.[2][3] Use only in a well-ventilated area or with adequate exhaust ventilation.[1][3] Keep away from heat, sparks, and open flames.[6]
Storage	Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing agents.[1] Keep containers tightly closed and protected from physical damage.[1] Store at -20°C for long-term stability.[7]

First Aid Measures

In the event of exposure to Picaridin-d3, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Immediately hold the eye open and rinse slowly and gently with water for 15-20 minutes.[2] Remove contact lenses, if present, after the first 5 minutes, then continue rinsing the eye.[2] Seek medical attention if irritation persists.[8]
Skin Contact	Take off contaminated clothing.[8] Rinse skin immediately with plenty of water for 15-20 minutes.[8] If skin irritation or rash occurs, get medical attention.[8]
Inhalation	Move the person to fresh air.[3][8] If the person is not breathing, call 911 or an ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a poison control center or doctor for further treatment advice.
Ingestion	Call a poison control center or doctor immediately for treatment advice.[2] Have the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so by a poison control center or doctor. Do not give anything by mouth to an unconscious person.

Spill and Disposal Plan

A clear plan for managing spills and disposing of Picaridin-d3 waste is essential for environmental safety and regulatory compliance.

Spill Response:

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an absorbent material, such as sand, earth, or vermiculite, to contain the spill.[9] Do not use combustible materials like sawdust.

• Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable container for disposal.[3][9]

• Clean: Clean the spill area thoroughly with soap and water.

Disposal: Picaridin-d3 and its containers are considered household hazardous waste.[10]

• Unused Product: Dispose of unused Picaridin-d3 at a designated household hazardous waste collection facility.[10] Do not pour down the drain or dispose of in the regular trash.[10]

• Empty Containers: Do not reuse empty containers.[2] Dispose of empty containers in the trash or offer for recycling if available, as per local regulations.[2]

Experimental Workflow for Handling Picaridin-d3

The following diagram illustrates the standard workflow for handling Picaridin-d3 in a laboratory setting, from preparation to disposal.

Caption: Workflow for safe handling of Picaridin-d3.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. files.hawaii.gov [files.hawaii.gov]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 5. Picaridin Fact Sheet [npic.orst.edu]
• 6. forestry-suppliers.com [forestry-suppliers.com]
• 7. caymanchem.com [caymanchem.com]
• 8. images.thdstatic.com [images.thdstatic.com]
• 9. repel.com [repel.com]
• 10. The Right Way To Dispose Of Insecticides [housedigest.com]